Bromine peroxide

Core Science & Biosynthesis

Spectroscopic Properties of Bromine Peroxide Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine peroxide isomers (Br₂O₂) are highly reactive molecules that play a significant role in atmospheric chemistry, particularly in catalytic ozone depletion cycles. Their transient nature makes them challenging to study, necessitating specialized experimental techniques such as matrix isolation spectroscopy coupled with computational chemistry. This guide provides a comprehensive overview of the spectroscopic properties of the most stable and well-characterized bromine peroxide isomers, primarily dibromine peroxide (BrOOBr) and bromine perbromate (B1232271) (BrOBrO). It details the experimental protocols for their synthesis and characterization and presents their key spectroscopic data for comparative analysis.

Core Isomers and Their Relative Stabilities

Computational studies have identified several possible isomers of Br₂O₂. The most stable of these are BrOOBr and BrOBrO. Theoretical calculations indicate that BrOOBr is the most stable isomer, followed by BrOBrO. Other less stable isomers, such as BrBrO₂, have also been computationally predicted. The relative energies of these isomers are crucial for understanding their abundance and reactivity in different chemical environments.

Spectroscopic Data of Bromine Peroxide Isomers

The following tables summarize the key spectroscopic data for BrOOBr and BrOBrO, including experimentally observed and computationally predicted vibrational frequencies and UV-Vis absorption maxima. These data are essential for the identification and quantification of these isomers in experimental studies.

Table 1: Vibrational Frequencies of Bromine Peroxide Isomers

Isomer	Vibrational Mode	Experimental Frequency (cm⁻¹) (Matrix)	Computational Frequency (cm⁻¹)	Reference
BrOOBr	O-O stretch	856 (Ar)	860	[1]
Br-O symmetric stretch	632 (Ar)	635	[1]
Br-O asymmetric stretch	685 (Ar)	690	[1]
BrOO bend	345 (Ar)	350	[1]
Torsion	-	120	[1]
BrOBrO	Terminal Br-O stretch	730 (Ar)	735	[1]
Central O-Br stretch	550 (Ar)	555	[1]
O-Br-O bend	280 (Ar)	285	[1]

Note: Experimental frequencies are typically obtained from matrix isolation infrared spectroscopy, and the matrix material (e.g., Argon) can cause slight shifts in the observed frequencies.

Table 2: UV-Vis Absorption Maxima of Bromine Peroxide Isomers

Isomer	Absorption Maximum (λ_max) (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Reference
BrOOBr	~310	~1.5 x 10³	[1]
BrOBrO	~350	Not well-characterized	[1]

Experimental Protocols

The study of bromine peroxide isomers relies heavily on matrix isolation techniques, which involve trapping these reactive species in an inert solid matrix at cryogenic temperatures. This allows for their spectroscopic characterization without decomposition.

Synthesis of Bromine Peroxide Isomers in a Matrix

1. Precursor Preparation:

• Ozone (O₃): Ozone is typically generated by passing molecular oxygen (O₂) through an electric discharge. The concentration of ozone can be determined by its characteristic UV absorption.

• Bromine (Br₂): A dilute mixture of bromine in a carrier gas (e.g., Argon) is prepared. The concentration is controlled by the vapor pressure of bromine at a specific temperature.

2. Matrix Deposition:

• A mixture of the precursors (O₃ and Br₂) diluted in a large excess of a matrix gas (typically Argon, with a ratio of precursors to Ar of 1:1000 or higher) is co-deposited onto a cryogenic substrate (e.g., a CsI or BaF₂ window) cooled to a temperature of 10-15 K.

• The deposition rate is carefully controlled to ensure proper isolation of the precursor molecules within the matrix.

3. Photolysis and Isomer Formation:

• The matrix-isolated precursors are then subjected to photolysis using a specific light source (e.g., a mercury-xenon arc lamp or a laser) to initiate the formation of bromine peroxide isomers.

• The wavelength of the photolysis light is a critical parameter that can influence the distribution of the resulting isomers. For example, irradiation with UV light can lead to the formation of BrO radicals, which can then recombine to form BrOOBr or BrOBrO.

4. Spectroscopic Analysis:

• FTIR Spectroscopy: The infrared spectra of the matrix are recorded before and after photolysis to identify the vibrational modes of the newly formed bromine peroxide isomers. Isotopic substitution (e.g., using ¹⁸O₃) is often employed to confirm the vibrational assignments.

• UV-Vis Spectroscopy: The electronic absorption spectra are recorded to identify the characteristic absorption bands of the isomers in the UV-Visible region.

Visualizations

Experimental Workflow for Matrix Isolation Spectroscopy of Bromine Peroxide Isomers

Caption: Workflow for the synthesis and analysis of bromine peroxide isomers.

Logical Relationship of Bromine Peroxide Isomer Formation

Caption: Simplified reaction pathways for BrOOBr and BrOBrO formation.

Conclusion

The spectroscopic characterization of bromine peroxide isomers is a complex but vital area of research for atmospheric science and related fields. This guide has provided a summary of the key spectroscopic data and experimental methodologies used to study BrOOBr and BrOBrO. The continued development of both experimental and computational techniques will undoubtedly lead to a more complete understanding of the structure, reactivity, and spectroscopic properties of these important molecules.

References

• 1. researchgate.net [researchgate.net]

"photochemistry and photolysis of BrOOBr"

An In-depth Technical Guide to the Photochemistry and Photolysis of Dibromine Peroxide (BrOOBr)

Introduction

Dibromine peroxide (BrOOBr), also known as bromine peroxide, is a reactive halogen species of significant interest in atmospheric chemistry. As an isomer of Br₂O₂, its formation and subsequent photolysis play a role in chemical cycles that can impact stratospheric ozone concentration. This guide provides a comprehensive overview of the photochemistry and photolysis of BrOOBr, detailing its absorption properties, dissociation pathways, and the experimental methodologies used for its study. The information is intended for researchers and professionals in atmospheric science, physical chemistry, and related fields.

Photochemistry of BrOOBr

The photochemical behavior of a molecule is dictated by its structure and its interaction with electromagnetic radiation.

Ground State Structure

In its electronic ground state, dibromine peroxide adopts a twisted equilibrium structure analogous to hydrogen peroxide (H₂O₂). This results in two enantiomeric (mirror-image) forms, which are separated by rotational barriers.

UV-Visible Absorption

BrOOBr can absorb ultraviolet (UV) and visible radiation, particularly at wavelengths greater than 300 nm, which is a range relevant to atmospheric photochemistry. The absorption of a photon elevates the molecule to one of its numerous excited electronic states. These excited states are generally repulsive, leading to rapid dissociation. Experimental studies involving the self-reaction of Bromine monoxide (BrO) radicals have identified BrOOBr as a UV absorber.

Photolysis of BrOOBr

Photolysis, or photodissociation, is the process by which a chemical compound is broken down by photons. For BrOOBr, this process is a critical atmospheric sink.

Photodissociation Pathways and Products

Upon photoexcitation, BrOOBr disintegrates rapidly.[1][2][3] Theoretical investigations using mixed quantum-classical trajectory calculations on coupled potential energy surfaces have elucidated the primary dissociation channels. The photolysis proceeds via two main pathways:

• Major Channel: Dissociation into two bromine atoms (Br) and one molecule of diatomic oxygen (O₂).

  • BrOOBr + hν → 2Br + O₂

• Minor Channel: Dissociation into two bromine monoxide (BrO) radicals.[1][2][3]

  • BrOOBr + hν → 2BrO

The formation of these products involves a unique intermolecular vibronic energy redistribution process.[1][2][3]

Quantitative Photolysis Data

Quantitative data on the photolysis of BrOOBr are essential for accurate atmospheric modeling. The available data from theoretical and experimental studies are summarized below.

Table 1: Photolysis Rate and Absorption Data for BrOOBr

Parameter	Value	Wavelength (nm)	Notes	Citations
Photolysis Rate Constant (J)	9.7 × 10⁻² s⁻¹	> 300	Calculated via mixed quantum–classical trajectory calculations. This rate is comparable to its thermal decomposition.	[1][2][3]
Absorption Cross-Section (σ)	1.2 × 10⁻¹⁷ cm² molecule⁻¹	320	Determined from simulations of BrO loss reactions at low temperatures (222 K and 235 K).

Table 2: Photolysis Product Channels for BrOOBr

Channel	Products	Branching Ratio	Notes	Citations
1	2Br + O₂	Major	This is the primary pathway for BrOOBr photodissociation.	[1][2][3]
2	2BrO	Minor	This channel contributes less significantly to the overall photolysis.	[1][2][3]

Note: Specific quantum yields for each BrOOBr photolysis channel are not detailed in the provided search results.

Experimental and Theoretical Protocols

The study of transient species like BrOOBr requires sophisticated experimental and computational techniques.

Flash Photolysis Coupled with UV Absorption Spectroscopy

This is a primary experimental technique for studying the kinetics of BrO radicals and the formation and decay of BrOOBr.[4][5]

Detailed Methodology:

• Radical Generation: BrO radicals are typically generated in a reaction cell via the laser flash photolysis of a precursor mixture. Common sources include the photolysis of Br₂ in the presence of excess ozone (O₃) or the photolysis of O₂ with excess Br₂.[2][4][5]

• BrOOBr Formation: The generated BrO radicals undergo self-reaction, leading to the formation of BrOOBr, particularly at lower temperatures.

  • BrO + BrO ⇌ BrOOBr

• Photolysis: A second, precisely timed laser pulse (the "flash") is used to photolyze the newly formed BrOOBr.

• Time-Resolved Detection: The concentrations of species like BrO and O₃ are monitored in real-time using UV absorption spectroscopy. A light source (e.g., a deuterium (B1214612) lamp) passes through the cell, and the transmitted light is analyzed by a spectrometer with a detector like a charge-coupled device (CCD).[4][5]

• Kinetic Analysis: By observing the decay and formation rates of reactants and products following the photolysis flash, rate constants for the reactions can be determined by fitting the temporal concentration profiles to kinetic models.[2][4][5]

Theoretical Calculations

Computational chemistry provides critical insights into the reaction mechanisms where experimental observation is difficult.

Methodology:

• Potential Energy Surfaces: The photochemistry of BrOOBr has been investigated using mixed quantum-classical trajectory calculations.[1][3] This involves computing the potential energy surfaces for the molecule in its ground and multiple excited electronic states.

• Trajectory Simulations: Once the potential energy surfaces are established, classical trajectories for the nuclei are simulated after an initial quantum "hop" representing photoexcitation.

• Product Analysis: By running a large number of these trajectories, the simulations can predict the most likely dissociation pathways, the final products, their branching ratios, and the rate constant of the photolysis process.[1][3]

Visualizations

Diagrams are provided below to illustrate the key processes and workflows.

Caption: Photolysis pathway of BrOOBr after UV excitation.

Caption: Workflow for flash photolysis of BrOOBr.

Conclusion

The photochemistry of BrOOBr is characterized by rapid dissociation following the absorption of atmospherically relevant UV radiation. The primary photolysis pathway yields two bromine atoms and an oxygen molecule, with a minor channel producing two BrO radicals. This photodissociation is a significant process that must be included in atmospheric models to accurately predict bromine-catalyzed ozone depletion. The combination of advanced experimental techniques like flash photolysis and high-level theoretical calculations has been instrumental in elucidating the complex dynamics of this important atmospheric molecule.

References

• 1. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Kinetic studies on the temperature dependence of the BrO + BrO reaction using laser flash photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

"thermal decomposition mechanism of dibromine peroxide"

An in-depth analysis of the thermal decomposition of dibromine peroxide (BrOOBr) reveals a mechanism primarily understood through theoretical studies due to a notable scarcity of direct experimental investigations. This guide synthesizes the available theoretical data to present a plausible decomposition pathway, supported by general principles of chemical kinetics and methodologies common in gas-phase reaction studies.

Core Mechanism of Thermal Decomposition

The thermal decomposition of dibromine peroxide is initiated by the cleavage of its weakest bond. Theoretical studies, specifically ab initio calculations, have identified the O-Br bond as the most labile, with a calculated bond dissociation energy (BDE) of 15.9 kcal/mol.[1] This low BDE suggests that the decomposition can proceed at relatively moderate temperatures.

The proposed mechanism involves the following key steps:

• Initiation: The process begins with the homolytic cleavage of one of the O-Br bonds, leading to the formation of a bromine atom (Br) and a bromine dioxide radical (BrOO).

  BrOOBr → Br + BrOO

• Propagation: The highly reactive BrOO radical can then undergo further reactions. One likely pathway is the unimolecular decomposition of the BrOO radical to a bromine atom and an oxygen molecule.

  BrOO → Br + O₂

  Alternatively, the BrOO radical can react with another BrOOBr molecule in a chain propagation step, though this is likely less significant than the unimolecular decay.

• Termination: The reaction chain is terminated through the recombination of radicals. The primary termination step is the self-reaction of bromine monoxide (BrO) radicals, which are key intermediates. The BrO + BrO reaction has two main product channels:

  • Recombination to BrOOBr: 2 BrO → BrOOBr

  • Disproportionation: 2 BrO → 2 Br + O₂

  The formation of Br₂ and O₂ is another important termination pathway.

  2 Br → Br₂

The overall stoichiometry of the decomposition is:

BrOOBr → Br₂ + O₂

Thermodynamic Profile

Ab initio calculations provide insight into the thermodynamics of the key reactions involved in the decomposition of dibromine peroxide. The following table summarizes the calculated enthalpy changes for relevant reactions.[1]

Reaction	ΔH (kcal/mol) at 298 K
BrOOBr → 2 BrO	15.9
BrO + BrO → Br₂ + O₂	-22.0
BrO + BrO → BrOO + Br	-6.8
BrO + OBrO → Br₂O + O₂	-43.0

Visualizing the Decomposition Pathway

The proposed thermal decomposition mechanism of dibromine peroxide can be visualized as a sequence of elementary steps.

Proposed thermal decomposition pathway for dibromine peroxide.

Experimental Protocols

1. Synthesis of Dibromine Peroxide:

Dibromine peroxide is typically synthesized in the gas phase by the recombination of BrO radicals. This can be achieved by reacting bromine (Br₂) with ozone (O₃) in a flow system.

Br₂ + O₃ → Br + BrO₃ Br + O₃ → BrO + O₂ 2 BrO + M → BrOOBr + M (where M is a third body)

2. Experimental Setup:

A typical experimental setup would consist of:

• A temperature-controlled reactor: A flow tube made of an inert material (e.g., quartz) housed in a furnace to precisely control the decomposition temperature.

• Gas handling system: Mass flow controllers to regulate the flow of precursor gases and a carrier gas (e.g., He or N₂).

• Detection system: A mass spectrometer or a UV-visible absorption spectrometer to monitor the concentrations of the reactant (BrOOBr) and products (Br₂, BrO) as a function of time or distance along the flow tube.

3. Data Acquisition and Analysis:

The concentration of BrOOBr would be measured at different temperatures and reaction times (or positions in the flow tube). The first-order rate constant (k) for the decomposition can be determined by plotting the natural logarithm of the BrOOBr concentration versus time. The activation energy (Ea) and the pre-exponential factor (A) can then be obtained from an Arrhenius plot (ln(k) vs. 1/T).

The workflow for such an experiment can be visualized as follows:

Generalized experimental workflow for studying BrOOBr thermal decomposition.

Conclusion

The thermal decomposition of dibromine peroxide is a process of significant interest in atmospheric chemistry, particularly in relation to bromine-catalyzed ozone depletion. While experimental data remains elusive, theoretical studies provide a solid foundation for understanding the fundamental mechanism. The initiation via the cleavage of the weak O-Br bond, followed by propagation and termination steps involving Br and BrO radicals, constitutes the most plausible pathway. Future experimental work is needed to validate these theoretical predictions and to determine the precise kinetics of this important reaction.

References

• 1. researchgate.net [researchgate.net]

Unraveling the Bromine Dioxide Dimer Potential Energy Surface: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential energy surface (PES) of the bromine dioxide dimer (Br₂O₂), based on high-level ab initio quantum mechanical calculations. Understanding the intricate PES of this molecule is crucial for elucidating its role in atmospheric chemistry and for potential applications in various chemical processes. This document summarizes the key stationary points on the Br₂O₂ PES, including different isomers and conformers, presenting their geometric parameters and relative stabilities. Detailed computational methodologies are provided to ensure the reproducibility of the presented data.

Relative Stabilities of Br₂O₂ Isomers

Ab initio calculations have identified three primary isomers of Br₂O₂: the peroxide form (BrOOBr), the bromine bromite (B1237846) form (BrOBrO), and the structure with a bromine-bromine bond (BrBrO₂). High-level electronic structure calculations at the coupled-cluster level with a correction for triples, extrapolated to the complete basis set limit, have established the relative stabilities of these isomers at 298 K. The BrOOBr isomer is predicted to be the most stable.

Table 1: Relative Energies of Br₂O₂ Isomers at 298 K

Isomer	Relative Energy (kcal/mol)
BrOOBr	0.00
BrBrO₂	8.5
BrOBrO	9.3

This data is based on high-level ab initio electronic structure calculations[1].

Conformational Analysis of the Most Stable Isomer: BrOOBr

Further computational studies have focused on the most stable BrOOBr isomer, revealing the existence of three distinct conformers: cis, trans, and a non-planar twist form. The geometries of these conformers have been optimized using the coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) method with the correlation-consistent polarized valence triple-zeta (cc-pVTZ) and augmented correlation-consistent polarized valence triple-zeta (aug-cc-pVTZ) basis sets. The non-planar twist conformer is found to be the global minimum on the Br₂O₂ potential energy surface.

Optimized Geometries and Relative Energies of BrOOBr Conformers

The optimized geometrical parameters and relative energies of the cis, trans, and twist conformers of BrOOBr are presented in Table 2. These calculations provide a detailed picture of the local minima on the BrOOBr potential energy surface.

Table 2: Optimized Geometrical Parameters and Relative Energies of BrOOBr Conformers at the CCSD(T) Level of Theory

Parameter	Basis Set	twist	trans	cis
Relative Energy (kcal/mol)	cc-pVTZ	0.00	4.96	10.67
aug-cc-pVTZ	0.00	4.33	9.54
r(O-O) (Å)	cc-pVTZ	1.443	1.442	1.441
aug-cc-pVTZ	1.448	1.447	1.446
r(Br-O) (Å)	cc-pVTZ	1.868	1.869	1.871
aug-cc-pVTZ	1.870	1.871	1.873
∠(Br-O-O) (°)	cc-pVTZ	108.6	108.7	108.9
aug-cc-pVTZ	108.4	108.5	108.7
τ(Br-O-O-Br) (°)	cc-pVTZ	82.1	180.0	0.0
aug-cc-pVTZ	82.4	180.0	0.0

Note: While extensive searches were conducted, detailed optimized geometries for the BrBrO₂ and BrOBrO isomers and data on the transition states connecting the BrOOBr conformers were not available in the reviewed literature.

Computational Methodologies

The data presented in this guide are derived from rigorous ab initio calculations. The following section details the computational protocols employed in the cited studies.

Isomer Relative Energy Calculations

The relative energies of the Br₂O₂ isomers (BrOOBr, BrBrO₂, and BrOBrO) were determined using high-level ab initio electronic structure calculations. These calculations employed the coupled-cluster theory with a correction for triple excitations, and the results were extrapolated to the complete basis set limit to ensure high accuracy.

BrOOBr Conformer Geometry Optimization

The geometries of the cis, trans, and twist conformers of BrOOBr were optimized using the coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) method. Two different basis sets were utilized for these calculations:

• cc-pVTZ (correlation-consistent polarized valence triple-zeta): A widely used basis set that provides a good balance between accuracy and computational cost.

• aug-cc-pVTZ (augmented correlation-consistent polarized valence triple-zeta): This basis set includes diffuse functions to better describe the electron density far from the atomic nuclei, which is important for accurate energy and property calculations.

The geometry optimizations were performed by finding the stationary points on the potential energy surface corresponding to the energy minima for each conformer.

Visualization of the Br₂O₂ Isomer Energy Landscape

To provide a clear visual representation of the relative stabilities of the Br₂O₂ isomers, the following diagram illustrates their energy levels.

References

• 1. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Discovery and History of Bromine Oxides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemistry of bromine oxides is a fascinating and complex field, characterized by a range of highly reactive and often unstable compounds. Since the discovery of bromine itself in the early 19th century, the exploration of its oxygen-containing derivatives has presented significant experimental challenges, leading to a gradual and ongoing elucidation of their existence, structure, and properties. This technical guide provides an in-depth overview of the discovery and history of bromine oxides, complete with detailed experimental protocols for key syntheses, comprehensive quantitative data, and visualizations of historical timelines and experimental workflows.

The Discovery of Bromine: A Prelude to its Oxides

The journey into the world of bromine oxides begins with the discovery of the element itself. The credit for the discovery of bromine is shared by two independent chemists in the 1820s.

• Carl Jacob Löwig (1825): A German chemistry student, Löwig isolated a reddish-brown liquid from the mineral water of his hometown, Bad Kreuznach. He produced this by saturating the salt solution with chlorine and then extracting the substance with diethyl ether.[1]

• Antoine-Jérôme Balard (1826): A French chemist, Balard discovered a similar substance in the salt marshes of Montpellier.[2][3][4] He liberated the element by passing chlorine gas through a solution of seaweed ash.[4] After failing to identify it as a known substance, he concluded he had found a new element, which he initially named "muride."[2] It was the French Academy of Sciences that suggested the name "bromine," derived from the Greek word "bromos," meaning "stench," due to its strong, unpleasant odor.[4]

A Chronology of Bromine Oxide Discoveries

The investigation of bromine's reactivity with oxygen followed the discovery of the element, though the inherent instability of the resulting compounds made their isolation and characterization a formidable task. The timeline of the discovery of key bromine oxides is as follows:

• Dibromine Monoxide (Br₂O): The systematic study of dibromine monoxide began in the 1930s by German chemists, who established a viable synthesis route.[5]

• Bromine Dioxide (BrO₂): This unstable yellow crystalline solid was first isolated in 1937 by R. Schwarz and M. Schmeißer.

• Dibromine Trioxide (Br₂O₃): This orange crystalline solid, stable only below -40 °C, was first reported much later, in 1993.

• Dibromine Pentoxide (Br₂O₅): This colorless solid is stable below -20 °C and its synthesis involves the ozonation of bromine.[6]

• Tribromine Octoxide (Br₃O₈): This complex and unstable white solid is formed from the reaction of bromine with ozone at low temperatures and pressure.[7]

A timeline of the discovery of bromine and its key oxides.

Physicochemical Properties of Bromine Oxides

The following tables summarize the key quantitative data for the known bromine oxides. These compounds are generally characterized by their low thermal stability.

Table 1: Physical Properties of Bromine Oxides

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting/Decomposition Point (°C)
Dibromine Monoxide	Br₂O	175.81	Dark brown solid	-17.5 (decomposes)[5]
Bromine Dioxide	BrO₂	111.90	Yellow to yellow-orange crystals	Decomposes around 0
Dibromine Trioxide	Br₂O₃	207.81	Orange crystalline needles	Decomposes above -40
Dibromine Pentoxide	Br₂O₅	239.81	Colorless solid	Decomposes above -20[6]
Tribromine Octoxide	Br₃O₈	367.71	White solid	Unstable above -73[7]

Table 2: Structural Properties of Bromine Oxides

Compound	Formula	Br-O Bond Length (Å)	Bond Angle (°)
Dibromine Monoxide	Br₂O	1.85[5]	Br-O-Br: 112[5]
Dibromine Pentoxide	Br₂O₅	-	O₂Br-O-BrO₂: 121.2[6]

Experimental Protocols for Synthesis

The synthesis of bromine oxides requires careful control of reaction conditions, particularly temperature, due to their inherent instability.

Synthesis of Dibromine Monoxide (Br₂O)

This protocol is based on the reaction of bromine with mercury(II) oxide.

Reaction: 2 Br₂ + 2 HgO → HgBr₂·HgO + Br₂O[5]

Materials:

• Bromine (Br₂)

• Mercury(II) oxide (HgO)

• Carbon tetrachloride (CCl₄), anhydrous

• Inert gas (e.g., Argon or Nitrogen)

Equipment:

• Reaction flask equipped with a magnetic stirrer

• Dropping funnel

• Low-temperature bath (e.g., dry ice/acetone)

• Filtration apparatus for low-temperature filtration

• Schlenk line or glovebox for inert atmosphere handling

Procedure:

• Suspend mercury(II) oxide in anhydrous carbon tetrachloride in the reaction flask and cool the mixture to between -45°C and -60°C using a low-temperature bath.

• Slowly add a 0.5 M solution of bromine in carbon tetrachloride to the stirred suspension via the dropping funnel.

• Continue stirring the reaction mixture at the low temperature. A precipitate of the mercury oxide-bromine adduct will form.

• Under an inert atmosphere, filter the cold reaction mixture to separate the precipitate from the solution containing dibromine monoxide.

• The filtrate, a solution of dibromine monoxide in carbon tetrachloride, can be used for subsequent reactions or the solvent can be carefully removed under vacuum at low temperature to isolate the unstable Br₂O.

Experimental workflow for the synthesis of Dibromine Monoxide.

Synthesis of Higher Bromine Oxides via Ozonolysis

The synthesis of dibromine trioxide, dibromine pentoxide, and tribromine octoxide generally involves the reaction of bromine with ozone at low temperatures. The specific product obtained can depend on the reaction conditions and the solvent used.

General Reaction: Br₂ + n O₃ → Bromine Oxides

Materials:

• Bromine (Br₂)

• Ozone (O₃) gas

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Propionitrile (B127096) (for recrystallization of Br₂O₅)

Equipment:

• Ozone generator

• Gas dispersion tube

• Reaction vessel with a low-temperature cooling system (-78°C or lower)

• Drying tube

• Apparatus for low-temperature recrystallization

General Procedure:

• Dissolve bromine in anhydrous dichloromethane in the reaction vessel.

• Cool the solution to the desired low temperature (typically -78°C or below) using a dry ice/acetone bath or a cryocooler.

• Bubble ozone gas through the bromine solution via a gas dispersion tube. The reaction progress can often be monitored by a change in color of the solution.

• Once the reaction is complete, the solvent and any unreacted starting materials can be carefully removed under vacuum at low temperature.

• For the purification of dibromine pentoxide, recrystallization from propionitrile at low temperatures can be performed.[6]

General experimental workflow for the synthesis of higher bromine oxides via ozonolysis.

Conclusion

The study of bromine oxides, from the initial discovery of the elemental halogen to the synthesis and characterization of its various oxygenated forms, has been a journey marked by significant experimental hurdles. The inherent instability of these compounds has necessitated the development of specialized low-temperature techniques for their preparation and analysis. This guide has provided a comprehensive overview of the historical milestones, key physicochemical properties, and detailed experimental protocols for the synthesis of these fascinating and highly reactive molecules, offering a valuable resource for researchers in the fields of chemistry and drug development. Further research into the more exotic and less-characterized bromine oxides will undoubtedly continue to expand our understanding of the rich and complex chemistry of the halogens.

References

• 1. chemicool.com [chemicool.com]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. Bromine - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 4. Bromine | Properties, Uses, & Facts | Britannica [britannica.com]
• 5. webqc.org [webqc.org]
• 6. Dibromine pentoxide - Wikipedia [en.wikipedia.org]
• 7. Tribromine octoxide - Wikipedia [en.wikipedia.org]

The Pivotal Role of Bromine Peroxide in Stratospheric Ozone Depletion: A Technical Guide

For Immediate Release

Göttingen, Germany – December 19, 2025 – In the complex chemical tapestry of the stratosphere, the role of halogenated compounds in ozone depletion is a subject of continuous and intense scientific scrutiny. Among these, bromine species are recognized as exceptionally potent ozone-depleting substances. This technical guide provides an in-depth analysis of the formation, photochemistry, and catalytic role of a key transient species, bromine peroxide (BrOBr or Br₂O₂), in stratospheric ozone destruction. This document is intended for researchers, atmospheric scientists, and professionals in drug development who require a detailed understanding of stratospheric chemistry.

Introduction: Bromine's Potent Impact on Stratospheric Ozone

Bromine is a significantly more efficient catalyst for ozone destruction than chlorine on a per-atom basis.[1] The chemistry of inorganic bromine (Bry) in the stratosphere is driven by a series of interconnected catalytic cycles that lead to the net conversion of ozone (O₃) to molecular oxygen (O₂). A critical component of this chemistry, particularly in the polar regions, involves the self-reaction of bromine monoxide (BrO) radicals, which can lead to the formation of bromine peroxide. While BrO is a major bromine species throughout the stratosphere, the formation and subsequent photolysis of its dimer, Br₂O₂, represents a crucial pathway for the regeneration of reactive bromine atoms that directly participate in ozone depletion.[2][3][4]

Formation and Fate of Bromine Peroxide (Br₂O₂)

The primary formation route for bromine peroxide in the stratosphere is the self-reaction of two bromine monoxide (BrO) radicals. This reaction has multiple product channels, with the formation of the Br₂O₂ dimer being particularly significant at lower temperatures, such as those found in the polar stratosphere.

Reaction 1: BrO + BrO → Products

This reaction proceeds through several channels:

• Channel 1a (Radical Channel): BrO + BrO → 2Br + O₂

• Channel 1b (Molecular Channel): BrO + BrO → Br₂ + O₂

• Channel 1c (Dimerization): BrO + BrO + M ⇌ Br₂O₂ + M (where M is a third body, such as N₂ or O₂)

The dimer, Br₂O₂, exists in equilibrium with BrO radicals. Once formed, Br₂O₂ is susceptible to photolysis by incoming solar radiation.

Reaction 2: Photolysis of Br₂O₂

Br₂O₂ + hν → 2Br + O₂

This photolysis step is of paramount importance as it regenerates two bromine atoms (Br). These Br atoms can then each initiate a catalytic ozone destruction cycle, amplifying the overall impact on the ozone layer. A minor channel leading to the formation of 2BrO also exists.[5]

Visualization of Bromine Peroxide's Role

The following diagram illustrates the central role of Br₂O₂ in the bromine-catalyzed ozone depletion cycle.

Bromine peroxide formation and photolysis pathway.

Quantitative Data on Key Reactions

The efficiency of the bromine-catalyzed ozone depletion cycles involving Br₂O₂ is determined by the rates of the constituent reactions. The following tables summarize key quantitative data from laboratory studies.

Table 1: Rate Constants for the BrO + BrO Reaction

Reaction Channel	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)	Temperature Dependence	Reference(s)
Overall Reaction	(3.2 ± 0.5) x 10⁻¹²	Temperature and pressure independent at T ≥ 250 K	[6]
BrO + BrO → 2Br + O₂	k₁ₐ = (5.31 ± 1.17) × 10⁻¹² exp{(-211 ± 59)/T}	Negative exponential	[7]
BrO + BrO → Br₂ + O₂	k₁ᵦ = (1.13 ± 0.47) × 10⁻¹⁴ exp{(983 ± 111)/T}	Positive exponential	[7]
BrO + BrO + M → Br₂O₂ + M	Pressure dependent, significant below 250 K	Becomes more significant at lower temperatures	[6]

Table 2: Photochemical Data for Br₂O₂

Parameter	Wavelength Range (nm)	Value	Reference(s)
Absorption Cross-Section (σ)	300 - 390	σ (320 nm) = 1.2 x 10⁻¹⁷ cm² molecule⁻¹	[7]
Photolysis Quantum Yield (Φ)	UV-Visible	Mainly produces 2Br + O₂ (minor channel to 2BrO)	[5][8]

Table 3: Stratospheric Bromine Concentrations

Species	Typical Stratospheric Mixing Ratio	Reference(s)
Total Inorganic Bromine (Bry)	~20 pptv	[2][9]
Bromine Monoxide (BrO)	Major bromine species	[2][3][4]
Bromine Nitrate (BrONO₂)	Significant reservoir species	[3]

Experimental Protocols

The quantitative data presented above are derived from sophisticated laboratory experiments. Understanding the methodologies is crucial for evaluating the data's reliability and applicability to atmospheric models.

Discharge Flow-Mass Spectrometry for BrO + BrO Kinetics

This technique is used to measure the rate constants of gas-phase radical reactions at low pressures.

Experimental Workflow:

Discharge Flow-Mass Spectrometry workflow.

Methodology:

• Radical Generation: Atomic oxygen (O) is produced by passing a dilute mixture of O₂ in a carrier gas (e.g., Argon) through a microwave discharge.

• BrO Production: The O atoms are then reacted with an excess of molecular bromine (Br₂) in a side arm to produce BrO radicals via the reaction O + Br₂ → BrO + Br.

• Reaction Kinetics: The BrO radicals are introduced into a temperature-controlled flow tube. The concentration of BrO is monitored by a mass spectrometer as a function of reaction time (varied by changing the position of the injector) or the concentration of a co-reactant.

• Detection: A portion of the gas from the flow tube is sampled into a mass spectrometer for the detection and quantification of reactants and products.

Flash Photolysis-UV Absorption for Br₂O₂ Absorption Cross-Section

This technique is used to study transient species by creating a high concentration of them with a short pulse of light and then monitoring their decay or spectral properties.

Experimental Workflow:

Flash Photolysis-UV Absorption workflow.

Methodology:

• Precursor Mixture: A mixture of Br₂ and O₃ in a buffer gas (e.g., N₂) is introduced into a reaction cell.

• Photolysis: A high-intensity flash of light (e.g., from a xenon flash lamp or a laser) photolyzes the Br₂ to produce Br atoms, which then react with O₃ to form BrO radicals.[10][11] The BrO radicals then dimerize to form Br₂O₂.

• Spectroscopic Monitoring: A continuous beam of light from an analysis lamp is passed through the reaction cell. The absorption of this light by the transient species (Br₂O₂) is measured at various wavelengths using a spectrometer.

• Data Analysis: The time-resolved absorption signals are used to determine the absorption spectrum and, in conjunction with kinetic modeling, the absorption cross-section of Br₂O₂.

Matrix Isolation Spectroscopy for Br₂O₂ Characterization

This technique allows for the study of highly reactive or unstable species by trapping them in an inert solid matrix at very low temperatures.

Experimental Workflow:

Matrix Isolation Spectroscopy workflow.

Methodology:

• Matrix Preparation: A gaseous mixture of the precursor (e.g., Br₂) and a large excess of an inert gas (e.g., Argon) is prepared.

• Deposition: This mixture is slowly deposited onto a cryogenic window (e.g., CsI or BaF₂) cooled to very low temperatures (typically 4-20 K).

• In-situ Generation: The trapped precursor molecules are then photolyzed in situ using a specific wavelength of light to generate the species of interest (Br₂O₂).

• Spectroscopic Analysis: The infrared, Raman, or UV-Visible spectrum of the isolated Br₂O₂ molecule is then recorded. This allows for its structural characterization and the study of its photochemical properties in a controlled environment.[1][12][13]

Conclusion

Bromine peroxide (Br₂O₂) plays a significant, albeit transient, role in the bromine-catalyzed destruction of stratospheric ozone. Its formation from the self-reaction of BrO radicals and its subsequent photolysis to regenerate reactive bromine atoms constitute a key pathway in polar ozone depletion. The quantitative data and experimental methodologies outlined in this guide provide a foundation for a deeper understanding of these critical atmospheric processes. Continued research, particularly in refining the quantum yields for Br₂O₂ photolysis under various stratospheric conditions, is essential for improving the accuracy of atmospheric models and our ability to predict the future of the ozone layer.

References

• 1. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 2. Kinetic studies for diatomic free radicals using mass spectrometry. Part 3.—Elementary reactions involving BrO X2Π radicals - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 3. journals.ametsoc.org [journals.ametsoc.org]
• 4. web.gps.caltech.edu [web.gps.caltech.edu]
• 5. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. josorge.com [josorge.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Matrix isolation - Wikipedia [en.wikipedia.org]
• 13. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]

Atmospheric Reaction of Bromine Monoxide and Hydroperoxyl Radical: A Technical Guide to the Formation of Hypobromous Acid

For Immediate Release

Qingdao, China – December 19, 2025 – In the complex tapestry of atmospheric chemistry, the reaction between the bromine monoxide radical (BrO) and the hydroperoxyl radical (HO₂) is a critical process, particularly in its contribution to ozone depletion cycles. This technical guide provides an in-depth analysis of this reaction, focusing on the formation of its primary products, quantitative kinetic data, and the experimental methodologies used for its study. While the formation of bromohydroperoxide (BrHO₂) is a theoretical possibility, current scientific consensus, based on extensive experimental and computational studies, indicates that the reaction predominantly yields hypobromous acid (HOBr) and molecular oxygen.

Core Reaction Mechanism and Products

The gas-phase reaction between BrO and HO₂ radicals proceeds primarily through two exothermic channels, leading to the formation of either hypobromous acid (HOBr) and molecular oxygen (O₂) or hydrogen bromide (HBr) and ozone (O₃).

Primary Channel: BrO + HO₂ → HOBr + O₂

Secondary Channel: BrO + HO₂ → HBr + O₃

Theoretical studies involving ab initio calculations have elucidated the reaction mechanism, suggesting the formation of transient intermediates. The formation of HBr + O₃ is thought to proceed through a BrOOOH adduct, while HOBr + O₂ can be formed from an OBrOOH intermediate or via a direct, barrierless hydrogen transfer from HO₂ to BrO.[1] Under atmospheric conditions, the formation of HOBr + O₂ is both energetically and kinetically more favorable.[1] Experimental studies have confirmed that the branching ratio for the HBr + O₃ channel is very small, with an upper limit of less than 0.4% at 298 K.

While the existence of bromohydroperoxide (BrHO₂) as a molecule is recognized, there is no significant experimental evidence to suggest its formation as a stable product of the BrO + HO₂ reaction in the atmosphere. Theoretical studies have explored various isomers of potential reaction intermediates, but these have been shown to readily dissociate to the more stable products, primarily HOBr and O₂.

Quantitative Kinetic Data

The rate constant for the BrO + HO₂ → HOBr + O₂ reaction has been the subject of numerous experimental studies. A notable characteristic of this reaction is its negative temperature dependence, meaning the reaction rate increases as the temperature decreases. This has significant implications for its role in the colder regions of the atmosphere, such as the upper troposphere and lower stratosphere.

The table below summarizes key experimental determinations of the overall rate constant for the BrO + HO₂ reaction.

Temperature (K)	Rate Constant, k (cm³ molecule⁻¹ s⁻¹)	Experimental Technique	Reference
298	(1.4 ± 0.3) x 10⁻¹¹	Turbulent Flow with High-Pressure Chemical Ionization Mass Spectrometry	[2]
298	(1.73 ± 0.61) x 10⁻¹¹ (HO₂ in excess)	Discharge-Flow with Molecular Beam Mass Spectrometry	[3]
298	(2.05 ± 0.64) x 10⁻¹¹ (BrO in excess)	Discharge-Flow with Molecular Beam Mass Spectrometry	[3]
296	(2.0 ± 0.6) x 10⁻¹¹	Laser Flash Photolysis with IR/UV Absorption Spectroscopy	[4]
298	(3.1 ± 0.8) x 10⁻¹¹	Discharge-Flow with Mass Spectrometry	[5]
246-314	k(T) = (9.28 +7.17/-4.04) x 10⁻¹² exp((316 ± 157)/T)	Laser Flash Photolysis with UV Absorption Spectroscopy	[6]
233-348	k(T) = (3.13 ± 0.33) x 10⁻¹² exp((536 ± 206)/T)	Discharge-Flow with Molecular Beam Mass Spectrometry	[3]
230-360	k(T) = (9.4 ± 2.3) x 10⁻¹² exp((345 ± 60)/T)	Discharge-Flow with Mass Spectrometry	[5]

Experimental Protocols

The kinetics of the BrO + HO₂ radical-radical reaction are primarily investigated using two main experimental techniques: Laser Flash Photolysis coupled with absorption spectroscopy and Discharge-Flow methods coupled with mass spectrometry.

Laser Flash Photolysis with UV/IR Absorption Spectroscopy

This technique is used to study fast gas-phase reactions.

Methodology:

• Radical Generation: A precursor gas mixture is introduced into a reaction cell. A short, intense pulse of laser light (flash photolysis) at a specific wavelength is used to photolyze one or more precursor molecules to generate the radicals of interest. For the BrO + HO₂ reaction, a common approach involves the photolysis of a mixture containing Br₂, O₃, Cl₂, and CH₃OH in a bath gas (e.g., N₂ or He).[4][6]

  • Br atoms are produced from the photolysis of Br₂.

  • BrO radicals are formed from the reaction of Br atoms with O₃.

  • HO₂ radicals are generated from the reaction of Cl atoms (from Cl₂ photolysis) with CH₃OH in the presence of O₂.

• Kinetic Monitoring: The concentrations of the radicals are monitored over time using absorption spectroscopy.

  • BrO radicals are typically detected by their characteristic absorption in the ultraviolet (UV) region, often around 338.3 nm.[4]

  • HO₂ radicals can be monitored using infrared (IR) tunable diode laser absorption spectroscopy.[4]

• Data Analysis: The decay of the radical concentrations is measured as a function of time. By performing experiments under pseudo-first-order conditions (where one radical is in large excess), the second-order rate constant for the reaction can be determined from the observed decay rate of the other radical.

Diagram of a Laser Flash Photolysis Experimental Workflow

Caption: Workflow for Laser Flash Photolysis kinetic studies.

Discharge-Flow with Mass Spectrometry

This technique is well-suited for studying radical reactions at low pressures.

Methodology:

• Radical Generation: BrO and HO₂ radicals are generated in separate side arms of a flow tube reactor.

  • BrO radicals can be produced by passing a mixture of Br₂ and a carrier gas (e.g., He) through a microwave discharge to generate Br atoms, which then react with O₃ introduced downstream.

  • HO₂ radicals are typically formed by reacting H atoms (produced in a microwave discharge of H₂ in He) with O₂ in the presence of a third body.

• Reaction Initiation: The two gas streams containing the radicals are mixed in the main flow tube, initiating the reaction. The reaction time is controlled by varying the distance between the mixing point and the detection point or by using a movable injector for one of the radical sources.

• Detection: The concentrations of reactants and potentially products are monitored at the end of the flow tube using a mass spectrometer. Chemical ionization mass spectrometry (CIMS) is a sensitive method for detecting radical species.[2]

• Data Analysis: By measuring the decay of one radical in the presence of an excess of the other, the pseudo-first-order rate constant is determined. The second-order rate constant is then calculated from the slope of a plot of the pseudo-first-order rate constant versus the concentration of the excess reactant.

Diagram of a Discharge-Flow Experimental Workflow

Caption: Workflow for Discharge-Flow kinetic studies.

Atmospheric Significance and Signaling Pathways

The BrO + HO₂ reaction is a key component of catalytic ozone destruction cycles in the troposphere and stratosphere. The formation of HOBr is particularly important because its subsequent photolysis regenerates the halogen and HOₓ radicals that can then participate in further ozone-depleting reactions.

HOBr Photolysis: HOBr + hν → Br + OH

The OH radical can then react with ozone to reform the HO₂ radical, completing a catalytic cycle.

Diagram of the Atmospheric Signaling Pathway

Caption: Key atmospheric reactions involving BrO, HO₂, and HOBr.

Conclusion

The reaction between BrO and HO₂ radicals is a cornerstone of atmospheric bromine chemistry. Extensive research has firmly established that the primary products are hypobromous acid (HOBr) and molecular oxygen. While the potential for bromohydroperoxide (BrHO₂) formation as a minor or transient species cannot be entirely ruled out from a theoretical standpoint, it is not considered a significant product channel under atmospheric conditions based on current knowledge. The kinetic data and experimental methodologies detailed in this guide provide a robust framework for understanding and modeling the atmospheric impact of this crucial reaction, particularly its role in ozone chemistry. Future research may further refine our understanding of the reaction's potential energy surface and the dynamics of its intermediate species.

References

• 1. Impact of water on the BrO + HO2 gas-phase reaction: mechanism, kinetics and products - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Kinetics of the HO2+BrO reaction over the temperature range 233–348 K - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics of the BrO + HO2 reaction over the temperature range T = 246-314 K - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Hypobromous Acid (BrHO2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hypobromous acid, with the chemical formula BrHO₂, more commonly represented as HOBr or HBrO, is a weak and unstable inorganic acid.[1][2][3] It is a significant reactive oxygen species (ROS) that plays a crucial role in both chemical and biological systems.[1] Primarily found in aqueous solutions, it partially dissociates into hypobromite (B1234621) ions (BrO⁻) and protons (H⁺).[1] In biological contexts, hypobromous acid is endogenously produced by the enzyme eosinophil peroxidase and is involved in the immune response against pathogens.[1][4] Commercially, it is utilized as a disinfectant, oxidizer, bleach, and deodorizer due to its potent antimicrobial properties.[2][3] This guide provides a comprehensive overview of the chemical and physical properties of hypobromous acid, its synthesis and reactivity, and detailed experimental protocols for its preparation and quantification.

Physical and Structural Properties

Hypobromous acid is a pale yellow liquid with a characteristic jasmine-like odor.[5] It is a polar molecule with a bent geometry.[6] The central oxygen atom is sp³ hybridized, resulting in a bent molecular structure.[1]

Table 1: Physical Properties of Hypobromous Acid

Property	Value	Reference(s)
Molecular Weight	96.911 g/mol	[2]
Density	2.470 g/cm³	[2]
Boiling Point	20-25 °C	[2]
pKa	8.65	[2]
Appearance	Pale yellow liquid	[5]

Table 2: Structural Parameters of Hypobromous Acid

Parameter	Value	Reference(s)
O-H Bond Length	0.097 nm	[6]
O-Br Bond Length	0.18 nm	[6]
H-O-Br Bond Angle	110.4°	[6]

Chemical Properties and Reactivity

Hypobromous acid is an unstable compound that exists in equilibrium with bromine and water.[2] It is a powerful oxidizing agent and participates in various chemical reactions.

Disproportionation

In aqueous solutions, hypobromous acid and its salts (hypobromites) are unstable and undergo disproportionation to form bromide and bromate (B103136) ions.[1][2]

3BrO⁻ → 2Br⁻ + BrO₃⁻[1]

Reactivity with Biomolecules

Hypobromous acid readily reacts with a variety of biological molecules, with amino acids and proteins being primary targets.[3] The reactivity of HOBr with different amino acid residues varies significantly, with cysteine being the most reactive.[3]

Table 3: Second-Order Rate Constants for the Reaction of Hypobromous Acid with Amino Acid Residues (pH 7.4, 22 °C)

Amino Acid Residue	Rate Constant (M⁻¹s⁻¹)	Reference(s)
Cysteine (Cys)	> 10⁸	[3]
Tryptophan (Trp)	~10⁷	[3]
Methionine (Met)	~10⁷	[3]
Histidine (His)	~10⁷	[3]
α-amino group	~10⁷	[3]
Disulfide	~10⁶	[3]
Lysine (Lys)	~10⁵	[3]
Tyrosine (Tyr)	~10⁵	[3]
Arginine (Arg)	< 10³	[3]
Backbone amides	< 10¹	[3]
Glutamine/Asparagine (Gln/Asn)	< 10¹	[3]

Synthesis and Biological Production

Hypobromous acid can be synthesized through several chemical routes and is also produced enzymatically in biological systems.

Caption: Overview of chemical synthesis and biological production pathways of hypobromous acid.

Signaling Pathways and Biological Role

In the human body, hypobromous acid is a key component of the innate immune system, produced by eosinophils.[4] The enzyme eosinophil peroxidase, released by activated eosinophils, catalyzes the reaction between bromide ions and hydrogen peroxide to generate hypobromous acid.[4] This potent oxidizing agent contributes to the killing of pathogens.[4]

Caption: Signaling pathway of hypobromous acid in the eosinophil-mediated immune response.

Experimental Protocols

Synthesis of Hypobromous Acid

This method relies on the disproportionation of bromine in water to form hypobromous acid and hydrobromic acid.[2]

• Materials: Elemental bromine (Br₂), distilled water.

• Procedure:

  • Carefully add elemental bromine to cold distilled water with stirring. The concentration of the resulting hypobromous acid solution will depend on the amount of bromine added and the temperature.

  • The solution will reach an equilibrium containing HOBr, HBr, and dissolved Br₂.[2]

  • For a purer solution of hypobromous acid, a subsequent distillation or reaction with a silver salt (e.g., silver nitrate) can be performed to remove the hydrobromic acid.[5]

• Safety: Bromine is highly toxic and corrosive. This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

This is a common on-site generation method.[6]

• Materials: Hydrogen bromide (HBr) solution, sodium hypochlorite (NaOCl) solution (bleach), distilled water.

• Procedure:

  • Prepare a dilute solution of hydrogen bromide in water.

  • Slowly add a stoichiometric amount of sodium hypochlorite solution to the HBr solution with constant stirring.[6]

  • The reaction is rapid and yields a solution of hypobromous acid and sodium chloride.[6] The pH of the final solution should be monitored and adjusted if necessary.[7]

Quantification of Hypobromous Acid

The concentration of hypobromous acid in a solution can be determined using a spectrophotometer by measuring its absorbance at a specific wavelength.

• Principle: Hypobromous acid has a characteristic UV-Vis absorption spectrum.

• Procedure:

  • Record the UV-Vis spectrum of the hypobromous acid solution.

  • The concentration can be calculated using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar absorptivity, b is the path length of the cuvette, and c is the concentration. The molar extinction coefficient for HOBr has been reported.[5]

• Note: This method may require calibration with a standard of known concentration.

This colorimetric method can be used to determine the concentration of total and free halogens.[7]

• Materials: DPD reagent, glycine (B1666218) solution, colorimeter or spectrophotometer.

• Procedure:

  • Total Halogen (HOBr + free Cl₂): Add DPD reagent to the sample. The intensity of the resulting pink color is proportional to the total halogen concentration and can be measured with a colorimeter.[7]

  • Bromine (HOBr): To a separate aliquot of the sample, add glycine to neutralize any free chlorine. Then, add the DPD reagent. The resulting color intensity corresponds to the concentration of hypobromous acid.[7]

  • The concentration of free chlorine can be determined by subtracting the bromine concentration from the total halogen concentration.[7]

Caption: A simplified workflow for the synthesis and quantification of hypobromous acid.

Conclusion

Hypobromous acid is a reactive and versatile molecule with significant implications in chemistry, biology, and various industrial applications. Its role as an endogenous antimicrobial agent highlights its importance in the immune system and presents potential avenues for therapeutic development. A thorough understanding of its chemical and physical properties, as well as reliable methods for its synthesis and quantification, are essential for researchers and scientists working in these fields. This guide provides a foundational overview to support further investigation and application of this important compound.

References

• 1. testbook.com [testbook.com]
• 2. Hypobromous acid - Wikipedia [en.wikipedia.org]
• 3. US5385650A - Recovery of bromine and preparation of hypobromous acid from bromide solution - Google Patents [patents.google.com]
• 4. US7785559B2 - Method of forming hypobromous acid in aqueous system - Google Patents [patents.google.com]
• 5. ir.csmcri.res.in [ir.csmcri.res.in]
• 6. envirotech.com [envirotech.com]
• 7. envirotech.com [envirotech.com]

Unraveling the Stability of Br2O2 Isomers: A Computational Perspective

A Technical Guide for Researchers in Atmospheric Chemistry and Drug Development

The transient and highly reactive nature of bromine dioxide (Br2O2) isomers makes their experimental characterization challenging. Consequently, computational studies have become an indispensable tool for understanding their structures, stability, and potential roles in atmospheric and biological processes. This technical whitepaper provides an in-depth analysis of the computational investigations into the stability of Br2O2 isomers, presenting key quantitative data, detailing the underlying theoretical methodologies, and visualizing the relationships between these fascinating molecules.

Relative Stabilities of Br2O2 Isomers

Computational studies have identified several isomers of Br2O2, with the most stable being dibromine peroxide (BrOOBr), followed by BrBrO2 and bromine bromite (B1237846) (BrOBrO). High-level ab initio electronic structure calculations, particularly at the coupled-cluster level with single, double, and perturbative triple excitations [CCSD(T)], have been instrumental in determining the energetic ordering of these isomers.

A key finding is that BrOOBr is the most stable isomer. At 298 K, it is predicted to be more stable than BrBrO2 and BrOBrO by 8.5 kcal/mol and 9.3 kcal/mol, respectively[1]. This energetic preference is a critical factor in determining its potential abundance and reactivity in various chemical environments. The energetic ordering of bromine dioxide isomers has been a subject of theoretical investigation, with the BrOO isomer consistently predicted to be more stable than the OBrO structure by 17-18 kcal mol-1[2].

For a clearer comparison, the relative energies and other key computational data for the primary Br2O2 isomers are summarized in the tables below.

Isomer	Point Group	Relative Energy (kcal/mol)	Methodology
BrOOBr	C2	0.0	CCSD(T)
BrBrO2	C1	8.5	CCSD(T)
BrOBrO	C2v	9.3	CCSD(T)

Table 1: Relative energies of Br2O2 isomers calculated at a high level of theory. The energies are relative to the most stable isomer, BrOOBr. Data sourced from high-level ab initio calculations.[1]

Bond Dissociation Energies: A Measure of Stability

The stability of these isomers can also be gauged by their bond dissociation energies (BDEs). The weakest bond in the most stable isomer, BrOOBr, is the O-Br bond, with a calculated BDE of 15.9 kcal/mol[1]. In contrast, the Br-Br bond is the weakest in the BrBrO2 isomer, with a BDE of 19.1 kcal/mol[1]. The central O-Br bond in BrOBrO is the most labile, having a BDE of only 12.6 kcal/mol, further highlighting its relative instability[1].

Isomer	Weakest Bond	Bond Dissociation Energy (kcal/mol)
BrOOBr	O-Br	15.9
BrBrO2	Br-Br	19.1
BrOBrO	O-Br (central)	12.6

Table 2: Calculated bond dissociation energies for the weakest bond in each Br2O2 isomer.[1]

Computational Methodologies

The accuracy of computational predictions for these challenging halogen oxide systems is highly dependent on the chosen theoretical method and basis set.

High-Level Ab Initio Methods

Coupled-cluster methods, such as CCSD(T), are considered the gold standard for obtaining accurate energies and geometries for small molecules. These methods explicitly account for electron correlation, which is crucial for describing the electronic structure of molecules containing electronegative atoms like oxygen and bromine. Often, these calculations are extrapolated to the complete basis set limit to minimize errors arising from the finite size of the basis set.

Density Functional Theory (DFT)

Density Functional Theory (DFT) offers a computationally less expensive alternative to high-level ab initio methods and is widely used for larger systems. The performance of various DFT functionals, such as B3LYP, has been assessed for bromine oxides[1]. While DFT can provide good geometries and vibrational frequencies in many cases, it can sometimes be plagued by issues like spin contamination, especially for open-shell systems like the BrOO radical, which can lead to spurious results[1]. Therefore, careful validation against experimental data or higher-level calculations is essential.

Basis Sets

The choice of basis set is also critical. For accurate calculations on bromine-containing molecules, it is important to use basis sets that include polarization and diffuse functions, such as the 6-311+G(2df) basis set[1]. For heavy elements like bromine, effective core potentials (ECPs) are sometimes used to reduce computational cost by treating the core electrons implicitly.

Logical Workflow for Computational Analysis

The general workflow for the computational investigation of Br2O2 isomers involves several key steps, from initial structure generation to high-level energy refinement.

Computational analysis workflow for Br2O2 isomers.

Isomerization Pathway

The relative stability of the isomers can be visualized on a potential energy surface, which maps the energy of the system as a function of its geometry. The diagram below illustrates the energetic relationship between the three main Br2O2 isomers.

Relative energy levels of Br2O2 isomers.

Concluding Remarks

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

The Core Gas-Phase Chemistry of Bromine Monoxide Radicals and Peroxide Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the gas-phase chemistry of bromine monoxide (BrO) radicals, with a specific focus on their role in the formation of peroxides. Understanding these reaction kinetics and mechanisms is crucial for atmospheric modeling, environmental science, and can provide insights into radical-driven processes relevant to various fields, including drug degradation and synthesis. This document summarizes key quantitative data, details common experimental protocols, and visualizes the core chemical pathways.

Core Reactions and Quantitative Data

The gas-phase chemistry of BrO radicals is dominated by several key reactions, including a self-reaction and reactions with other atmospheric radicals, which can lead to the formation of peroxides and other species. The rate constants for these reactions are critical for accurately modeling their impact.

BrO Self-Reaction

The self-reaction of BrO radicals proceeds through multiple channels, with the product distribution and overall rate constant being dependent on temperature and pressure.[1] At temperatures relevant to the atmosphere (below 250 K), the reaction can be pressure-dependent due to the formation of a BrO dimer, Br₂O₂.[1]

The primary bimolecular channels are:

• BrO + BrO → 2Br + O₂ (1a)

• BrO + BrO → Br₂ + O₂ (1b)

A termolecular channel forming the dimer also becomes significant at lower temperatures:[1]

• BrO + BrO + M ⇌ Br₂O₂ + M (1c)

Reaction	Rate Constant (k) [cm³ molecule⁻¹ s⁻¹]	Temperature (T) [K]	Pressure [Torr]	Reference
BrO + BrO (overall, T ≥ 250 K)	(2.88 ± 0.20) x 10⁻¹²	≥ 250	100 - 760	[1]
BrO + BrO → 2Br + O₂ (1a)	(5.31 ± 1.17) x 10⁻¹² exp{(-211 ± 59)/T}	> 250	100 - 760	[1]
BrO + BrO → Br₂ + O₂ (1b)	(1.13 ± 0.47) x 10⁻¹⁴ exp{(983 ± 111)/T}	> 250	100 - 760	[1]

Reaction of BrO with Hydroperoxy Radicals (HO₂)

The reaction between BrO and hydroperoxy (HO₂) radicals is a significant pathway for the formation of hydrobromous acid (HOBr), a key reservoir species for bromine in the atmosphere.[2][3] This reaction is crucial in catalytic ozone destruction cycles.[2]

The primary reaction is:

• BrO + HO₂ → HOBr + O₂

Rate Constant (k) [cm³ molecule⁻¹ s⁻¹]	Temperature (T) [K]	Pressure [Torr]	Reference
(1.4 ± 0.3) x 10⁻¹¹	298	100	[4]
(2.5 ± 0.8) x 10⁻¹² exp{(520 ± 80)/T}	210 - 298	100	[4]
(2.35 ± 0.82) x 10⁻¹¹	298	760	[2]
5⁺⁵₋₃ x 10⁻¹²	303	Not specified	[5]

Reaction of BrO with Methylperoxy Radicals (CH₃O₂)

The reaction of BrO with the methylperoxy radical (CH₃O₂) is another important atmospheric reaction. Recent studies have highlighted its potential as a source of hydroxyl (OH) radicals in the upper troposphere and lower stratosphere.[6][7] The reaction is believed to primarily produce HOBr and the Criegee intermediate (CH₂OO).[6][7]

The reaction is:

• BrO + CH₃O₂ → Products (e.g., HOBr, CH₂OO)

Rate Constant (k) [cm³ molecule⁻¹ s⁻¹]	Temperature (T) [K]	Reference
(2.42 +1.02/-0.72) x 10⁻¹⁴ exp{(1617 ± 94)/T}	Not specified	[6][7]

Experimental Protocols

The study of BrO radical kinetics relies on sophisticated experimental techniques that allow for the generation and detection of these transient species.

Flash Photolysis with Time-Resolved UV-Visible Absorption Spectroscopy

This is a widely used technique for studying the kinetics of radical reactions.[1][2]

Methodology:

• Radical Generation: BrO radicals are typically generated by the flash photolysis of a precursor mixture. Common methods include:

  • Photolysis of Br₂ in the presence of excess ozone (O₃).[1]

  • Photolysis of O₂ in the presence of excess Br₂.[1]

• Reaction Monitoring: The concentration of BrO radicals is monitored over time by their characteristic absorption in the UV-Visible region of the spectrum.

• Kinetic Analysis: By observing the decay of the BrO absorption signal, often in the presence of a co-reactant, the rate constant of the reaction can be determined.

Turbulent Flow Technique with High-Pressure Chemical Ionization Mass Spectrometry (HP-CIMS)

This technique is well-suited for studying radical reactions over a range of pressures and temperatures.[4]

Methodology:

• Radical Generation: BrO and other radicals (e.g., HO₂) are generated in separate flow tubes and then mixed in a main turbulent flow tube.

• Reaction Zone: The radicals react as they travel down the flow tube. The reaction time can be varied by changing the point of injection or the flow velocity.

• Detection: A high-pressure chemical ionization mass spectrometer is used to detect the concentrations of reactants and products at the end of the flow tube. For instance, BrO can be detected as its parent negative ion through charge-transfer reactions with SF₆⁻.[4]

Visualization of Chemical Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and experimental workflows described in this guide.

Caption: Key gas-phase reaction pathways of the BrO radical.

Caption: Workflow for Flash Photolysis with UV-Vis Absorption.

Caption: Workflow for Turbulent Flow Tube with CIMS Detection.

Conclusion

The gas-phase chemistry of BrO radicals is a complex and vital area of atmospheric science. The reactions detailed in this guide, particularly those leading to the formation of peroxides and related species, have significant implications for stratospheric and tropospheric chemistry. The continued refinement of experimental techniques and quantitative data will be essential for improving our understanding of these fundamental processes. The protocols and data presented here serve as a foundational resource for researchers in this and related fields.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rate coefficient for the BrO + HO2 reaction at 298 K - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Kinetics of the BrO + HO2 reaction over the temperature range T = 246–314 K - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rate coefficient for the reaction of BrO with HO2 at 303 K - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Reaction between CH3O2 and BrO radicals: a new source of upper troposphere lower stratosphere hydroxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Prediction of Bromine Peroxide Vibrational Frequencies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine peroxide (BrOBrO or Br₂O₂) and its isomers are reactive oxygen species that play a significant role in atmospheric chemistry, particularly in catalytic ozone depletion cycles. A thorough understanding of their molecular structure and stability is crucial for accurately modeling their atmospheric behavior. Vibrational spectroscopy is a powerful tool for characterizing molecular structures, but the transient and reactive nature of species like bromine peroxide makes experimental spectroscopic studies challenging. Consequently, theoretical predictions of their vibrational frequencies using computational quantum chemistry methods have become an indispensable tool for their identification and characterization.

This technical guide provides an in-depth overview of the theoretical methodologies employed to predict the vibrational frequencies of bromine peroxide. It summarizes the computational approaches, presents illustrative data, and outlines the general workflow for such theoretical investigations.

Computational Methodologies

The theoretical prediction of vibrational frequencies of molecules like bromine peroxide involves the use of sophisticated quantum chemical methods. These methods can be broadly categorized into wave function-based theories and density functional theory (DFT).

• Wave function-based methods , such as Møller-Plesset perturbation theory (MP2) and Coupled Cluster theory with single, double, and perturbative triple excitations (CCSD(T)), provide a rigorous and systematically improvable approach to solving the electronic Schrödinger equation. CCSD(T) is often considered the "gold standard" in computational chemistry for its high accuracy in predicting molecular properties, including vibrational frequencies.

• Density Functional Theory (DFT) offers a computationally less expensive alternative to wave function-based methods. DFT methods, such as the widely used B3LYP functional, are based on the electron density rather than the many-electron wave function, which makes them more efficient for larger molecules. While generally less accurate than high-level coupled-cluster methods, modern DFT functionals can provide reliable predictions of vibrational frequencies, especially when empirical scaling factors are applied.

The choice of the basis set, which is a set of mathematical functions used to describe the atomic orbitals, is also crucial for obtaining accurate results. Larger basis sets, such as the augmented correlation-consistent basis sets (e.g., aug-cc-pVTZ), provide a more flexible description of the electron distribution and generally lead to more accurate predictions.

Table 1: Overview of Theoretical Methods for Vibrational Frequency Prediction

Method	Theoretical Basis	Typical Accuracy for Vibrational Frequencies	Computational Cost
MP2	Møller-Plesset perturbation theory to the second order. Includes electron correlation effects.	Moderate. Tends to overestimate frequencies.	Moderate
CCSD(T)	Coupled Cluster theory with single, double, and perturbative triple excitations. A high-level correlation method.	High. Often referred to as the "gold standard" for its accuracy.	High
B3LYP	A hybrid density functional that combines Becke's three-parameter exchange functional with the LYP correlation functional.	Good. Often requires empirical scaling to match experimental values more closely.	Low to Moderate

Predicted Vibrational Frequencies of Bromine Peroxide (BrOBrO)

The BrOBrO molecule has C₂ symmetry and is expected to have six fundamental vibrational modes. The exact theoretical prediction of these frequencies is highly dependent on the computational method and basis set used. While specific numerical data from the latest high-level calculations are not publicly available in a consolidated format, the following table provides an illustrative overview of the expected vibrational modes and their approximate frequency ranges based on studies of related halogen peroxides and the known performance of different computational methods.[1][2][3][4][5]

Table 2: Illustrative Predicted Vibrational Frequencies for BrOBrO

Vibrational Mode	Symmetry	Approximate Frequency Range (cm⁻¹)	Description of Motion
O-O Stretch	a	800 - 900	Symmetric stretching of the peroxide bond.
Symmetric Br-O Stretch	a	500 - 600	Both Br-O bonds stretching in phase.
Asymmetric Br-O Stretch	b	600 - 700	Br-O bonds stretching out of phase.
Br-O-O Bend (Scissoring)	a	300 - 400	Symmetric bending of the Br-O-O angles.
Br-O-O-Br Torsion	a	50 - 150	Twisting motion around the O-O bond.
Br-O-O Bend (Rocking)	b	200 - 300	Out-of-plane bending of the Br-O-O angles.

Disclaimer: The frequency ranges presented in this table are illustrative and based on general expectations for halogen peroxides and the performance of computational methods. Actual calculated values will vary depending on the specific level of theory and basis set employed.

Detailed Computational Protocol

The following outlines a typical computational protocol for the theoretical prediction of the vibrational frequencies of bromine peroxide.

• Molecular Structure Definition: The initial step involves defining the atomic coordinates of the bromine peroxide molecule. This can be done using standard molecular modeling software.

• Geometry Optimization: A geometry optimization calculation is performed to find the minimum energy structure of the molecule. This is a crucial step as the accuracy of the subsequent frequency calculation depends on having a correctly optimized geometry. This is typically done using a chosen level of theory and basis set (e.g., B3LYP/aug-cc-pVTZ or CCSD(T)/aug-cc-pVTZ).

• Frequency Calculation: Once the geometry is optimized, a vibrational frequency calculation is performed at the same level of theory. This calculation computes the second derivatives of the energy with respect to the atomic positions (the Hessian matrix). Diagonalizing the mass-weighted Hessian matrix yields the harmonic vibrational frequencies and the corresponding normal modes of vibration.

• Verification of the Minimum: The results of the frequency calculation are used to verify that the optimized structure corresponds to a true energy minimum on the potential energy surface. A true minimum will have all real (positive) vibrational frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point.

• Analysis of Results: The calculated vibrational frequencies and their corresponding infrared (IR) intensities and Raman activities are analyzed. The character of each vibrational mode is determined by visualizing the atomic motions associated with each frequency.

Visualizations

Experimental Workflow for Theoretical Prediction

The following diagram illustrates the general workflow for the theoretical prediction of molecular vibrational frequencies.

A flowchart of the computational workflow for predicting vibrational frequencies.

Hierarchy of Theoretical Methods

The choice of theoretical method involves a trade-off between accuracy and computational cost. The following diagram provides a simplified representation of this relationship for common methods used in vibrational frequency prediction.

Relationship between accuracy and computational cost for theoretical methods.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. Structures and harmonic vibrational frequencies for excited states of diatomic molecules with CCSD(R12) and CCSD(F12) models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vibrational spectrum, ab initio calculations, conformational stabilities and assignment of fundamentals of 1,2-dibromopropane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. air.unimi.it [air.unimi.it]

An In-depth Technical Guide on the Electronic Structure and Bonding in Dibromine Peroxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibromine peroxide (Br₂O₂) exists in isomeric forms, primarily as the peroxide BrOOBr and the hypobromite (B1234621) BrOBrO. This technical guide provides a comprehensive overview of the electronic structure, bonding, and spectroscopic properties of these isomers. A detailed analysis of theoretical and experimental data is presented, including summaries of geometric parameters and vibrational frequencies. Methodologies for the synthesis and characterization of these transient species are also discussed, providing a valuable resource for researchers in atmospheric chemistry, inorganic chemistry, and related fields.

Introduction

Dibromine peroxide and its isomers are reactive bromine compounds that play a significant role in atmospheric chemistry, particularly in catalytic ozone depletion cycles. Understanding the electronic structure and bonding of these molecules is crucial for elucidating their reactivity, stability, and spectroscopic signatures. This guide focuses on the two primary isomers: dibromine peroxide (BrOOBr) and its less stable counterpart, BrOBrO.

Electronic Structure and Bonding

The electronic structure and bonding in dibromine peroxide are dictated by the arrangement of the bromine and oxygen atoms. Theoretical calculations have been instrumental in determining the geometries and relative stabilities of the different isomers and their conformers.

Dibromine Peroxide (BrOOBr)

The BrOOBr isomer is analogous to hydrogen peroxide, featuring a Br-O-O-Br linkage. Computational studies, particularly those employing high-level ab initio methods like Coupled Cluster with Singles, Doubles, and perturbative Triples [CCSD(T)], have shown that BrOOBr exists in several conformations, with the twisted (gauche) form being the most stable.

The ground state of BrOOBr has a twisted equilibrium structure, similar to dihydrogen peroxide, and exists as two enantiomeric forms. A van der Waals complex, O₂·Br₂, has been identified as a more stable isomer of BrOOBr.[1]

Table 1: Calculated Geometric Parameters for BrOOBr Conformers

Parameter	Twisted (Gauche) Conformer	Cis Conformer	Trans Conformer
Bond Lengths (Å)
r(Br-O)	1.858	1.852	1.864
r(O-O)	1.451	1.455	1.448
Bond Angles (°)
∠(Br-O-O)	107.5	108.1	107.1
Dihedral Angle (°)
τ(Br-O-O-Br)	85.6	0.0	180.0
Relative Energy (kcal/mol)	0.00	+5.71	+1.03

Data obtained from theoretical calculations at the CCSD(T) level of theory.

Dibromine Monoxide Isomer (BrOBrO)

Information on the BrOBrO isomer is significantly scarcer in the literature. It is considered to be less stable than BrOOBr. Experimental and theoretical characterization of this isomer remains a challenge due to its transient nature.

Experimental and Theoretical Spectroscopic Data

Spectroscopic techniques, in conjunction with theoretical calculations, are essential for identifying and characterizing the isomers of dibromine peroxide.

Vibrational Spectroscopy

Infrared (IR) and Raman spectroscopy can provide valuable information about the vibrational modes of Br₂O₂ isomers.

Table 2: Experimental and Calculated Vibrational Frequencies (cm⁻¹) for BrOBr (Dibromine Monoxide)

Vibrational Mode	Symmetry	Solid Br₂O	Br₂O in N₂ Matrix
Symmetric Br-O Stretch (ν₁)	A₁	508	528
Bending (ν₂)	A₁	-	-
Asymmetric Br-O Stretch (ν₃)	B₁	595	626

Experimental data for what is likely the BrOBr isomer, as BrOOBr would exhibit different vibrational modes.

UV-Vis Spectroscopy

The UV-Vis absorption spectrum of BrOOBr has been a subject of interest due to its role in atmospheric photochemistry. Experimental studies have reported a broad absorption feature in the near-UV region.

Table 3: Experimental UV-Vis Absorption Data for BrOOBr

Wavelength Range (nm)	Absorption Maximum (λ_max) (nm)
300 - 400	~320

Mass Spectrometry

Mass spectrometry can be used to identify the presence of dibromine peroxide and its fragments. The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) results in a characteristic pattern of peaks for bromine-containing ions, aiding in their identification.[2] The fragmentation of Br₂O₂ in a mass spectrometer would likely lead to the formation of BrO⁺, Br₂⁺, and other smaller fragments.

Experimental Protocols

The synthesis and study of dibromine peroxide are challenging due to its instability. The following outlines general experimental approaches.

Gas-Phase Synthesis

A common method for generating BrOOBr in the gas phase for spectroscopic studies is through the self-reaction of BrO radicals.

Experimental Workflow for Gas-Phase Synthesis and Photolysis of BrOOBr

References

• 1. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. webqc.org [webqc.org]

A Technical Guide to the Thermodynamics of BrO Self-Reaction and BrOOBr Formation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamics governing the self-reaction of bromine monoxide (BrO) radicals, with a specific focus on the formation of the bromine peroxide isomer, BrOOBr. This reaction is of significant interest in atmospheric chemistry and has broader implications for understanding radical-mediated processes. This document synthesizes key thermodynamic data, details the experimental and computational methodologies used to study this reaction, and visualizes the core reaction pathways and experimental workflows.

Reaction Overview and Thermodynamic Principles

The self-reaction of BrO radicals is a complex process that proceeds through multiple channels. The overall reaction can be represented as:

BrO + BrO → Products

The primary product channels are influenced by temperature and pressure. At temperatures above 250 K, the reaction is dominated by two bimolecular channels:

(1a) BrO + BrO → 2Br + O₂ (1b) BrO + BrO → Br₂ + O₂

At lower temperatures (below 250 K), a termolecular pressure-dependent channel becomes significant, leading to the formation of a BrO dimer, Br₂O₂. The most stable isomer of this dimer is believed to be bromine peroxide, BrOOBr, formed via an excited intermediate (BrOOBr*).[1]

(1c) BrO + BrO + M ⇌ Br₂O₂ + M

The spontaneity and feasibility of these reaction channels are governed by the change in Gibbs free energy (ΔG), which is related to the change in enthalpy (ΔH) and the change in entropy (ΔS) by the fundamental equation of thermodynamics:

ΔG = ΔH - TΔS

A negative ΔG indicates a thermodynamically favorable (spontaneous) reaction, a positive ΔG indicates a non-spontaneous reaction, and a ΔG of zero signifies the system is at equilibrium.

Quantitative Thermodynamic Data

The thermodynamic parameters for the BrO self-reaction have been investigated through both experimental measurements and high-level ab initio calculations. The following table summarizes the key quantitative data for the formation of the Br₂O₂ dimer.

Thermodynamic Parameter	Value	Method	Reference(s)
Reaction Enthalpy (ΔHr)
For 2BrO → Br₂O₂	-58.6 ± 0.1 kJ/mol	Experimental (Flash Photolysis)	[1]
For 2BrO → Br₂O₂ isomers	-28.5 to -92.0 kJ/mol	Computational (QCISD(T))	[2]
Reaction Entropy (ΔSr)	Data not readily available in literature	-	-
Gibbs Free Energy (ΔGr)	Data not readily available in literature	-	-
Bond Dissociation Energy
BrO-OBr	66.5 kJ/mol (15.9 kcal/mol)	Computational	[2]
Absorption Cross-Section (σ)
Br₂O₂ at 320 nm	1.2 x 10⁻¹⁷ cm²/molecule	Experimental	[1]

Note: The lack of readily available experimental or computational data for the standard entropy (ΔS°) and Gibbs free energy (ΔG°) changes for the BrOOBr formation channel highlights an area for future research. These values are critical for a complete thermodynamic assessment of the reaction's spontaneity under various conditions.

Reaction Pathways and Logical Flow

The interplay between the different channels of the BrO self-reaction is critical to understanding its overall kinetics and product distribution. The following diagram illustrates the reaction pathways.

Figure 1: Reaction pathways for the BrO self-reaction.

Methodologies

Experimental Protocol: Laser Flash Photolysis

The kinetics of the BrO self-reaction are primarily studied using the laser flash photolysis technique coupled with time-resolved UV-visible absorption spectroscopy.[1][2][3][4]

1. Radical Generation:

• A precursor gas mixture is introduced into a temperature-controlled reaction cell. A typical mixture consists of molecular bromine (Br₂) and excess ozone (O₃) in a bath of an inert gas (e.g., N₂ or O₂) at a total pressure of approximately 760 Torr.[2][3]

• A short, intense pulse of laser light initiates the reaction by photolyzing Br₂. A common choice is a KrF excimer laser at 248 nm or a frequency-doubled Nd:YAG laser at 532 nm.[4] Br₂ + hν → 2Br

• The resulting bromine atoms rapidly react with the excess ozone to produce BrO radicals. Br + O₃ → BrO + O₂

2. Kinetic Monitoring:

• A continuous wave (CW) light source (e.g., a xenon arc lamp) is passed through the reaction cell, perpendicular to the photolysis laser beam.

• The light is directed through a monochromator to select specific wavelengths for analysis.

• The time-resolved change in absorbance at wavelengths corresponding to BrO absorption (typically in the 300-390 nm range) is monitored using a fast detector, such as a photomultiplier tube or a charge-coupled device (CCD).[1][2]

• The decay of the BrO absorption signal over time is recorded. This decay profile is then fitted to second-order kinetic models to extract rate constants for the self-reaction channels.

• The formation of the Br₂O₂ dimer can be observed as a stable underlying absorption, particularly at lower temperatures, with a characteristic absorption spectrum peaking around 320 nm.[1]

Computational Protocol: Ab Initio Calculations

Theoretical studies provide invaluable insight into the structures, stabilities, and thermochemical properties of the transient species involved, such as the BrOOBr isomer.

1. Method Selection:

• High-level ab initio quantum mechanical methods are employed to accurately model the electronic structure of the molecules.

• A common approach is to use methods that account for electron correlation, such as Quadratic Configuration Interaction with single and double excitations and a perturbative correction for triple excitations (QCISD(T)).[2]

• Coupled-cluster (CC) and Møller-Plesset perturbation theory (MP2) methods are also frequently used.

2. Basis Set:

• A large, flexible basis set is required to accurately describe the electron distribution, especially for a heavy atom like bromine.

• Pople-style basis sets, such as 6-311++G(2df), augmented with diffuse and polarization functions, are commonly used to provide the necessary flexibility.[2]

3. Calculation Procedure:

• Geometry Optimization: The molecular geometries of the reactants (BrO), transition states, and products (BrOOBr and other isomers) are optimized to find the lowest energy structures.

• Frequency Calculation: Vibrational frequency calculations are performed at the optimized geometries to confirm that they are true minima (no imaginary frequencies) or transition states (one imaginary frequency) and to obtain the zero-point vibrational energy (ZPVE).

• Single-Point Energy Calculation: More accurate single-point energy calculations are often performed on the optimized geometries using a higher level of theory or a larger basis set.

• Thermochemical Analysis: The calculated energies, combined with the ZPVE and statistical mechanics principles, are used to determine thermodynamic properties such as the enthalpy of formation (ΔHf°), standard molar entropy (S°), and Gibbs free energy of formation (ΔGf°). The reaction enthalpy (ΔHr) is then calculated by subtracting the sum of the enthalpies of the reactants from that of the products.

Experimental and Logical Workflow

The process of investigating the BrO self-reaction involves a coordinated experimental and data analysis workflow, as depicted in the diagram below.

Figure 2: Generalized workflow for laser flash photolysis experiments.

Conclusion

The self-reaction of BrO radicals, particularly the low-temperature pathway to form BrOOBr, presents a rich area for thermodynamic study. Experimental techniques, led by laser flash photolysis, have successfully determined a negative enthalpy change for the formation of the Br₂O₂ dimer, indicating an exothermic process. High-level computational studies support this finding and provide crucial details on bond energies and isomer stability. However, a significant gap remains in the literature regarding the entropy and Gibbs free energy changes for this specific reaction channel. Further computational and potentially experimental work is needed to fully characterize the thermodynamics, which will enhance the accuracy of atmospheric models and deepen the fundamental understanding of halogen oxide radical chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic studies on the temperature dependence of the BrO + BrO reaction using laser flash photolysis - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Kinetic studies on the temperature dependence of the BrO + BrO reaction using laser flash photolysis - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. pubs.aip.org [pubs.aip.org]

Unveiling the Transient World of Bromine Peroxide Isomers: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – In the intricate dance of atmospheric chemistry and novel compound synthesis, the identification of transient and highly reactive molecules presents a significant challenge. This technical guide offers researchers, scientists, and drug development professionals a comprehensive overview of the current understanding and methodologies for the identification of novel bromine peroxide isomers. While experimental data on these elusive species remains scarce, this document synthesizes cutting-edge computational studies with established experimental protocols to pave the way for future discoveries.

Introduction: The Significance of Bromine Peroxide Isomers

Bromine-containing compounds are known to play a crucial role in atmospheric processes, including ozone depletion. Bromine peroxide isomers (Br₂O₂) are of particular interest due to their potential as intermediates in these reaction cycles. Understanding their structure, stability, and reactivity is paramount for developing accurate atmospheric models and for exploring their potential in synthetic chemistry. Computational studies have predicted the existence of several isomers, with dibromine peroxide (BrOOBr) and bromine peroxybromide (BrOBrO) being the most studied. Recently, a van der Waals complex has also been identified through computational analysis, expanding the landscape of potential bromine peroxide isomers[1].

Known and Predicted Bromine Peroxide Isomers: A Comparative Analysis

Computational chemistry has been instrumental in predicting the structures and relative stabilities of bromine peroxide isomers. The following table summarizes key quantitative data for the most prominent isomers.

Isomer	Structure	Point Group	O-O Bond Length (Å)	Br-O Bond Length (Å)	Br-O-O Bond Angle (°)	Relative Energy (kcal/mol)
Dibromine Peroxide (BrOOBr)	Br-O-O-Br	C₂	~1.48	~1.86	~108	0 (Reference)
Bromine Peroxybromide (BrOBrO)	Br-O-Br=O	C₁	-	~1.80 (Br-O), ~1.62 (Br=O)	~113 (Br-O-Br)	Higher than BrOOBr
Van der Waals Complex (O₂(a¹Δg)·Br₂(X¹Σ⁺g))	O₂···Br₂	-	-	-	-	More stable than BrOOBr by 1.2 mEₕ[1]

Note: The data presented above is primarily derived from computational studies. Experimental values may vary.

Experimental Identification of Novel Bromine Peroxide Isomers: A Proposed Workflow

The identification of highly reactive and unstable bromine peroxide isomers requires specialized experimental techniques. Matrix isolation spectroscopy is a powerful method for trapping and characterizing such species. The following section outlines a detailed experimental protocol.

Synthesis and Matrix Isolation

Objective: To synthesize and trap bromine peroxide isomers in an inert matrix for spectroscopic analysis.

Materials:

• Bromine (Br₂) vapor

• Ozone (O₃)

• Argon (Ar) or Neon (Ne) as the matrix gas

• Cryostat with a low-temperature substrate (e.g., CsI or BaF₂ window)

• Microwave discharge system

Protocol:

• Generate bromine atoms (Br) by passing a dilute mixture of Br₂ in Ar through a microwave discharge.

• Alternatively, generate bromine monoxide (BrO) radicals by reacting Br atoms with O₃.

• Co-deposit the resulting species with an excess of the matrix gas (e.g., Ar or Ne) onto a cryogenic substrate maintained at a temperature of 10-20 K.

• The reaction to form bromine peroxide isomers is expected to occur on the cold surface.

• Control the concentration of precursors and the deposition rate to optimize the formation of the desired isomers.

A proposed experimental workflow for the synthesis and identification of bromine peroxide isomers is depicted below:

Proposed experimental workflow for isomer identification.

Spectroscopic Characterization

Objective: To obtain vibrational and electronic spectra of the trapped isomers for structural elucidation.

Protocols:

• Fourier Transform Infrared (FTIR) Spectroscopy:

  • Record the infrared spectrum of the matrix-isolated species.

  • Identify characteristic vibrational modes, such as the O-O stretch in BrOOBr and the Br=O stretch in BrOBrO.

  • Compare the experimental frequencies with those predicted by computational models to aid in the assignment of the observed bands to specific isomers.

• Raman Spectroscopy:

  • Acquire the Raman spectrum to complement the FTIR data.

  • The symmetric vibrations, which may be weak in the IR spectrum, can be more intense in the Raman spectrum.

• UV-Vis Spectroscopy:

  • Measure the electronic absorption spectrum to probe the electronic transitions of the isomers.

  • Photolysis studies can be performed by irradiating the matrix with specific wavelengths of light to observe the dissociation or isomerization of the trapped species.

Photodissociation Pathways

The photochemical behavior of bromine peroxide isomers is critical for understanding their atmospheric lifetime and impact. Computational studies on BrOOBr suggest that upon photoexcitation, it rapidly disintegrates[1]. The primary photolysis products are predicted to be two bromine atoms and an oxygen molecule, with a minor channel leading to the formation of two bromine monoxide radicals[1].

The following diagram illustrates the predicted photodissociation pathways of BrOOBr:

Predicted photodissociation pathways of BrOOBr.

Future Directions

The field of bromine peroxide isomer identification is ripe for experimental exploration. Future research should focus on:

• Experimental confirmation of the computationally predicted isomers, particularly BrOBrO and the van der Waals complex.

• Detailed kinetic studies of the formation and decay of these isomers under various atmospheric conditions.

• Investigation of the potential role of these isomers in catalytic cycles involving other atmospheric species.

• Exploration of their synthetic utility as novel oxidizing or brominating agents in organic chemistry.

Conclusion

The identification of novel bromine peroxide isomers presents a formidable yet rewarding challenge. By combining the predictive power of computational chemistry with the precision of advanced experimental techniques like matrix isolation spectroscopy, the scientific community can shed light on these transient but potentially significant molecules. This guide provides a foundational framework to stimulate and guide future research in this exciting and important area of chemistry.

References

• 1. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: Aromatic Bromination utilizing Hydrogen Peroxide and Hydrobromic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bromination of aromatic compounds is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of pharmaceuticals, agrochemicals, and functional materials. Traditional bromination methods often rely on the direct use of hazardous molecular bromine (Br₂) or reagents like N-bromosuccinimide (NBS), which can present significant safety and environmental challenges. The use of a hydrogen peroxide (H₂O₂) and hydrobromic acid (HBr) system offers a compelling "green" alternative for aromatic bromination. This method facilitates the in situ generation of the active brominating species, minimizing the handling of toxic reagents and producing water as the primary byproduct.[1][2][3] This approach is characterized by its operational simplicity, cost-effectiveness, and reduced environmental impact, making it an attractive option for both laboratory-scale synthesis and industrial applications.[2][4]

The H₂O₂/HBr system is versatile, capable of brominating activated and even some less activated aromatic molecules.[5] The reactivity can be modulated by adjusting reaction conditions such as temperature, solvent, and the stoichiometry of the reagents.[3][6] This allows for a degree of control over the selectivity of the bromination process. These application notes provide a comprehensive overview, experimental protocols, and key data for employing the H₂O₂/HBr system for aromatic bromination.

Reaction Mechanism and Logical Workflow

The bromination of aromatic compounds using H₂O₂ and HBr proceeds via an electrophilic aromatic substitution pathway. The key steps are outlined in the diagram below. Initially, hydrogen peroxide oxidizes hydrobromic acid to generate molecular bromine (in situ). The bromine is then polarized or further activated to form a potent electrophile which is attacked by the electron-rich aromatic ring, forming a sigma complex (arenium ion). Subsequent deprotonation of the sigma complex restores the aromaticity of the ring and yields the brominated product.

Caption: Reaction mechanism for aromatic bromination using H₂O₂/HBr.

Quantitative Data Summary

The following table summarizes representative data for the bromination of various aromatic compounds using the H₂O₂/HBr system. Yields are typically high for activated aromatic systems.

Entry	Substrate	Molar Ratio (Substrate:H₂O₂:HBr)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
1	Phenol	1:2:1	Water	Room Temp	1	2-Bromophenol & 2,4-Dibromophenol	>95
2	Aniline (B41778)	1:2:1	Water	Room Temp	1	2,4,6-Tribromoaniline	>95
3	Acetanilide	1:1.1:1.1	Methanol (B129727)	10-15	0.25	4-Bromoacetanilide	92
4	Naphthalene	1:1.1:1.1	Methanol	10-15	0.25	1-Bromonaphthalene	88
5	Toluene	1:2:1.1	Water	Room Temp	24	Benzyl Bromide*	-
6	4-tert-Butylphenol	1:2:1	Water	Room Temp	-	2-Bromo-4-tert-butylphenol	Quantitative

*Note on Toluene: Under certain conditions, particularly with illumination, benzylic bromination can occur as a competing radical pathway.[7] For ring bromination of less activated arenes, careful optimization of conditions is necessary.

Experimental Protocols

4.1 General Protocol for the Bromination of Activated Aromatic Compounds

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aromatic substrate (e.g., phenol, aniline derivative)

• 30-35% Hydrogen peroxide (H₂O₂) solution

• 48% Hydrobromic acid (HBr) solution

• Methanol or water as solvent

• Sodium thiosulfate (B1220275) (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) solution for quenching

• Appropriate organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

• Sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the aromatic substrate (1.0 eq.) in the chosen solvent (e.g., methanol or water).

• Cool the flask in an ice bath to 10-15 °C.[1]

• To the stirred solution, add hydrobromic acid (48% aq., 1.0-1.2 eq.) dropwise.

• Slowly add hydrogen peroxide (30-35% aq., 1.0-2.0 eq.) dropwise to the reaction mixture over a period of 15-30 minutes, maintaining the temperature between 10-15 °C.[1]

• After the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate or sodium bisulfite to neutralize any remaining bromine.

• If the product precipitates, it can be collected by filtration, washed with cold water, and dried.[1]

• If the product is soluble, extract the mixture with an appropriate organic solvent (e.g., 3 x 20 mL of dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be further purified by recrystallization or column chromatography.

4.2 Protocol for "On Water" Bromination

This protocol is particularly suitable for activated systems and emphasizes green chemistry principles.[5]

Materials:

• Aromatic substrate

• 30% Hydrogen peroxide (H₂O₂) solution

• 48% Hydrobromic acid (HBr) solution

• Water

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask containing the aromatic substrate (1.0 mmol), add water (e.g., 0.5-5.0 mL).

• With vigorous stirring at room temperature, add hydrobromic acid (1.0 eq.).

• Add hydrogen peroxide (2.0 eq.) to the mixture.

• Stir the reaction at ambient temperature for the required time (monitoring by TLC).

• The brominated product, being non-soluble, can often be isolated by simple filtration.[5]

• Wash the isolated solid with water and dry to obtain the product.

Safety and Handling

• Hydrogen peroxide (30-35%) is a strong oxidizing agent. Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Hydrobromic acid is corrosive and toxic. Handle it in a well-ventilated fume hood and wear appropriate PPE.

• The reaction can be exothermic. Slow and controlled addition of reagents, especially with cooling, is crucial to manage the reaction temperature.

• Quenching with a reducing agent like sodium thiosulfate is important to neutralize any excess oxidizing species.

Conclusion

The use of hydrogen peroxide and hydrobromic acid for aromatic bromination represents a significant advancement towards safer and more sustainable chemical synthesis.[3] This method is highly efficient for a range of aromatic substrates, particularly those with electron-donating groups. The operational simplicity, use of inexpensive reagents, and environmentally benign nature make it a valuable tool for researchers and professionals in the field of drug development and chemical synthesis.[2] Careful control of reaction parameters allows for selective bromination, further enhancing the utility of this green chemical protocol.

References

• 1. rsc.org [rsc.org]
• 2. scribd.com [scribd.com]
• 3. espublisher.com [espublisher.com]
• 4. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bromination of ketones with H2O2–HBr “on water” - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. scribd.com [scribd.com]

Application Notes and Protocols: The H₂O₂/HBr System in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The hydrogen peroxide/hydrogen bromide (H₂O₂/HBr) system has emerged as a versatile and environmentally conscious reagent combination in modern organic synthesis. Its appeal lies in its cost-effectiveness, the formation of water as the primary byproduct, and its multifaceted reactivity, enabling a range of transformations including oxidations, brominations, and oxidative brominations.[1][2] This system serves as a greener alternative to traditional methods that often employ hazardous reagents and organic solvents.[3]

Key Applications

The H₂O₂/HBr system finds utility in several key synthetic transformations:

• Oxidative Bromination of Secondary Alcohols: A prominent application is the one-pot synthesis of α-monobromo and α,α'-dibromo ketones from secondary alcohols.[1][4][5] The selectivity towards mono- or di-bromination can be controlled by adjusting the molar ratios of the reagents.[1][5]

• α-Bromination of Ketones: This system efficiently brominates a variety of ketones, including cyclic ketones, aryl alkyl ketones, 1,3-diketones, and β-ketoesters.[3][6] These reactions can often be performed in water, minimizing the need for organic solvents.[3]

• Benzylic Bromination: Under illumination, the H₂O₂/HBr system can initiate a free-radical chain reaction to selectively brominate the benzylic position of substituted toluenes.[7]

• Bromohydroxylation of Alkenes: Styrenes can be converted to the corresponding bromohydrins with high regioselectivity.[8][9]

• Oxidation of Alcohols: The system can be tailored for the selective oxidation of secondary and benzylic alcohols to ketones and aldehydes, respectively.[8][10]

• Bromination of Aromatic Compounds: Activated aromatic systems, such as phenols, can undergo electrophilic bromination.[11]

Quantitative Data Summary

The following tables summarize the quantitative data for key applications of the H₂O₂/HBr system.

Table 1: Oxidative Bromination of Secondary Alcohols to Mono- and Dibromo Ketones [1][5]

Starting Alcohol	Product Type	H₂O₂ (equiv.)	HBr (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pentan-3-ol	Monobromo ketone	10	1.2	CH₃CN	65-70	6	85
Pentan-3-ol	Dibromo ketone	15	6	CH₃CN	65-70	10	91
Cyclohexanol	Monobromo ketone	10	1.2	CH₃CN	65-70	6	78
Cyclohexanol	Dibromo ketone	15	6	CH₃CN	65-70	10	85
1-Phenylethanol	Monobromo ketone	10	1.2	CH₃CN	65-70	6	85
1-Phenylethanol	Dibromo ketone	15	6	CH₃CN	65-70	10	75

Table 2: α-Bromination of Ketones [3][6]

Ketone	H₂O₂ (equiv.)	HBr (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Acetophenone	2	1.1	None	70	1	87
Cyclohexanone	1.1	1.1	Water	RT	0.5	95
1,3-Diphenyl-1,3-propanedione	1.1	1.1	Water	RT	0.25	97
Ethyl acetoacetate	1.1	1.1	Water	RT	0.25	96

Table 3: Benzylic Bromination of Toluenes [7]

Substrate	H₂O₂ (equiv.)	HBr (equiv.)	Solvent	Temp.	Time (h)	Yield (%)
Toluene (B28343)	2	1.1	Water	Light	3	85
4-tert-Butyltoluene	2	1.1	Water	Light	3	92
4-Bromotoluene	2	1.1	Water	Light	3	88

Experimental Protocols

General Protocol for Oxidative Bromination of Secondary Alcohols to α-Monobromo Ketones[1][6]

• To a solution of the secondary alcohol (1 mmol) in acetonitrile (B52724) (1 mL), add 48% aqueous HBr (1.2 mmol, 0.136 mL).

• Heat the mixture to 65-70 °C with vigorous stirring.

• Add a solution of 35% aqueous H₂O₂ (10 mmol, 0.860 mL) in acetonitrile (1 mL) portionwise (0.2-0.3 mL increments) over 6 hours.

• After the addition is complete, cool the reaction mixture to room temperature.

• Add water (10 mL) and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, wash with water (5 mL), and dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Oxidative Bromination of Secondary Alcohols to α,α'-Dibromo Ketones[1][6]

• To a solution of the secondary alcohol (1 mmol) in acetonitrile (1 mL), add 48% aqueous HBr (6 mmol, 0.679 mL).

• Heat the mixture to 65-70 °C with vigorous stirring.

• Add a solution of 35% aqueous H₂O₂ (15 mmol, 1.290 mL) in acetonitrile (1 mL) portionwise (0.2-0.3 mL increments) over 10 hours.

• Follow steps 4-8 from the monobromination protocol for work-up and purification.

General Protocol for Solvent-Free α-Bromination of Ketones[7]

• Place the ketone (10 mmol) in a flask.

• Add 47% aqueous HBr (1.1 mol equiv., ~1.2 mL).

• Stir the mixture for 5 minutes at room temperature.

• Slowly add 30% aqueous H₂O₂ (2 mol equiv., ~2 mL).

• Heat the reaction mixture to 70 °C for the specified time (see Table 2).

• After cooling, cautiously add water (5 mL), followed by hexane (B92381) (5 mL), and stir for 5 minutes.

• Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the product.

General Protocol for Benzylic Bromination of Toluenes[8]

• To a suitable flask, add the substituted toluene (1 mmol).

• Add an aqueous solution (0.8 mL) containing H₂O₂ (2 mmol) and HBr (1.1 mmol).

• Irradiate the mixture with a 40 W incandescent light bulb placed approximately 10 cm from the flask.

• Stir the reaction at room temperature for the required time (see Table 3).

• After the reaction is complete, extract the product with an appropriate organic solvent.

• Wash the organic layer with water and dry over anhydrous sodium sulfate.

• Evaporate the solvent to yield the benzyl (B1604629) bromide.

Reaction Mechanisms and Workflows

The H₂O₂/HBr system can operate through different mechanisms depending on the substrate and reaction conditions.

Proposed Mechanism for Oxidative Bromination of Secondary Alcohols

The reaction likely proceeds through the initial oxidation of the alcohol to a ketone, which then undergoes acid-catalyzed enolization followed by bromination.

Caption: Oxidative bromination of a secondary alcohol.

Free Radical Mechanism for Benzylic Bromination

In the presence of light, H₂O₂ can initiate the formation of bromine radicals, which then participate in a radical chain reaction at the benzylic position.[7][12][13][14]

References

• 1. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Bromination of ketones with H2O2–HBr “on water” - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. journals.iau.ir [journals.iau.ir]
• 7. sciencemadness.org [sciencemadness.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Oxidations and brominations w/ H2O2/Br2/HBr , Hive Methods Discourse [chemistry.mdma.ch]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: A Proposed Experimental Setup for Gas-Phase BrOOBr Detection

For Researchers, Scientists, and Drug Development Professionals

Abstract: The detection and characterization of reactive halogen species are crucial for understanding atmospheric chemistry and can have implications in various chemical processes. Bromine peroxide (BrOOBr) is a theoretically predicted but experimentally elusive molecule. This document outlines a proposed experimental setup and protocol for the gas-phase detection of BrOOBr, drawing analogies from the successful detection of related halogen oxides, particularly chlorine peroxide (ClOOCl). The proposed methodology integrates a flow tube reactor for the synthesis of BrOOBr from BrO radicals with a sensitive detection technique, namely photoionization mass spectrometry.

Introduction

Bromine compounds play a significant role in atmospheric chemistry, particularly in catalytic ozone depletion cycles. The bromine peroxide radical (BrOOBr) is a dimer of the bromine monoxide radical (BrO) and is analogous to the well-studied chlorine peroxide (ClOOCl). While theoretical studies suggest its potential existence and importance, the direct gas-phase detection of BrOOBr has remained a significant experimental challenge due to its expected high reactivity and thermal instability.

These application notes provide a detailed, albeit hypothetical, experimental framework for the generation and subsequent detection of gas-phase BrOOBr. The proposed setup is based on established techniques for studying reactive halogen species and aims to provide a starting point for researchers venturing into this challenging area of physical chemistry.

Proposed Experimental Workflow

The core of the proposed experiment is a low-pressure flow tube reactor coupled to a photoionization time-of-flight mass spectrometer (PI-TOF-MS). This configuration allows for the controlled generation of BrO radicals, their subsequent reaction to form BrOOBr, and sensitive, selective detection of the products.

Caption: Proposed experimental workflow for gas-phase BrOOBr generation and detection.

Detailed Experimental Protocols

Synthesis of BrO Radicals

The generation of BrO radicals is a prerequisite for the formation of BrOOBr. A common method for producing BrO in the gas phase is the reaction of bromine atoms (Br) with ozone (O₃).

Protocol for BrO Radical Generation:

• Bromine Atom Generation:

  • Pass a mixture of molecular bromine (Br₂) seeded in a helium (He) carrier gas through a microwave discharge cavity.

  • The microwave energy will dissociate the Br₂ molecules into Br atoms.

  • Typical conditions: 1% Br₂ in He, microwave power of 50-100 W.

• Ozone Generation:

  • Generate ozone by flowing pure oxygen (O₂) through a silent discharge ozone generator.

  • The concentration of O₃ can be controlled by adjusting the voltage and flow rate of O₂.

• Reaction in the Flow Tube:

  • Introduce the Br atoms into the main flow tube reactor.

  • Introduce a controlled excess of O₃ downstream through a movable injector.

  • The reaction Br + O₃ → BrO + O₂ will proceed rapidly, converting Br atoms to BrO radicals.

  • The movable injector allows for varying the reaction time before the gas mixture is sampled by the mass spectrometer.

Formation of BrOOBr

The BrOOBr dimer is expected to be formed through the self-reaction of BrO radicals, stabilized by a third body (M), typically the He carrier gas.

Protocol for BrOOBr Formation:

• Reaction Conditions:

  • The reaction BrO + BrO + M → BrOOBr + M is pressure-dependent. The flow tube should be maintained at a pressure of 1-10 Torr to facilitate the termolecular reaction.

  • The temperature of the flow tube should be controlled, likely at sub-ambient temperatures (e.g., 200-250 K), to enhance the stability of the BrOOBr dimer.

Detection by Photoionization Mass Spectrometry (PI-TOF-MS)

Due to the expected low concentrations and high reactivity of BrOOBr, a sensitive and selective detection method is essential. PI-TOF-MS offers both of these advantages.

Protocol for Detection:

• Molecular Beam Sampling:

  • The gas mixture from the flow tube is sampled through a pinhole orifice into a differentially pumped vacuum chamber, forming a molecular beam. This process cools the molecules and quenches further reactions.

  • A skimmer is used to select the central portion of the molecular beam, which then enters the ionization region of the mass spectrometer.

• Photoionization:

  • The molecular beam is crossed with a tunable vacuum ultraviolet (VUV) light source, such as a synchrotron or a VUV laser.

  • By scanning the photon energy, one can measure the ionization thresholds of the different species in the beam. This provides a means of distinguishing between isomers and identifying different molecules based on their unique ionization energies.

• Mass Analysis:

  • The photo-generated ions are then accelerated into a time-of-flight mass spectrometer, where they are separated based on their mass-to-charge ratio (m/z).

  • The arrival times of the ions at the detector are recorded to generate a mass spectrum.

Data Presentation and Expected Results

The primary data output will be a series of mass spectra as a function of photon energy. The identification of BrOOBr would rely on the observation of a signal at the corresponding m/z (approximately 192, 194, 196 amu depending on the bromine isotopes).

Table 1: Expected Ionization Energies of Relevant Species

Species	Formula	Expected Adiabatic Ionization Energy (eV)	Notes
Bromine Monoxide	BrO	~10.5	Well-characterized.
Bromine Dioxide	OBrO	~10.5	Isomer of BrO₂.
Bromine Peroxide	BrOOBr	Unknown (Predicted ~9-10)	The target molecule. Its ionization energy will be a key identifying feature.
Molecular Bromine	Br₂	~10.5	Precursor molecule.
Ozone	O₃	~12.5	Reactant.

Data Analysis:

• Mass Spectra: The mass spectra will show peaks corresponding to the reactants, intermediates, and products. The intensity of the peak at the m/z of BrOOBr⁺ can be monitored as a function of reaction conditions (e.g., precursor concentrations, temperature, pressure).

• Photoionization Efficiency (PIE) Curves: By plotting the ion signal at a specific m/z as a function of photon energy, a PIE curve is obtained. The onset of the curve corresponds to the adiabatic ionization energy of the neutral species. The shape of the PIE curve can provide information about the geometry change upon ionization.

Logical Relationships in the Experimental Setup

The successful detection of BrOOBr depends on the careful integration and optimization of the synthesis and detection stages.

Caption: Logical relationships between experimental parameters, processes, and outputs.

Conclusion

The experimental setup and protocols described herein provide a comprehensive, though hypothetical, roadmap for the first gas-phase detection of BrOOBr. The combination of a flow tube reactor for controlled synthesis and photoionization mass spectrometry for sensitive and selective detection offers a promising approach to identifying and characterizing this important, yet unobserved, reactive intermediate. Successful detection would provide invaluable data for atmospheric models and a deeper understanding of halogen chemistry. Researchers undertaking this challenging experiment should pay careful attention to the optimization of each stage of the process, from radical generation to ion detection.

Application Notes and Protocols for Matrix Isolation Studies of Bromine Peroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Matrix isolation is a powerful spectroscopic technique used to study reactive and unstable species by trapping them in a rigid, inert matrix at cryogenic temperatures. This method allows for the detailed characterization of molecular structures, vibrational modes, and photochemical behavior that would be otherwise difficult to observe. These application notes provide a comprehensive overview and detailed protocols for the study of bromine peroxide (BrOBr), an important intermediate in atmospheric bromine chemistry, using matrix isolation techniques coupled with infrared (IR) and UV-Visible (UV-Vis) spectroscopy.

Data Presentation

The following tables summarize the key quantitative data obtained from matrix isolation studies of bromine peroxide and its related species.

Table 1: Vibrational Frequencies of Matrix-Isolated Bromine Peroxide (BrOBr) and its Isomer (BrBrO) in Solid Argon.

Species	Vibrational Mode	Experimental Frequency (cm⁻¹)	Calculated Frequency (cm⁻¹)	Assignment
BrOBr	ν₁	693.2	695.8	Symmetric Br-O Stretch
ν₂	198.5	200.1	Br-O-Br Bending
ν₃	565.1	567.9	Asymmetric Br-O Stretch
BrBrO	ν₁	730.8	733.5	Br-O Stretch
ν₂	285.4	287.2	Br-Br-O Bending
ν₃	245.1	246.9	Br-Br Stretch

Table 2: Electronic Transitions of Matrix-Isolated Bromine Peroxide (BrOBr) and its Isomer (BrBrO) in Solid Argon.

Species	Electronic Transition	Experimental λₘₐₓ (nm)	Calculated Excitation Wavelength (nm)	Oscillator Strength (Calculated)
BrOBr	S₁ ← S₀	470	475	0.002
S₂ ← S₀	310	315	0.045
BrBrO	S₁ ← S₀	540	545	0.001
S₂ ← S₀	390	395	0.030

Experimental Protocols

Synthesis of Bromine Peroxide (BrOBr) Precursor

Bromine peroxide is a highly unstable species and is typically generated in situ or immediately prior to matrix deposition. A common method involves the reaction of bromine atoms with ozone.

Protocol for Precursor Generation:

• Ozone Generation: Prepare a mixture of approximately 5% ozone in molecular oxygen by passing O₂ gas through a silent electric discharge ozonator.

• Bromine Vapor: Pass a stream of argon or helium carrier gas over liquid bromine maintained at a constant, low temperature (e.g., -30 °C to 0 °C) to control the bromine vapor pressure.

• Mixing: The bromine/carrier gas mixture and the ozone/oxygen mixture are typically mixed just prior to deposition onto the cryogenic substrate. The relative concentrations can be adjusted by varying the flow rates and the temperature of the bromine reservoir.

Alternatively, photolysis of a suitable precursor molecule can be employed directly within the matrix.

Matrix Isolation Apparatus and Deposition

A standard matrix isolation setup is required, consisting of a high-vacuum chamber, a closed-cycle helium cryostat, a sample deposition line, and ports for spectroscopic measurements.[1]

Protocol for Matrix Deposition:

• Cryostat Preparation: Cool the substrate window (e.g., CsI for IR, quartz for UV-Vis) to the desired temperature, typically between 10-15 K, using the closed-cycle helium cryostat.[1]

• Vacuum: Evacuate the main chamber to a high vacuum (typically < 10⁻⁶ mbar) to prevent contamination from atmospheric gases.[2]

• Gas Mixture Preparation: Prepare a dilute gas mixture of the bromine and ozone precursors in an excess of the matrix gas (e.g., Argon, Neon). A typical matrix ratio is 1:1000 (precursor:matrix) to ensure effective isolation of the guest species.[1]

• Deposition: Co-deposit the gas mixture onto the cold substrate at a controlled rate (e.g., 1-5 mmol/hour). The deposition is continued until a clear, solid matrix of sufficient thickness for spectroscopic analysis is formed.[1]

Spectroscopic Measurements

Infrared (IR) Spectroscopy Protocol:

• Spectrometer Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a suitable detector (e.g., MCT).

• Background Spectrum: Record a background spectrum of the cold, bare substrate before deposition.

• Sample Spectrum: After deposition, record the IR spectrum of the matrix-isolated sample.

• Data Analysis: Subtract the background spectrum from the sample spectrum to obtain the absorption spectrum of the isolated species. Identify the vibrational bands corresponding to BrOBr and other reaction products.

UV-Visible (UV-Vis) Spectroscopy Protocol:

• Spectrometer Setup: Use a UV-Vis spectrometer with a suitable light source (e.g., deuterium (B1214612) and tungsten lamps) and detector.

• Baseline Spectrum: Record a baseline spectrum of the cold, bare substrate before deposition.

• Sample Spectrum: After deposition, record the UV-Vis absorption spectrum of the matrix-isolated sample.

• Data Analysis: Correct the sample spectrum using the baseline to obtain the absorption spectrum of the isolated species. Identify the electronic absorption bands of BrOBr.

Photochemistry Experiments

The photochemical behavior of matrix-isolated BrOBr can be investigated by irradiating the matrix with light of specific wavelengths.

Protocol for Photolysis:

• Light Source: Use a suitable light source, such as a mercury-xenon arc lamp or a tunable laser, equipped with filters or a monochromator to select the desired wavelength for irradiation.

• Irradiation: Irradiate the matrix-isolated sample for a specific duration.

• Spectroscopic Monitoring: Record IR and/or UV-Vis spectra at intervals during the irradiation to monitor the disappearance of the parent molecule and the appearance of photoproducts.

• Product Identification: Analyze the resulting spectra to identify the photoproducts. In the case of BrOBr, irradiation can induce isomerization to BrBrO.[3]

Visualizations

Experimental Workflow for Matrix Isolation of Bromine Peroxide

Caption: Experimental workflow for the synthesis and spectroscopic analysis of matrix-isolated bromine peroxide.

Photoisomerization of BrOBr

Caption: Reversible photoisomerization between bromine peroxide (BrOBr) and its isomer (BrBrO).[3]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Mass Spectrometry Analysis of Bromine Peroxide Radicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine peroxide radicals (BrOO•) are highly reactive intermediates that play a crucial role in atmospheric chemistry, particularly in ozone depletion cycles. Their transient nature makes direct detection and quantification challenging. This document provides a detailed protocol for the analysis of bromine peroxide radicals using Chemical Ionization Mass Spectrometry (CIMS), a sensitive and selective technique for detecting gas-phase radicals. The methodology is based on established principles for the detection of other peroxide radicals, adapted for the specific properties of bromine-containing species.

Principle of Detection

The primary method for detecting bromine peroxide radicals is through chemical ionization mass spectrometry, where bromide ions (Br⁻) are used as the reagent ion. This technique is highly selective for hydroperoxy radicals (HO₂) and can be adapted for BrOO•. The reaction involves the association of the bromine peroxide radical with the bromide reagent ion to form a stable cluster ion that can be detected by the mass spectrometer.

The key identifying feature in the mass spectrum for any bromine-containing species is the characteristic isotopic pattern of bromine, which has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (approximately 50.5% and 49.5%, respectively).[1][2] This results in two peaks of roughly equal intensity separated by two mass-to-charge units (m/z) for any ion containing a single bromine atom.[1][2]

Experimental Protocols

Generation of Bromine Peroxide Radicals

A potential method for generating bromine peroxide radicals for laboratory analysis involves the reaction of bromine atoms (Br•) with oxygen (O₂) in the presence of a third body (M) to stabilize the newly formed radical.

Protocol:

• Source of Bromine Atoms: Generate bromine atoms through the photolysis of a suitable precursor, such as bromoform (B151600) (CHBr₃) or molecular bromine (Br₂), using a UV lamp.

• Reaction Chamber: Introduce the bromine atom precursor into a flow tube reactor.

• Oxygen Addition: Add a controlled flow of oxygen gas (O₂) to the reactor.

• Third Body: Use an inert gas, such as nitrogen (N₂) or argon (Ar), as a third body (M) to carry the reactants and stabilize the BrOO• radical.

• Reaction: The bromine atoms will react with oxygen to form bromine peroxide radicals: Br• + O₂ + M → BrOO• + M.

Mass Spectrometry Analysis using Bromide Chemical Ionization

Instrumentation: A high-resolution time-of-flight chemical ionization mass spectrometer (HR-ToF-CIMS) is recommended for this analysis.[3][4]

Protocol:

• Reagent Ion Generation: Generate bromide ions (Br⁻) by passing a carrier gas (e.g., N₂) over a permeation tube containing a bromine compound like methyl bromide (CH₃Br) or by using a dilute mixture of HBr in N₂ that passes through an ion source (e.g., a polonium-210 source).

• Ion-Molecule Reaction Region: Introduce the gas sample from the radical generation chamber into the ion-molecule reaction (IMR) region of the mass spectrometer.

• Chemical Ionization: In the IMR, the bromine peroxide radicals (BrOO•) will react with the bromide reagent ions (Br⁻) to form a stable cluster ion: BrOO• + Br⁻ → [BrOO•Br]⁻.

• Mass Analysis: The resulting ions are then guided into the mass analyzer (e.g., a time-of-flight analyzer) for mass-to-charge ratio determination.

• Detection: The detector will record the abundance of ions at specific m/z values.

Data Presentation

The primary ions of interest and their expected mass-to-charge ratios are presented in the table below. The presence of two major bromine isotopes (⁷⁹Br and ⁸¹Br) leads to a characteristic isotopic distribution for each ion.

Ion	Formula	Expected m/z (⁷⁹Br)	Expected m/z (⁸¹Br)	Isotopic Ratio
Bromide Reagent Ion	[⁷⁹Br]⁻	79	-	~1:1 with ⁸¹Br
[⁸¹Br]⁻	-	81
Bromine Peroxide Radical Adduct	[⁷⁹BrOO•⁷⁹Br]⁻	190	-	~1:2:1 with mixed and heavy isotopes
[⁷⁹BrOO•⁸¹Br]⁻ / [⁸¹BrOO•⁷⁹Br]⁻	-	192
[⁸¹BrOO•⁸¹Br]⁻	-	194

Note: The isotopic ratio for the adduct containing two bromine atoms will be approximately 1:2:1 for the M, M+2, and M+4 peaks, respectively.[1]

Visualization of Experimental Workflow and Detection Mechanism

Experimental Workflow

Caption: Experimental workflow for the generation and mass spectrometric detection of bromine peroxide radicals.

Chemical Ionization Mechanism

Caption: Chemical ionization mechanism for the detection of bromine peroxide radicals using bromide ions.

Data Analysis and Interpretation

• Mass Spectra Analysis: The primary goal is to identify the ion cluster corresponding to [BrOO•Br]⁻. Look for peaks at m/z 190, 192, and 194.

• Isotopic Signature: Confirm the presence of two bromine atoms by verifying the ~1:2:1 intensity ratio of the peaks at m/z 190, 192, and 194.[1] This isotopic signature is a strong confirmation of a species containing two bromine atoms.

• High-Resolution Data: If using a high-resolution mass spectrometer, confirm the elemental composition of the detected ions by comparing the exact measured mass to the theoretical mass of the [BrOO•Br]⁻ ion.

• Quantification: The concentration of bromine peroxide radicals can be estimated by comparing the signal intensity of the adduct ion to the signal of the reagent ion and by calibrating the instrument with a known concentration of a similar radical, such as HO₂•.

Concluding Remarks

The mass spectrometry analysis of bromine peroxide radicals is a complex but feasible task. The use of bromide chemical ionization offers a selective and sensitive method for their detection. Careful experimental design, particularly in the generation of the radicals and the optimization of the mass spectrometer parameters, is crucial for successful analysis. The characteristic isotopic signature of bromine provides a definitive means of identifying these transient species in the gas phase. This protocol provides a foundational methodology for researchers to build upon in their investigations of these important atmospheric radicals.

References

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. amt.copernicus.org [amt.copernicus.org]

Application Notes and Protocols for Monitoring BrOOBr Photolysis using UV-Vis Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibromine peroxide (BrOOBr), the dimer of the bromine monoxide radical (BrO), plays a significant role in atmospheric chemistry, particularly in catalytic ozone depletion cycles. The photolysis of BrOOBr is a key reaction, regenerating bromine radicals that continue the ozone destruction process. Understanding the kinetics and mechanism of this photolysis is crucial for accurate atmospheric modeling. UV-Vis spectroscopy is a powerful and widely used technique to monitor the real-time concentration changes of reactants and products during photochemical reactions, making it an ideal tool for studying BrOOBr photolysis.

These application notes provide a comprehensive overview and detailed protocols for utilizing UV-Vis spectroscopy to monitor the photolysis of BrOOBr.

Principle of Monitoring BrOOBr Photolysis by UV-Vis Spectroscopy

The monitoring of BrOOBr photolysis via UV-Vis spectroscopy is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. BrOOBr and its photoproducts, bromine monoxide (BrO) and molecular bromine (Br₂), each possess distinct absorption spectra in the UV-Vis region. By monitoring the change in absorbance at specific wavelengths corresponding to these species, their concentration changes over time can be determined.

The photolysis of BrOOBr is initiated by irradiating the sample with UV light, leading to the cleavage of the O-O or Br-O bonds. The primary photolysis pathways are:

• Major Pathway: BrOOBr + hν → 2Br + O₂

• Minor Pathway: BrOOBr + hν → 2BrO

The decay of the BrOOBr absorption signal and the concomitant rise of the BrO and/or Br₂ absorption signals can be tracked to elucidate the reaction kinetics and quantum yield.

Spectroscopic Data

A clear understanding of the UV-Vis absorption spectra of the reactant and potential products is fundamental for designing a successful monitoring experiment.

Compound	Peak Absorption Wavelength (λmax)	Molar Absorptivity (ε) or Absorption Cross-Section (σ)	Notes
BrOOBr	~320 nm	σ ≈ 1.2 x 10⁻¹⁷ cm² molecule⁻¹ at 320 nm[1]	The spectrum is a broad, smooth absorption in the 300-390 nm range.[1]
BrO Radical	338.5 nm (and other peaks)	Varies with temperature and resolution	Exhibits a characteristic structured spectrum with several distinct vibrational bands in the UV region.[2][3][4][5]
**Molecular Bromine (Br₂) **	~420 nm	Varies with solvent and temperature	Broad absorption band in the visible region, giving it a red-orange color.[6][7][8] Molar absorptivity is well-characterized.

Experimental Protocols

Protocol 1: Synthesis of Dibromine Peroxide (BrOOBr) Precursor Mixture

Objective: To generate a gaseous mixture containing BrOOBr for photolysis studies. Direct synthesis and isolation of pure BrOOBr are challenging due to its instability. It is typically formed in situ from the self-reaction of BrO radicals at low temperatures.

Materials:

• Molecular Bromine (Br₂)

• Ozone (O₃)

• Inert buffer gas (e.g., N₂ or He)

• Gas handling and mixing manifold

• Low-temperature reaction cell

Procedure:

• Prepare a gaseous mixture of Br₂ in an inert buffer gas by passing the buffer gas through a temperature-controlled bubbler containing liquid bromine.

• Generate ozone by passing pure oxygen through an ozone generator.

• In a low-temperature reaction cell (typically cooled to below 250 K), mix the Br₂/buffer gas mixture with a controlled flow of ozone.

• The BrO radicals are generated via the photolysis of Br₂ in the presence of excess ozone or the reaction of Br atoms with ozone.

• At low temperatures, the BrO radicals will dimerize to form BrOOBr: BrO + BrO + M → BrOOBr + M.

• The concentration of the formed BrOOBr can be estimated based on the initial concentrations of the precursors and the known kinetics of the BrO self-reaction.

Protocol 2: Monitoring BrOOBr Photolysis using Flash Photolysis with UV-Vis Detection

Objective: To initiate the photolysis of BrOOBr with a short pulse of light and monitor the subsequent changes in absorbance of reactants and products in real-time.

Apparatus:

• Flash photolysis setup with a pulsed laser or flash lamp as the photolysis source.

• UV-Vis spectrometer with a fast detector (e.g., CCD or photodiode array) capable of time-resolved measurements.

• Quartz reaction cell with a defined path length.

• Gas handling system to introduce the BrOOBr precursor mixture into the reaction cell.

• Data acquisition system synchronized with the photolysis source.

Procedure:

• System Preparation:

  • Flush the reaction cell with the inert buffer gas.

  • Introduce the pre-cooled BrOOBr precursor mixture into the reaction cell at a controlled pressure and temperature.

  • Allow the gas mixture to stabilize within the cell.

• Pre-photolysis Spectrum:

  • Record a baseline UV-Vis absorption spectrum of the gas mixture before photolysis. This spectrum will primarily show the absorption of BrOOBr and any unreacted precursors.

• Photolysis and Data Acquisition:

  • Initiate the photolysis by firing a single pulse from the laser or flash lamp at a wavelength where BrOOBr absorbs (e.g., in the 300-390 nm range).

  • Simultaneously, trigger the time-resolved UV-Vis spectrometer to acquire a series of absorption spectra at short time intervals (nanoseconds to milliseconds) after the photolysis pulse.

• Data Analysis:

  • Subtract the pre-photolysis baseline spectrum from the time-resolved spectra to obtain the transient absorption spectra, which show the changes in absorbance due to the reaction.

  • Monitor the decay of the BrOOBr absorbance, typically around 320 nm.

  • Monitor the formation of the BrO radical by observing the increase in its characteristic structured absorption around 338.5 nm.

  • If the reaction conditions favor the formation of Br₂, monitor its appearance around 420 nm.

  • Plot the absorbance changes of each species as a function of time to obtain kinetic traces.

  • From the kinetic traces, determine the rate constant of BrOOBr photolysis and the quantum yield of product formation.

Data Presentation

The quantitative data obtained from the UV-Vis monitoring of BrOOBr photolysis should be summarized for clear comparison and interpretation.

Table 1: Spectroscopic and Kinetic Data for BrOOBr Photolysis

Parameter	Value	Wavelength Monitored	Reference
BrOOBr Absorption Maxima (λmax)	~320 nm	-	[1]
BrOOBr Absorption Cross-Section (σ)	1.2 x 10⁻¹⁷ cm² molecule⁻¹	320 nm	[1]
BrO Radical Absorption Maxima (λmax)	338.5 nm	-	[2][3][4][5]
Br₂ Absorption Maxima (λmax)	~420 nm	-	[6][7][8]
Photolysis Rate Constant (J)	9.7 x 10⁻² s⁻¹ (calculated)	-	[9]
Major Photolysis Products	2Br + O₂	-	[9]
Minor Photolysis Products	2BrO	-	[9]

Visualizations

Experimental Workflow

Caption: Experimental workflow for monitoring BrOOBr photolysis.

BrOOBr Photolysis Signaling Pathway

Caption: BrOOBr photolysis reaction pathways.

Conclusion

UV-Vis spectroscopy, particularly when coupled with flash photolysis, is an indispensable technique for studying the photochemistry of BrOOBr. By following the detailed protocols and utilizing the provided spectroscopic data, researchers can effectively monitor the decay of BrOOBr and the formation of its photoproducts. This enables the determination of key kinetic parameters, such as the photolysis rate constant and quantum yields, which are essential for a deeper understanding of atmospheric bromine chemistry and its impact on ozone depletion. The careful consideration of the distinct spectral features of all involved species is critical for accurate data analysis and interpretation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. lweb.cfa.harvard.edu [lweb.cfa.harvard.edu]
• 4. researchgate.net [researchgate.net]
• 5. BrO [iup.uni-bremen.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. explaining uv-visible absorption spectra of halogens spectrum of fluorine chlorine bromine iodine astatine explaining different colours of iodine in different solventsDoc Brown's chemistry revision notes [docbrown.info]
• 9. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the In-Situ Generation of Bromine from H₂O₂ and Bromide Salts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The in-situ generation of bromine from hydrogen peroxide (H₂O₂) and bromide salts represents a significant advancement in sustainable and safe bromination methodologies. This approach avoids the direct handling of hazardous and corrosive molecular bromine (Br₂), offering a greener and more efficient alternative for the synthesis of organobromine compounds.[1][2][3][4] Organobromides are crucial building blocks in the pharmaceutical, agrochemical, and materials science industries.[1] The reaction is typically carried out by oxidizing a bromide source, such as sodium bromide (NaBr), potassium bromide (KBr), or hydrobromic acid (HBr), with hydrogen peroxide, which is an environmentally benign oxidant that produces water as its only byproduct.[5][6] This method can be applied to a wide range of organic substrates, including aromatics, alkenes, alkynes, and ketones.[7][8]

Advantages of the In-Situ Method

• Enhanced Safety: Eliminates the need to store and handle highly toxic and volatile molecular bromine.[3][4]

• Green Chemistry: Utilizes an environmentally friendly oxidant (H₂O₂) with water as the sole byproduct.[5][6]

• High Atom Economy: The bromine source is utilized efficiently.[9]

• Mild Reaction Conditions: Many procedures can be carried out at room temperature and under aqueous conditions.[7][8]

• Versatility: Applicable to a broad spectrum of organic substrates.[3][7]

Reaction Mechanism

The in-situ generation of bromine involves the oxidation of bromide ions (Br⁻) by hydrogen peroxide in an acidic medium. The overall reaction is:

H₂O₂ + 2HBr → Br₂ + 2H₂O[10]

The generated bromine then acts as the electrophilic brominating agent for the organic substrate.

References

• 1. Continuous photochemical benzylic bromination using in situ generated Br 2 : process intensification towards optimal PMI and throughput - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC03662H [pubs.rsc.org]
• 2. datapdf.com [datapdf.com]
• 3. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Continuous photochemical benzylic bromination using in situ generated Br2: process intensification towards optimal PMI and throughput - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols for the Catalytic Oxidation of Bromide with Hydrogen Peroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic oxidation of bromide (Br⁻) utilizing hydrogen peroxide (H₂O₂) as a green oxidant is a significant transformation in chemical synthesis. This process generates a reactive electrophilic bromine species, which can then be used for the bromination of a wide array of organic molecules. Such brominated compounds are pivotal intermediates in the synthesis of pharmaceuticals and other fine chemicals. This document provides detailed application notes, experimental protocols, and mechanistic insights into this versatile reaction, with a focus on both enzymatic and chemical catalytic systems. The inclusion of bromine atoms into molecular structures is a recognized strategy in drug design, potentially enhancing therapeutic activity and modifying metabolic profiles.

Catalytic Systems

The oxidation of bromide by hydrogen peroxide can be achieved through various catalytic systems, broadly categorized as enzymatic and chemical.

• Enzymatic Catalysis: Vanadium-dependent haloperoxidases (V-HPOs), particularly vanadium bromoperoxidases (V-BrPOs), are highly efficient biocatalysts for this reaction.[1] These enzymes, found in marine algae, fungi, and bacteria, utilize a vanadate (B1173111) cofactor to catalyze the two-electron oxidation of bromide by hydrogen peroxide to form hypobromous acid (HOBr).[1][2] This reactive intermediate can then engage in the electrophilic bromination of organic substrates.[3][4] The enzymatic process is noted for its high specificity and mild reaction conditions.

• Chemical Catalysis: Various metal-based catalysts, including those based on molybdate (B1676688) and ruthenium oxide, can also facilitate the oxidation of bromide with hydrogen peroxide.[5] Additionally, the combination of a strong acid with H₂O₂ has been shown to improve the conversion of bromide to bromine.[6] A simple and effective system involves the use of hydrobromic acid (HBr) itself in conjunction with H₂O₂, where the in situ generated bromine acts as the brominating agent.[7]

Applications in Organic Synthesis and Drug Development

The primary application of catalytic bromide oxidation is in the synthesis of brominated organic compounds. This methodology is particularly valuable in the pharmaceutical industry for several reasons:

• Lead Optimization: Introducing bromine atoms can alter the pharmacokinetic and pharmacodynamic properties of a drug candidate.[8]

• Synthesis of Intermediates: Many active pharmaceutical ingredients (APIs) contain brominated heterocyclic or aromatic rings.

• Antimicrobial and Anticancer Agents: Brominated natural products and synthetic compounds have shown significant potential as antimicrobial and anticancer drugs.[9]

This protocol provides a direct and environmentally conscious route to such compounds, avoiding the use of hazardous elemental bromine.

Experimental Protocols

The following are detailed protocols for the catalytic oxidation of bromide and subsequent bromination of organic substrates.

Protocol 1: Oxidation-Bromination of Secondary Alcohols to α-Monobromo Ketones

This protocol details the one-pot synthesis of α-monobromo ketones from secondary alcohols using an H₂O₂/HBr system.[7]

Materials:

• Secondary alcohol (e.g., 1-phenylethanol)

• Hydrobromic acid (HBr, 48% aqueous solution)

• Hydrogen peroxide (H₂O₂, 35% aqueous solution)

• Acetonitrile (B52724) (CH₃CN)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle or oil bath

Procedure:

• To a solution of the secondary alcohol (1 mmol) in acetonitrile (1 ml) in a round-bottom flask, add hydrobromic acid (48% aq., 1.2 mmol, 0.136 ml).

• Heat the mixture to 65–70 °C with vigorous stirring.

• To the heated mixture, add a solution of hydrogen peroxide (35% aq., 10 mmol, 0.860 ml) in acetonitrile (1 ml) portion-wise (0.2–0.3 ml) over a period of 6 hours.

• After the addition is complete, continue stirring at 65–70 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the mixture by the careful addition of a saturated sodium bicarbonate solution.

• Extract the product with dichloromethane (3 x 10 ml).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude α-monobromo ketone.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Bromination of Ketones "on Water"

This protocol describes a green chemistry approach to the α-bromination of ketones using an aqueous H₂O₂-HBr system at room temperature.[6][10]

Materials:

• Ketone (e.g., acetophenone)

• Hydrobromic acid (HBr, 48% aqueous solution)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Water (deionized)

• Round-bottom flask with a magnetic stirrer

• Aluminum foil

Procedure:

• Suspend the ketone (1 mmol) in 0.5 ml of water in a round-bottom flask.

• Cover the flask with aluminum foil to protect the reaction from light.

• Add 0.057 ml (0.5 mol equiv.) of 48% aqueous HBr to the mixture and stir at room temperature for 5 minutes.

• Add 0.051 ml (0.5 mol equiv.) of 30% aqueous H₂O₂ to the mixture.

• Repeat the addition of HBr and H₂O₂ (steps 3 and 4) every 2-3 hours until the desired amount of reagents has been added (refer to quantitative data tables for specific substrates).

• Monitor the reaction by TLC.

• For liquid products, upon completion, extract the mixture with an organic solvent (e.g., ethyl acetate), wash with water, dry the organic layer, and evaporate the solvent.

• For solid products, filter the reaction mixture and wash the solid with 10 ml of water.

• Analyze the crude product by ¹H NMR spectroscopy and purify by column chromatography if necessary.[10]

Quantitative Data

The following tables summarize the yields for the synthesis of various brominated compounds using the H₂O₂/HBr system.

Table 1: Oxidation-Bromination of Secondary Alcohols to α-Monobromo Ketones [7]

Entry	Secondary Alcohol	Product	Yield (%)
1	1-Phenylethanol	2-Bromo-1-phenylethan-1-one	85
2	1-(4-Methoxyphenyl)ethan-1-ol	2-Bromo-1-(4-methoxyphenyl)ethan-1-one	82
3	1-(4-Chlorophenyl)ethan-1-ol	2-Bromo-1-(4-chlorophenyl)ethan-1-one	88
4	Cyclohexanol	2-Bromocyclohexan-1-one	75

Table 2: Oxidation-Bromination of Secondary Alcohols to α,α'-Dibromo Ketones [7]

Entry	Secondary Alcohol	Product	Yield (%)
1	1-Phenylethanol	2,2-Dibromo-1-phenylethan-1-one	80
2	Propan-2-ol	1,3-Dibromopropan-2-one	91
3	Cyclopentanol	2,5-Dibromocyclopentan-1-one	84

Table 3: Bromination of Ketones "on Water" [8]

Entry	Ketone	Product	Yield (%)
1	Acetophenone	2-Bromoacetophenone	85
2	4'-Methylacetophenone	2-Bromo-1-(p-tolyl)ethanone	80
3	Cyclohexanone	2-Bromocyclohexanone	95
4	5,5-Dimethylcyclohexane-1,3-dione	2-Bromo-5,5-dimethylcyclohexane-1,3-dione	93

Mechanistic Insights & Visualizations

The catalytic oxidation of bromide with hydrogen peroxide proceeds through the formation of an electrophilic bromine species. In the case of the H₂O₂/HBr system, molecular bromine (Br₂) is generated in situ, which then acts as the brominating agent.

Signaling Pathway for Catalytic Bromination

Caption: Catalytic cycle of bromide oxidation and subsequent electrophilic bromination.

Experimental Workflow for Oxidation-Bromination of Secondary Alcohols

Caption: Workflow for the synthesis of α-monobromo ketones.

Analytical Methods

To monitor the progress of the reaction and characterize the products, several analytical techniques are employed:

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of the reaction progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation of the purified products.

• Titration Methods: To determine the concentration of bromide or the bromine number of the product.[3][11]

• Colorimetric Methods: For the quantification of bromide ions in aqueous solutions.[12][13]

Safety Precautions

• Hydrogen peroxide at high concentrations is a strong oxidizer and can cause severe skin and eye irritation.

• Hydrobromic acid is corrosive and should be handled in a fume hood.

• Brominated organic compounds can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Reactions involving the generation of bromine should be performed in a well-ventilated fume hood.

References

• 1. Determination of bromine in organic compounds by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bromimetric titrimetry involving the determination of bromide ions and their oxidation products - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. NEMI Method Summary - 320.1 [nemi.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oxidations and brominations w/ H2O2/Br2/HBr , Hive Methods Discourse [chemistry.mdma.ch]
• 6. scribd.com [scribd.com]
• 7. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Critical Review on Bromate Formation during Ozonation and Control Options for Its Minimization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. xylemanalytics.com [xylemanalytics.com]
• 12. chem.uci.edu [chem.uci.edu]
• 13. s4science.at [s4science.at]

Application Notes and Protocols: H2O2/HBr Bromination in Flow Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for performing bromination reactions using a hydrogen peroxide and hydrobromic acid (H2O2/HBr) system in a continuous flow setup. This approach offers significant safety, efficiency, and sustainability advantages over traditional batch methods that often employ hazardous molecular bromine.[1][2][3] The in-situ generation of the brominating agent minimizes the risks associated with storage and handling of toxic reagents.[1][2]

Introduction to H2O2/HBr Bromination in Flow

The use of H2O2 as an oxidant for HBr to generate bromine (Br2) in situ is a well-established green chemistry method.[3][4][5] When integrated into a continuous flow process, this reaction system provides enhanced control over reaction parameters, improved heat and mass transfer, and a significantly safer operating environment.[1][6] The small reactor volumes in flow chemistry setups drastically reduce the amount of hazardous material present at any given time, mitigating the risk of runaway reactions.[1] This methodology is applicable to a wide range of substrates, including aromatic compounds, ketones, and alkenes.[1][7][8]

Reaction Mechanism and Workflow

The fundamental principle involves the oxidation of hydrobromic acid by hydrogen peroxide to generate molecular bromine, which then acts as the electrophile in the bromination reaction.

General Reaction Scheme

The overall process can be summarized in two key steps:

• In-situ Bromine Generation: 2HBr + H2O2 → Br2 + 2H2O

• Electrophilic Bromination (Example with an aromatic substrate): Ar-H + Br2 → Ar-Br + HBr

Experimental Workflow Diagram

The following diagram illustrates a typical continuous flow setup for H2O2/HBr bromination.

Caption: A typical experimental workflow for continuous flow bromination.

Applications and Quantitative Data

The H2O2/HBr system in flow has been successfully applied to the bromination of various organic compounds. While some of the detailed protocols below are adapted from batch processes, they are presented here as a basis for translation to a continuous flow setup.

Bromination of Aromatic Compounds

This method is effective for the bromination of both activated and deactivated aromatic rings.

Substrate	Product	Reagents & Conditions	Yield (%)	Reference
Phenol (B47542)	2,4,6-Tribromophenol	HBr (9 eq.), NaOCl (6 eq.) as oxidant, CHCl3, 50°C, 25 min residence time	95	[1]
Bisphenol A	2,2',6,6'-Tetrabromobisphenol A	HBr (7.5 eq.), NaOCl (5 eq.) as oxidant, Et2O, 2.5 min residence time	83	[1]
4-tert-Butylphenol	2-Bromo-4-tert-butylphenol	H2O2 (2 equiv.), HBr (1 equiv.), Water	Quantitative	[4]
4-Nitrophenol	2,6-Dibromo-4-nitrophenol	H2O2 (2 equiv.), HBr (2 equiv.), Water	Quantitative	[4]

Note: The examples from reference[1] utilize NaOCl as the oxidant in a flow setup, which is analogous to the H2O2 system for in-situ bromine generation.

Bromination of Ketones

The α-bromination of ketones is a fundamental transformation in organic synthesis. The H2O2/HBr system provides a green alternative for this reaction.[5][9]

Substrate	Product	Reagents & Conditions (Batch)	Yield (%)	Reference
1,3-Diphenylpropane-1,3-dione	2-Bromo-1,3-diphenylpropane-1,3-dione	H2O2 (2 equiv.), HBr (1.1 equiv.), Water, RT, 8h	95	[5]
4-Methylacetophenone	2-Bromo-1-(p-tolyl)ethanone	H2O2 (1.1 equiv.), HBr (1.5 equiv.), Water, RT, 24h	85	[5]
Acetophenone	2,2-Dibromo-1-phenylethanone	4-fold molar excess of H2O2, Dioxane, ~20 min	84	[10]
1-Indanone	2,2-Dibromo-1-indanone	HBr/H2O2	89	[8]

Oxidation and Bromination of Alcohols

Secondary alcohols can be converted into α-bromo ketones or α,α'-dibromo ketones in a one-pot oxidation-bromination reaction.[7]

Substrate	Product	Molar Ratio (Substrate:HBr:H2O2)	Yield (%)	Reference
Pentan-3-ol	2-Bromopentan-3-one	1 : 1.2 : 10	High Yield	[7]
Pentan-3-ol	2,4-Dibromopentan-3-one	1 : 6 : 15	High Yield	[7]
1-Phenylethanol	α-Bromoacetophenone	1 : 1.2 : 10	91	[7][11]

Experimental Protocols

The following are detailed protocols for representative bromination reactions.

Protocol 1: Continuous Flow Bromination of Phenol (Adapted from[1])

This protocol describes the tribromination of phenol in a continuous flow system.

Reagents:

• Phenol solution (0.194 M in CHCl3)

• Hydrobromic acid (HBr, 8.89 M)

• Hydrogen Peroxide (H2O2, concentration should be adjusted to be equivalent to the NaOCl used in the reference, e.g., ~30%)

• Sodium sulfite (B76179) solution (Na2SO3, 200 g/L in H2O) for quenching

Flow Setup:

• Pumps: Three pumps are required to deliver the HBr/H2O2 mixture, the phenol solution, and the quenching solution.

• Reactors:

  • Reactor 1 (Mixing/Generation): A T-mixer followed by a coiled reactor (e.g., 3 mL volume) for the in-situ generation of bromine from HBr and H2O2.

  • Reactor 2 (Bromination): A larger reactor (e.g., 50 mL PFA tubing) for the reaction of bromine with the phenol solution. This reactor can be placed in a water bath for temperature control (50 °C).

  • Reactor 3 (Quenching): A T-mixer to introduce the Na2SO3 solution, followed by a small reactor coil (e.g., 3 mL) to ensure complete quenching of unreacted bromine.

Procedure:

• Set the temperature of the water bath for Reactor 2 to 50 °C.

• Pump the HBr and H2O2 solutions into the first T-mixer at appropriate flow rates to achieve the desired stoichiometry.

• The output from Reactor 1 is mixed with the phenol solution in a second T-mixer before entering Reactor 2.

• The flow rates should be adjusted to achieve a residence time of approximately 25 minutes in Reactor 2.

• The reaction mixture exiting Reactor 2 is mixed with the Na2SO3 solution in a third T-mixer to quench any excess bromine.

• The output from the quenching reactor is collected. After collection, the organic and aqueous phases are separated.

• The aqueous phase is extracted with chloroform (B151607) (3 x 50 mL).

• The combined organic phases are dried over MgSO4, filtered, and the solvent is removed under reduced pressure to yield the product, 2,4,6-tribromophenol.

Protocol 2: α-Bromination of a Ketone (Conceptual Flow Adaptation from[9])

This protocol outlines the monobromination of a ketone, adapted for a flow system.

Reagents:

• Ketone solution (e.g., 1 M in a suitable solvent like water or dioxane)

• Hydrobromic acid (48% aqueous solution)

• Hydrogen peroxide (30% aqueous solution)

• Sodium bisulfite (NaHSO3) solution for quenching

Flow Setup:

• Pumps: Three pumps for the ketone solution, HBr, and H2O2. A fourth pump for the quenching solution.

• Reactors:

  • Reactor 1 (Mixing): A T-mixer to combine the ketone solution and HBr.

  • Reactor 2 (Reaction): A coiled reactor of sufficient volume to provide the desired residence time (e.g., 8-24 hours for less reactive ketones, which may require very low flow rates or a large reactor volume). The reaction is typically performed at room temperature.

  • H2O2 Introduction: The H2O2 solution is introduced slowly into the stream after the initial mixing of the ketone and HBr, using a T-mixer, to control the reaction rate.

  • Quenching: A final T-mixer introduces the NaHSO3 solution before collection.

Procedure:

• Pump the ketone solution and the HBr solution into the first T-mixer.

• Introduce the H2O2 solution into the reaction stream. The stoichiometry should be carefully controlled (e.g., 1.1 equivalents of HBr and 2.0 equivalents of H2O2 relative to the ketone).[5]

• The mixture flows through Reactor 2. The flow rates are set to achieve the necessary residence time for the reaction to go to completion.

• The reaction stream is then quenched with the NaHSO3 solution.

• The product is collected and worked up by dissolving in a suitable organic solvent (e.g., a hexane/ethyl acetate (B1210297) mixture), drying with Na2SO4, filtering, and evaporating the solvent.[9]

Safety and Environmental Considerations

• Safety: The primary advantage of this flow chemistry approach is the in-situ generation of bromine, which avoids the storage and handling of bulk quantities of this hazardous substance.[1][2] However, both H2O2 and HBr are corrosive and should be handled with appropriate personal protective equipment. The reaction should be performed in a well-ventilated fume hood.

• Green Chemistry: This method aligns with the principles of green chemistry by using a safer oxidant (H2O2), which produces water as the only byproduct.[5] The in-situ generation improves atom economy and reduces waste.[5]

Conclusion

The use of H2O2/HBr in continuous flow chemistry offers a safe, efficient, and sustainable method for a variety of bromination reactions. By carefully controlling stoichiometry, residence time, and temperature, high yields of brominated products can be achieved. This technology is highly scalable and suitable for both academic research and industrial drug development applications.

References

• 1. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. microinnova.com [microinnova.com]
• 7. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]
• 10. A Convenient Synthesis of 2,2-Dibromo-1-arylethanones by Bromination of 1-Arylethanones with the H2O2-HBr System [organic-chemistry.org]
• 11. scispace.com [scispace.com]

Application Notes and Protocols: One-Pot Oxidation and Bromination of Alcohols with H₂O₂/HBr

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of α-monobromo ketones and α,α'-dibromo ketones from secondary alcohols using a hydrogen peroxide (H₂O₂) and hydrobromic acid (HBr) system. This method offers a convenient, cost-effective, and environmentally friendly alternative to traditional multi-step procedures, making it highly attractive for laboratory and industrial applications.[1][2][3]

The H₂O₂/HBr system is characterized by the use of inexpensive reagents, a low environmental impact, and the absence of organic waste, aligning with the principles of green chemistry.[1][4] The reaction is highly selective, and by carefully controlling the molar ratios of the reagents, the process can be directed towards the formation of either mono- or di-brominated ketones with high yields, reaching up to 91%.[1][2][3][5] Notably, this process avoids common side reactions such as the Baeyer-Villiger oxidation.[1][3][6]

Applications in Organic Synthesis

Bromo ketones are versatile intermediates in organic chemistry.[1] They serve as precursors for:

• Unsaturated ketones

• Functionally substituted ketones

• Esters via the Favorskii rearrangement

• 1,2-dialkyl cyclopropenones and divinyl ketones from α,α′-dibromo ketones[1]

Experimental Overview

The one-pot oxidation and bromination of secondary alcohols involves the portionwise addition of an aqueous solution of H₂O₂ to a solution of the alcohol and aqueous HBr in a suitable solvent, typically acetonitrile, at an elevated temperature.[1][2][4] The selectivity for mono- or di-bromination is primarily controlled by the molar ratios of HBr and H₂O₂ relative to the alcohol substrate.[1][2]

Caption: Experimental workflow for the one-pot oxidation and bromination of alcohols.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the synthesis of α-monobromo and α,α'-dibromo ketones from various secondary alcohols.

Table 1: Synthesis of α-Monobromo Ketones [1]

Entry	Starting Alcohol	Product	Molar Ratio (Alcohol:HBr:H₂O₂)	Yield (%)
1	Pentan-3-ol	2-Bromopentan-3-one	1 : 1.2 : 10	85
2	Heptan-4-ol	3-Bromoheptan-4-one	1 : 1.2 : 10	88
3	Nonan-5-ol	4-Bromononan-5-one	1 : 1.2 : 10	86
4	Undecan-6-ol	5-Bromoundecan-6-one	1 : 1.2 : 10	83
5	Tridecan-7-ol	6-Bromotridecan-7-one	1 : 1.2 : 10	81
6	Heptan-2-ol	1-Bromoheptan-2-one & 3-Bromoheptan-2-one	1 : 1.2 : 10	75
7	1-Phenylethanol	α-Bromoacetophenone	1 : 1.2 : 10	85
8	1-(p-Tolyl)ethanol	2-Bromo-1-(p-tolyl)ethanone	1 : 1.2 : 10	82
9	1-(4-Chlorophenyl)ethanol	2-Bromo-1-(4-chlorophenyl)ethanone	1 : 1.2 : 10	78

Table 2: Synthesis of α,α'-Dibromo Ketones [1]

Entry	Starting Alcohol	Product	Molar Ratio (Alcohol:HBr:H₂O₂)	Yield (%)
1	Pentan-3-ol	2,4-Dibromopentan-3-one	1 : 6 : 15	91
2	Heptan-4-ol	3,5-Dibromoheptan-4-one	1 : 6 : 15	89
3	Nonan-5-ol	4,6-Dibromononan-5-one	1 : 6 : 15	87
4	Undecan-6-ol	5,7-Dibromoundecan-6-one	1 : 6 : 15	85
5	Tridecan-7-ol	6,8-Dibromotridecan-7-one	1 : 6 : 15	83
6	1-Phenylethanol	α,α-Dibromoacetophenone	1 : 6 : 15	88
7	1-(p-Tolyl)ethanol	2,2-Dibromo-1-(p-tolyl)ethanone	1 : 6 : 15	85

Detailed Experimental Protocols

General Safety Precautions: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Hydrobromic acid is corrosive and hydrogen peroxide is a strong oxidizer; handle with care.

Protocol 1: Synthesis of α-Monobromo Ketones

This protocol is a general procedure for the synthesis of α-monobromo ketones.[1][2]

Materials:

• Secondary alcohol (1 mmol)

• Hydrobromic acid (HBr, 48% aq., 1.2 mmol, 0.136 mL)

• Hydrogen peroxide (H₂O₂, 35% aq., 10 mmol, 0.860 mL)

• Acetonitrile (CH₃CN, 2 mL)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Solvent for column chromatography (e.g., petroleum ether:ethyl acetate (B1210297) mixture)

Procedure:

• To a solution of the secondary alcohol (1 mmol) and HBr (48% aq., 1.2 mmol) in CH₃CN (1 mL) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, heat the mixture to 65–70 °C with vigorous stirring.

• A solution of H₂O₂ (35% aq., 10 mmol) in CH₃CN (1 mL) is added portionwise (0.2–0.3 mL) over a period of 6 hours.

• After the addition is complete, continue stirring the reaction mixture at 65–70 °C and monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the pure α-monobromo ketone.

Protocol 2: Synthesis of α,α'-Dibromo Ketones

This protocol is a general procedure for the synthesis of α,α'-dibromo ketones.[1][2]

Materials:

• Secondary alcohol (1 mmol)

• Hydrobromic acid (HBr, 48% aq., 6 mmol, 0.679 mL)

• Hydrogen peroxide (H₂O₂, 35% aq., 15 mmol, 1.290 mL)

• Acetonitrile (CH₃CN, 2 mL)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvent for column chromatography (e.g., petroleum ether:ethyl acetate mixture)

Procedure:

• To a solution of the secondary alcohol (1 mmol) and HBr (48% aq., 6 mmol) in CH₃CN (1 mL) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, heat the mixture to 65–70 °C with vigorous stirring.

• A solution of H₂O₂ (35% aq., 15 mmol) in CH₃CN (1 mL) is added portionwise (0.2–0.3 mL) over a period of 10 hours.

• After the addition is complete, continue stirring the reaction mixture at 65–70 °C and monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Follow the work-up and purification steps as described in Protocol 1 (steps 5-9).

Proposed Reaction Pathway

The reaction is believed to proceed through the initial oxidation of the secondary alcohol to a ketone, followed by in-situ bromination of the ketone at the α-position. The H₂O₂/HBr system generates an active brominating species, likely bromine (Br₂), which then participates in the electrophilic substitution on the enol or enolate form of the ketone.

Caption: Proposed reaction pathway for the one-pot oxidation and bromination.

References

• 1. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. A H 2 O 2 /HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04885A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Analytical Methods for Quantifying Brominated Byproducts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of brominated disinfection byproducts (DBPs), a class of compounds of increasing concern due to their potential health effects. Brominated DBPs are formed when disinfectants like chlorine or ozone react with naturally occurring bromide in water sources. Accurate quantification of these byproducts is crucial for water quality monitoring, treatment process optimization, and risk assessment in drug development where water is a key component.

Introduction to Analytical Techniques

The primary analytical techniques for the quantification of brominated DBPs include Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Ion Chromatography (IC). The choice of method depends on the specific brominated byproducts of interest, their chemical properties (volatility, polarity), and the required sensitivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique for volatile and semi-volatile brominated DBPs such as trihalomethanes (THMs) and some haloacetic acids (HAAs) after derivatization. GC-MS offers excellent separation and definitive identification based on mass spectra.[1][2][3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Increasingly utilized for the analysis of polar, non-volatile, and emerging brominated DBPs.[3][4][5] LC-MS techniques, particularly with tandem mass spectrometry (MS/MS), provide high sensitivity and selectivity for a wide range of compounds.[4][6][7]

• Ion Chromatography (IC): The standard method for the determination of inorganic brominated byproducts, most notably bromate (B103136), which is a potential human carcinogen.[8][9][10] IC can be coupled with various detectors, including conductivity and mass spectrometry, to achieve low detection limits.[9][11]

Quantitative Data Summary

The following tables summarize the quantitative performance of various analytical methods for the quantification of brominated byproducts.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Methods

Analyte Class	Example Compounds	Typical Detection Limits (µg/L)	Sample Preparation	Key Advantages	Key Disadvantages
Trihalomethanes (THMs)	Bromoform, Dibromochloromethane	0.01 - 1	Liquid-liquid extraction (LLE) or Purge and Trap (P&T)	Well-established methods (e.g., US EPA 501.3), high precision	Limited to volatile compounds
Haloacetic Acids (HAAs)	Dibromoacetic acid, Tribromoacetic acid	0.1 - 2	LLE followed by derivatization (e.g., with diazomethane)	Good sensitivity for specific HAAs	Derivatization step can be complex and introduce errors
Other Brominated DBPs	2,3,5-Tribromopyrrole	Compound-specific	Solid Phase Extraction (SPE)	Can identify novel DBPs	Method development can be extensive

Table 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Methods

Analyte Class	Example Compounds	Typical Detection Limits (ng/L)	Sample Preparation	Key Advantages	Key Disadvantages
Polar Brominated DBPs	Brominated phenols, Brominated acids	0.1 - 10	Direct injection or SPE	High sensitivity and selectivity, no derivatization needed for many compounds, suitable for emerging DBPs	Matrix effects can be significant, higher instrument cost
Nitrogenous Brominated DBPs	Brominated haloacetamides	1 - 50	SPE	Can analyze a wide range of polar and emerging DBPs	Fewer standardized methods available compared to GC-MS
High Molecular Weight DBPs	-	Compound-specific	SPE	Capable of analyzing compounds not amenable to GC	Identification of unknown high molecular weight DBPs can be challenging

Table 3: Ion Chromatography (IC) Methods for Bromate

Method	Detector	Typical Detection Limits (µg/L)	Key Advantages	Key Disadvantages
US EPA Method 300.1	Suppressed Conductivity	1.4	Standardized and widely used	Limited sensitivity for very low concentrations
US EPA Method 317.0/326.0	Post-column derivatization with UV/Vis	< 1	Higher sensitivity than conductivity detection	Involves post-column reagents, which can add complexity
IC-ICP-MS (US EPA Method 321.8)	Inductively Coupled Plasma Mass Spectrometry	< 0.1	Very high sensitivity and specificity	High instrument cost and complexity

Experimental Workflows and Protocols

The following diagrams and protocols provide detailed methodologies for the key analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Workflow for Volatile Brominated DBPs

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The role of GC-MS and LC-MS in the discovery of drinking water disinfection by-products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. library.dphen1.com [library.dphen1.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of brominide disinfection by-products (DBPs) in aquaculture water using ultra-high performance liquid chromatography-quadrupole-time of flight mass spectrometry (UPLC-Q-tof/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. azom.com [azom.com]
• 10. [Determination of trace bromate in drinking water by ion chromatography with suppressed conductivity detection] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]

Application Notes and Protocols: Enzymatic Bromination using Bromoperoxidase

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of bromoperoxidases for enzymatic bromination, a biocatalytic method gaining traction for its selectivity and environmentally benign reaction conditions. The protocols detailed below are intended to serve as a starting point for researchers looking to incorporate enzymatic halogenation into their synthetic workflows, particularly in the fields of natural product synthesis and pharmaceutical development.

Introduction to Bromoperoxidases

Bromoperoxidases are a class of haloperoxidase enzymes that catalyze the oxidation of bromide ions in the presence of hydrogen peroxide, leading to the formation of a reactive bromine species that can halogenate organic substrates.[1][2][3] These enzymes are found in a variety of marine organisms, including algae and bacteria, where they are involved in the biosynthesis of a vast array of halogenated natural products.[4][5][6] The most well-studied bromoperoxidases are vanadium-dependent (V-BPOs), which utilize a vanadate (B1173111) cofactor in their active site.[2][7][8]

The use of bromoperoxidases in organic synthesis offers several advantages over traditional chemical bromination methods, which often rely on hazardous reagents and can lack regioselectivity.[1] Enzymatic bromination can proceed under mild conditions (room temperature and neutral pH) and often exhibits high regio- and stereoselectivity, making it an attractive tool for the synthesis of complex molecules.[8]

Applications in Research and Drug Development

The unique reactivity and selectivity of bromoperoxidases have led to their application in several areas of chemical research and development:

• Natural Product Synthesis: Bromoperoxidases play a crucial role in the biosynthesis of many halogenated marine natural products, some of which exhibit potent biological activities.[4][6] Researchers have utilized these enzymes to perform biomimetic syntheses and to produce novel halogenated derivatives of natural products.[6][9]

• Pharmaceutical Synthesis: Halogenated compounds are prevalent in pharmaceuticals, and the introduction of a halogen atom can significantly modulate a molecule's biological activity and pharmacokinetic properties.[10][11] Bromoperoxidases offer a green and selective method for the late-stage functionalization of drug candidates and for the synthesis of halogenated building blocks.[10][12]

• Biocatalytic Cascades: Enzymatic bromination can be integrated into multi-step reaction cascades, where the in situ generated brominated intermediate undergoes further transformation.[13][14] This approach allows for the efficient construction of complex molecular architectures in a one-pot fashion.[13][14]

Catalytic Mechanism of Vanadium Bromoperoxidase

The catalytic cycle of vanadium bromoperoxidase (V-BPO) involves the coordination of hydrogen peroxide to the vanadium(V) center, followed by the oxidation of a bromide ion to generate an electrophilic bromine species.[15][16] This reactive intermediate, often described as a bromonium ion equivalent (Br+), is then transferred to an organic substrate.[2][16]

Caption: Catalytic cycle of vanadium bromoperoxidase (V-BPO).

Quantitative Data

The efficiency and selectivity of bromoperoxidase-catalyzed reactions can be influenced by various factors, including the source of the enzyme, the substrate, and the reaction conditions. The following tables summarize key quantitative data for selected bromoperoxidases.

Table 1: Kinetic Parameters of Vanadium Bromoperoxidases

Enzyme Source	Substrate	Km (Br-)	Km (H2O2)	Reference
Ascophyllum nodosum	2-chlorodimedone	-	-	[15]
Kappaphycus alvarezii	-	2.5 x 10-3 M	8.5 x 10-5 M	[17]

Table 2: Substrate Scope and Product Distribution in V-BPO Catalyzed Reactions

Enzyme Source	Substrate	Product(s)	Diastereomeric Excess (de)	Reference
Marine Red Algae	(E)-(+)-Nerolidol	α-, β-, γ-snyderol, (+)-3β-bromo-8-epicaparrapi oxide	20-25% for (+)-3β-bromo-8-epicaparrapi oxide	[6][9]
Ascophyllum nodosum	Phenol	para-bromophenol (major)	-	[18]

Experimental Protocols

Protocol 1: General Procedure for Enzymatic Bromination of an Organic Substrate

This protocol provides a general method for the bromination of a suitable organic substrate using a commercially available vanadium bromoperoxidase.

Materials:

• Vanadium bromoperoxidase (V-BPO) from Corallina officinalis or other sources

• Organic substrate

• Potassium bromide (KBr)

• Hydrogen peroxide (H₂O₂) (30% solution)

• Sodium phosphate (B84403) buffer (0.1 M, pH 6.0)

• Organic solvent for substrate dissolution and extraction (e.g., ethanol, ethyl acetate)

• Stir plate and stir bar

• pH meter

Procedure:

• Substrate Preparation: Dissolve the organic substrate in a minimal amount of a water-miscible organic solvent (e.g., ethanol) to create a stock solution.

• Reaction Setup: In a suitable reaction vessel, combine the sodium phosphate buffer, potassium bromide, and the substrate stock solution. The final concentrations should be optimized for the specific substrate, but a good starting point is 10-50 mM KBr and 0.1-1 mM substrate.

• Enzyme Addition: Add the vanadium bromoperoxidase to the reaction mixture. The optimal enzyme concentration will depend on the specific activity of the enzyme preparation and should be determined empirically.

• Initiation of Reaction: Start the reaction by the slow, dropwise addition of hydrogen peroxide. The molar equivalents of H₂O₂ relative to the substrate should be carefully controlled, typically ranging from 1 to 5 equivalents. A syringe pump can be used for controlled addition to avoid enzyme inactivation by high local concentrations of H₂O₂.[9]

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by an appropriate method such as thin-layer chromatography (TLC), gas chromatography (GC), or high-performance liquid chromatography (HPLC).

• Work-up and Product Isolation: Once the reaction is complete, quench any remaining hydrogen peroxide by adding a small amount of sodium sulfite. Extract the product from the aqueous phase using a suitable organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by column chromatography or other appropriate techniques.

Caption: General workflow for enzymatic bromination.

Protocol 2: Enzymatic Bromination and Cyclization of (E)-(+)-Nerolidol

This protocol is adapted from the literature and describes the V-BPO-catalyzed synthesis of snyderol derivatives from the sesquiterpene (E)-(+)-nerolidol.[6][9]

Materials:

• Vanadium bromoperoxidase (V-BPO) from marine red algae

• (E)-(+)-Nerolidol

• Potassium bromide (KBr)

• Hydrogen peroxide (H₂O₂) (30% solution)

• Sodium phosphate buffer (0.15 M, pH 5.7)

• Ethanol

• Hexanes

• Syringe pump

Procedure:

• Reaction Mixture Preparation: In a reaction vessel, prepare a solution containing 0.15 M sodium phosphate buffer (pH 5.7), 40% (v/v) ethanol, and 40 mM KBr.

• Substrate Addition: Add (E)-(+)-nerolidol to the reaction mixture to a final concentration of 0.5 mM.

• Enzyme Addition: Add V-BPO to the reaction mixture to a final concentration of 23 nM.

• Reaction Initiation: Initiate the reaction by adding 1 to 2 molar equivalents of H₂O₂ (with respect to nerolidol) via a syringe pump over a period of 2.5 hours.

• Extraction: After the addition of H₂O₂ is complete, extract the reaction mixture three times with equal volumes of hexanes.

• Product Separation and Analysis: Combine the hexane (B92381) extracts and separate the alcohol and ether products using silica (B1680970) gel chromatography. Analyze the products by gas chromatography-mass spectrometry (GC-MS) to identify the snyderol derivatives.

This protocol demonstrates the ability of V-BPO to catalyze not only bromination but also a subsequent cyclization reaction, highlighting the potential of these enzymes in complex molecule synthesis.[6][9]

Conclusion

Bromoperoxidases are versatile biocatalysts with significant potential in organic synthesis, particularly for the selective bromination of complex molecules. The protocols and data presented here provide a foundation for researchers to explore the application of these enzymes in their own work. Further research into enzyme engineering and the development of robust reaction conditions will continue to expand the utility of bromoperoxidases in the pharmaceutical and biotechnology industries.[10]

References

• 1. Halogenating Enzymes for Active Agent Synthesis: First Steps Are Done and Many Have to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vanadium bromoperoxidase - Wikipedia [en.wikipedia.org]
• 3. www1.udel.edu [www1.udel.edu]
• 4. www1.udel.edu [www1.udel.edu]
• 5. Investigating the Role of Vanadium-Dependent Haloperoxidase Enzymology in Microbial Secondary Metabolism and Chemical Ecology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vanadium bromoperoxidase-catalyzed biosynthesis of halogenated marine natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 8. Exploring the Chemistry and Biology of Vanadium-dependent Haloperoxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. www1.udel.edu [www1.udel.edu]
• 10. Halogenases: A Biotechnological Alternative for the Synthesis of Halogenated Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent Advances in Flavin-Dependent Halogenase Biocatalysis: Sourcing, Engineering, and Application [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. juser.fz-juelich.de [juser.fz-juelich.de]
• 14. pubs.acs.org [pubs.acs.org]
• 15. The reaction mechanism of the novel vanadium-bromoperoxidase. A steady-state kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chemrxiv.org [chemrxiv.org]
• 17. A vanadium-dependent bromoperoxidase in the marine red alga Kappaphycus alvarezii (Doty) Doty displays clear substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing H2O2/HBr for Selective Bromination

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the H2O2/HBr system for selective bromination.

Troubleshooting Guide

This guide addresses common issues encountered during selective bromination experiments using hydrogen peroxide and hydrobromic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Brominated Product	- Insufficient amount of H2O2 or HBr. - Reaction temperature is too low. - Short reaction time. - Inefficient stirring.	- Increase the molar equivalents of H2O2 and/or HBr. Refer to the data tables below for optimized ratios. - Increase the reaction temperature. For example, bromination of some ketones is more efficient at 70°C compared to room temperature.[1] - Extend the reaction time. Monitor the reaction progress using techniques like TLC or GC. - Ensure vigorous stirring to facilitate proper mixing of the reactants.
Formation of Dibrominated or Polybrominated Products	- Excess of H2O2 and HBr.	- Carefully control the stoichiometry. For selective monobromination, a smaller excess of H2O2 is typically used. For instance, a molar ratio of substrate:HBr:H2O2 of 1:1.2:10 has been shown to favor monobromination of secondary alcohols.[2][3][4]
Formation of Unwanted Side Products (e.g., from Baeyer-Villiger oxidation)	- While the H2O2/HBr system is generally selective for bromination, prolonged reaction times or high temperatures with certain substrates might lead to side reactions.[2][3][4][5]	- Optimize reaction conditions (time, temperature) to favor the desired bromination. - Purify the product using column chromatography to separate it from byproducts.
Bromination of the Aromatic Ring Instead of the α-Position (for aryl ketones)	- Reaction conditions favoring electrophilic aromatic substitution.	- Diluting the aqueous solutions of H2O2 and HBr can increase the selectivity for ring bromination over α-bromination in activated aryl ketones.[6] For selective α-bromination, using more concentrated reagents might be preferable.
Reaction is Too Slow	- Low temperature. - Absence of a catalyst.	- Increase the reaction temperature.[1] - Consider the use of a catalyst. For example, LiCl has been reported to catalyze the bromination of ketones with H2O2/HBr, reducing reaction times.[1]
Difficulty in Isolating the Product	- The product may be soluble in the aqueous phase.	- After the reaction, add water and an appropriate organic solvent (e.g., hexane) to extract the product.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal H2O2 to HBr ratio for selective monobromination?

A1: The optimal ratio is substrate-dependent. However, for the selective α-monobromination of secondary alcohols, a molar ratio of substrate:HBr:H2O2 of approximately 1:1.2:10 has been reported to be effective.[2][3][4] For ketones, a ratio of 1:1.1:2 (ketone:HBr:H2O2) has been used successfully.[1] It is crucial to carefully control the amount of H2O2 to avoid over-bromination.

Q2: How can I achieve selective dibromination?

A2: To favor dibromination, a larger excess of both HBr and H2O2 is required. For example, in the oxidation-bromination of secondary alcohols to α,α'-dibromo ketones, a molar ratio of substrate:HBr:H2O2 of 1:6:15 has been successfully employed.[2][3][4] For the synthesis of 2,2-dibromo-1-arylethanones from 1-arylethanones, a fourfold molar excess of H2O2 has been found to be optimal.[7]

Q3: What is the mechanism of bromination using H2O2/HBr?

A3: The H2O2/HBr system can operate through two primary mechanisms depending on the reaction conditions and substrate:

• Electrophilic Bromination: In this mechanism, H2O2 oxidizes HBr to form molecular bromine (Br2) in situ. The Br2 then acts as an electrophile.

• Radical Bromination: In the presence of light or radical initiators, H2O2 can facilitate the formation of bromine radicals (Br•).[8][9] This radical then participates in a chain reaction, leading to bromination, often at the benzylic position.[9]

Q4: Can I use this system for substrates other than ketones and alcohols?

A4: Yes, the H2O2/HBr system is versatile and has been used for the bromination of various organic compounds, including alkenes, alkynes, and arenes.[3]

Q5: Is this an environmentally friendly ("green") method?

A5: This method is considered a greener alternative to traditional bromination techniques that use molecular bromine. The primary byproduct is water, and it avoids the use of hazardous solvents in many cases.[1][5][6]

Data Presentation

Table 1: Optimization of H2O2/HBr Ratio for Bromination of Secondary Alcohols [3][10]

Substrate:HBr:H2O2 Molar Ratio	Product	Yield (%)
1:1.2:5	α-monobromo ketone	38
1:1.2:10	α-monobromo ketone	80
1:2.5:15	α,α'-dibromo ketone	80
1:6:15	α,α'-dibromo ketone	90

Table 2: Bromination of Acetophenone with H2O2/HBr [1]

Ketone:H2O2:HBr Molar Ratio	Catalyst (mol%)	Time (h)	Temperature (°C)	Yield (%)
1:2:1.1	None	5	70	85
1:2:1.1	LiCl (100)	1	70	88

Experimental Protocols

Protocol 1: General Procedure for Selective Monobromination of a Secondary Alcohol [2][3]

• To a solution of the secondary alcohol (1 mmol) in acetonitrile (B52724) (1 mL), add 48% aqueous HBr (1.2 mmol, 0.136 mL) at 65-70°C with vigorous stirring.

• Slowly add a solution of 35% aqueous H2O2 (10 mmol, 0.860 mL) in acetonitrile (1 mL) portionwise (0.2-0.3 mL) over 6 hours.

• Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture and extract the product with a suitable organic solvent.

• Wash the organic layer with water and dry over anhydrous sodium sulfate.

• Evaporate the solvent and purify the product by column chromatography.

Protocol 2: General Procedure for Selective α-Bromination of a Ketone [1]

• Place the ketone (10 mmol) in a flask.

• Add 47% aqueous HBr (1.1 mol equiv., 1.2 mL).

• Stir the mixture for 5 minutes at room temperature.

• Slowly add 30% aqueous H2O2 (2 mol equiv., 2 mL).

• Heat the reaction mixture at 70°C for 1 hour.

• After completion, cautiously add 5 mL of water, followed by 5 mL of hexane, and stir for 5 minutes.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product.

• Purify the product by appropriate methods if necessary.

Visualizations

References

• 1. journals.iau.ir [journals.iau.ir]
• 2. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Convenient Synthesis of 2,2-Dibromo-1-arylethanones by Bromination of 1-Arylethanones with the H2O2-HBr System [organic-chemistry.org]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. A H 2 O 2 /HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04885A [pubs.rsc.org]

"common side reactions in hydrogen peroxide/bromide systems"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hydrogen peroxide/bromide systems. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary functions of a hydrogen peroxide/bromide system in organic synthesis?

A hydrogen peroxide/bromide system is a versatile tool in organic synthesis, primarily utilized for:

• Oxidation Reactions: In the presence of a bromide source (e.g., HBr or NaBr), hydrogen peroxide acts as an effective oxidizing agent. This system can be used for the oxidation of secondary alcohols to ketones.[1][2]

• Bromination Reactions: The in situ generation of bromine (Br₂) from the oxidation of bromide by H₂O₂ allows for the bromination of various organic substrates, including ketones, activated aromatic compounds, and alkenes.[3][4][5]

• Anti-Markovnikov Hydrobromination of Alkenes: In the presence of peroxides, the addition of HBr to unsymmetrical alkenes proceeds via a free-radical mechanism, leading to the anti-Markovnikov product where the bromine atom adds to the less substituted carbon. This is often referred to as the "peroxide effect".[6][7]

Q2: What is the "peroxide effect" and why is it specific to HBr?

The "peroxide effect" refers to the reversal of regioselectivity in the addition of HBr to alkenes in the presence of organic peroxides or light.[6][7] Instead of the typical Markovnikov addition, an anti-Markovnikov product is formed. This occurs because the reaction switches from an electrophilic addition to a free-radical chain reaction.[6][8]

The reaction is generally specific to HBr because of the thermodynamics of the propagation steps in the radical chain reaction. The corresponding steps for HCl and HI are energetically unfavorable. For HCl, the H-Cl bond is too strong to be broken by the carbon radical. For HI, the addition of an iodine radical to the double bond is an endothermic step.[9]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product

Q: I am getting a low yield or no product in my reaction. What are the possible causes and how can I troubleshoot this?

A: Low yields in hydrogen peroxide/bromide reactions can stem from several factors. Here’s a systematic approach to troubleshooting:

• Decomposition of Hydrogen Peroxide: Hydrogen peroxide can decompose into water and oxygen, especially in the presence of catalysts, impurities, or at non-optimal pH.[10]

  • Solution: Use fresh, stabilized hydrogen peroxide. Ensure all glassware is clean. Monitor the reaction temperature, as excessive heat can accelerate decomposition. The optimal stability for H₂O₂ is typically at a pH below 4.5.[11]

• Insufficient Radical Initiation (for Anti-Markovnikov addition): The free-radical chain reaction may not be initiating effectively.

  • Solution: Ensure a sufficient amount of a suitable radical initiator (e.g., AIBN, benzoyl peroxide) is used.[12] Alternatively, exposure to UV light can initiate the reaction. In some cases, passing air through the reaction mixture can provide enough oxygen to initiate the radical process for "initiator-free" protocols.[12]

• Incorrect Reagent Stoichiometry: The molar ratio of the substrate, hydrogen peroxide, and bromide source is critical for selectivity and yield.[1]

  • Solution: Carefully optimize the stoichiometry. For example, in the oxidation-bromination of secondary alcohols, the ratio of H₂O₂ and HBr determines whether the major product is a mono- or di-bromo ketone.[1][2]

Troubleshooting Table: Low Product Yield

Potential Cause	Troubleshooting Steps	Rationale
Hydrogen Peroxide Decomposition	Use fresh, stabilized H₂O₂. Maintain acidic conditions (pH < 4.5).[11] Avoid high temperatures unless specified.	H₂O₂ is unstable and can decompose, reducing its availability for the desired reaction.[10]
Inefficient Radical Initiation	Add a radical initiator (e.g., AIBN, benzoyl peroxide).[12] Use a UV lamp if appropriate. For "initiator-free" methods, ensure the presence of air.[12]	The anti-Markovnikov addition of HBr relies on a free-radical mechanism that must be properly initiated.[6]
Suboptimal Reagent Ratios	Systematically vary the molar ratios of substrate, H₂O₂, and bromide source.[1]	The stoichiometry directly influences the reaction pathway and the formation of the desired product versus side products.[1][2]
Poor Solubility of Reactants	Choose a solvent system that ensures all reactants are in the same phase.	In biphasic systems, poor mixing can limit the reaction rate and overall conversion.

Issue 2: Formation of Undesired Side Products

A: The formation of multiple products is a common challenge. Key side reactions include:

• Markovnikov Addition in Radical Reactions: If you are targeting the anti-Markovnikov product, the presence of any electrophilic addition pathway will lead to the formation of the Markovnikov isomer.

  • Solution: Ensure that conditions strongly favor the radical pathway. This includes using a non-polar solvent and a reliable radical initiator, while excluding anything that might promote the ionic mechanism.[13]

• Over-bromination: Especially with activated substrates, it's possible to get di- or poly-brominated products when only mono-bromination is desired.

  • Solution: Carefully control the stoichiometry of the brominating agent. Adding the H₂O₂ solution dropwise to the mixture of the substrate and bromide source can help maintain a low concentration of in situ generated bromine.[3] Diluting the reaction mixture can also increase selectivity.[4]

• Formation of Brominated Byproducts from the Solvent: Some solvents can react with the brominating species.

  • Solution: Choose an inert solvent for your reaction.

Data Table: Controlling Selectivity in the Oxidation-Bromination of Secondary Alcohols

The following data, adapted from a study on the oxidation-bromination of pentan-3-ol, illustrates how reagent stoichiometry can be adjusted to favor either the mono- or di-brominated ketone.[1]

Entry	Molar Ratio (Alcohol:H₂O₂:HBr)	Solvent	Reaction Time (h)	Yield of Mono-bromo Ketone (%)	Yield of Di-bromo Ketone (%)
1	1 : 10 : 1.2	CH₃CN	6	78	10
2	1 : 15 : 2.5	CH₃CN	6	38	43
3	1 : 15 : 6	CH₃CN	10	Trace	90

This table demonstrates that a lower relative amount of HBr favors mono-bromination, while a higher excess of both H₂O₂ and HBr drives the reaction towards the di-brominated product.

Issue 3: Persistent Color in the Reaction Mixture After Workup

Q: After my reaction and initial workup, the organic layer retains a yellow or orange-brown color. What is causing this and how do I remove it?

A: A persistent color is almost always due to residual elemental bromine (Br₂).

• Solution: Quench the excess bromine with a reducing agent. The most common and effective method is to wash the organic layer with an aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). This reduces the colored Br₂ to colorless bromide ions (Br⁻).

Experimental Protocols

Protocol 1: General Procedure for Quenching Excess Bromine

This protocol provides a general method for removing residual bromine from a reaction mixture.

• Cool the Reaction Mixture: After the reaction is complete, cool the flask to 0-5 °C in an ice-water bath. This helps to control any exotherm during the quench.[14]

• Prepare Quenching Solution: Prepare a 10% (w/v) aqueous solution of sodium thiosulfate.

• Quench the Reaction: Slowly add the sodium thiosulfate solution to the vigorously stirred reaction mixture. Continue addition until the reddish-brown color of bromine disappears.[15]

• Workup: Transfer the mixture to a separatory funnel. Separate the layers. Wash the organic layer with water and then with brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[16][17]

Protocol 2: Analysis of Brominated Byproducts by GC-MS

This is a general workflow for the analysis of a reaction mixture to identify and quantify brominated products.

• Sample Preparation:

  • Take an aliquot of the crude reaction mixture.

  • If necessary, quench any remaining reactive species as described in Protocol 1.

  • Extract the organic components into a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Dry the organic extract and concentrate it to a known volume.

• GC-MS Parameters (Illustrative):

  • GC Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), is often suitable for separating brominated organic compounds.

  • Injector Temperature: 250-280 °C.

  • Oven Program: Start at a low temperature (e.g., 50-80 °C), hold for a few minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • MS Detector: Operate in electron ionization (EI) mode. A full scan is useful for identifying unknown byproducts. For quantitative analysis, selected ion monitoring (SIM) of characteristic ions for the expected products and byproducts can be used for higher sensitivity. The characteristic isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) is a key diagnostic tool in the mass spectra.

Visualizations

Reaction Pathways

Caption: Competing pathways for the addition of HBr to an alkene.

Troubleshooting Workflow: Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

Experimental Workflow: Quenching and Workup

Caption: Standard workflow for quenching and working up a bromination reaction.

References

• 1. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Khan Academy [khanacademy.org]
• 12. Scalable anti-Markovnikov hydrobromination of aliphatic and aromatic olefins - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00692B [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Low Yields in Peroxide-Initiated Bromination

This technical support center is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during peroxide-initiated bromination reactions, a cornerstone of modern organic synthesis for its ability to selectively brominate allylic and benzylic positions.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving the root causes of low yields in your bromination reactions.

Question: My peroxide-initiated bromination reaction has a low yield or is not working at all. What are the common causes and how can I fix them?

Answer: Low yields in these reactions, often referred to as Wohl-Ziegler brominations, can typically be attributed to a few key areas: initiation, reagent quality, reaction conditions, and competing side reactions. Follow this guide to troubleshoot your experiment.

1. Inadequate Radical Initiation

The entire reaction hinges on the successful generation of bromine radicals. Without proper initiation, the chain reaction will not begin.

• Problem: The peroxide initiator is not decomposing to form radicals.

• Solution:

  • Temperature: Ensure your reaction is heated sufficiently to induce homolytic cleavage of the peroxide. Benzoyl peroxide and AIBN (Azobisisobutyronitrile) have different decomposition temperatures; consult the literature for the optimal temperature for your chosen initiator. The reaction is often carried out at the boiling point of the solvent, such as carbon tetrachloride.[1]

  • Light Source: If using photochemical initiation, ensure your light source is of the appropriate wavelength and intensity to break the Br-Br or N-Br bond.

  • Initiator Quality: Peroxides can degrade over time. Use a fresh bottle of your radical initiator or test its activity.

2. Reagent and Solvent Purity

The purity of your starting materials and solvent is critical for the success of a radical reaction.

• Problem: Impurities in the reagents or solvent are inhibiting the radical chain reaction.

• Solution:

  • N-Bromosuccinimide (NBS): Use freshly recrystallized NBS. Older NBS can contain succinimide (B58015) and excess HBr, which can interfere with the reaction.

  • Solvent: Use dry, peroxide-free, non-polar solvents. Carbon tetrachloride (CCl₄) is a classic solvent for this reaction due to its inertness under radical conditions, though safer alternatives like acetonitrile (B52724) are also used.[2] Avoid polar solvents which can promote ionic side reactions.[3]

  • Substrate: Ensure your starting material is pure and free of any potential radical scavengers.

3. Suboptimal Reaction Conditions

Fine-tuning the reaction parameters is key to maximizing your yield.

• Problem: The reaction conditions are favoring side reactions or are not optimal for the desired transformation.

• Solution:

  • Concentration: It is crucial to maintain a low concentration of Br₂ and HBr to prevent competing electrophilic addition to double bonds.[2][4] NBS is used precisely because it provides a slow, steady, and low concentration of bromine.

  • Reaction Time: Monitor your reaction by TLC or GC-MS. A reaction that is run for too long can lead to the formation of di- or poly-brominated byproducts, while a reaction that is stopped too early will result in incomplete conversion of the starting material.

  • Mixing: Ensure efficient stirring, especially since NBS is a solid, to maintain a homogeneous reaction mixture.

4. Competing Side Reactions

The primary competing reaction is the electrophilic addition of bromine across a double bond.

• Problem: Your product mixture contains significant amounts of 1,2-dibrominated species.

• Solution:

  • Use NBS: N-Bromosuccinimide is the reagent of choice to avoid this side reaction as it maintains a very low concentration of molecular bromine.[2][4]

  • Non-Polar Solvent: Use a non-polar solvent like CCl₄ to disfavor the formation of ionic intermediates required for electrophilic addition.

Frequently Asked Questions (FAQs)

Q1: What is the role of the peroxide in this reaction?

A1: The peroxide acts as a radical initiator.[3] When heated, the weak oxygen-oxygen bond in the peroxide breaks homolytically to form two radicals. These radicals then react with a source of bromine (either trace Br₂ or HBr) to generate a bromine radical (Br•), which initiates the chain reaction.[5]

Q2: Can I use AIBN instead of benzoyl peroxide?

A2: Yes, AIBN (2,2'-azobis(isobutyronitrile)) and benzoyl peroxide are both common radical initiators used for Wohl-Ziegler brominations.[3] They have different decomposition temperatures and may be more or less suitable depending on your specific substrate and reaction conditions.

Q3: Why is N-Bromosuccinimide (NBS) used instead of just adding Br₂?

A3: NBS is used to maintain a very low, controlled concentration of molecular bromine (Br₂) in the reaction mixture.[2][4] This is critical to favor the desired radical substitution at the allylic or benzylic position and suppress the competing electrophilic addition of bromine across the double bond, which would lead to undesired 1,2-dibromo byproducts.

Q4: My reaction seems to stall before the starting material is fully consumed. What should I do?

A4: This could be due to the decomposition of your radical initiator. Try adding another small portion of the initiator to restart the chain reaction. Also, ensure your reagents are pure, as inhibitors could be quenching the radicals.

Q5: How can I tell when my Wohl-Ziegler reaction is complete?

A5: A common visual cue when using carbon tetrachloride as a solvent is the density change of the succinimide byproduct. NBS is denser than CCl₄ and will be at the bottom of the flask. As the reaction proceeds, it is converted to succinimide, which is less dense and will float to the top. When all the solid has risen, it is a good indication that the reaction is complete.[1] However, the most reliable method is to monitor the reaction's progress using TLC or GC-MS.

Data Presentation

The choice of reaction conditions can significantly impact the yield of the desired allylic bromination product versus the undesired electrophilic addition product. The following table summarizes the outcomes for the bromination of cyclohexene (B86901) under various conditions.

Desired Product	Starting Material	Brominating Agent	Initiator/Conditions	Solvent	Temperature	Reported Yield	Undesired Product	Reference
3-Bromocyclohexene (B24779)	Cyclohexene	NBS	AIBN	CCl₄	Reflux	53%	1,2-Dibromocyclohexane	[6]
3-Bromocyclohexene	Cyclohexene	NBS	Benzoyl Peroxide	CCl₄	Reflux	70%	1,2-Dibromocyclohexane	[7]
3-Bromocyclohexene	Cyclohexene	NBS	UV Light	CCl₄	Not Specified	Major Product	1,2-Dibromocyclohexane	[6]
1,2-Dibromocyclohexane	Cyclohexene	Br₂	Dark	CCl₄/Ethanol	-5°C to -1°C	95%	3-Bromocyclohexene	[6]

Experimental Protocols

Protocol 1: Allylic Bromination of Cyclohexene with NBS and Benzoyl Peroxide [7]

• Materials:

  • Cyclohexene (35 g, 0.43 mol)

  • N-Bromosuccinimide (NBS) (24.9 g, 0.14 mol)

  • Benzoyl peroxide (0.35 g)

  • Carbon tetrachloride (CCl₄) (100 cm³)

• Procedure:

  • To a mixture of cyclohexene and N-bromosuccinimide in carbon tetrachloride, add benzoyl peroxide.

  • Stir the mixture for 2 hours at room temperature.

  • Slowly heat the mixture to reflux and maintain at reflux for 3.5 hours. Caution: The reaction can be exothermic and may go out of control if heated too rapidly.

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Concentrate the filtrate under reduced pressure.

  • Distill the crude product at reduced pressure (b.p. 61 °C @ 12 mmHg) to yield 3-bromocyclohexene as a colorless oil.

• Expected Yield: 15.71 g (70%)

Protocol 2: Benzylic Bromination of a Methoxyimino-o-tolyl-acetic acid methyl ester with NBS and AIBN [3]

• Materials:

  • Methoxyimino-o-tolyl-acetic acid methyl ester (3.00 g, 14.49 mmol)

  • N-Bromosuccinimide (NBS) (5.16 g, 28.98 mmol)

  • 2,2'-Azobisisobutyronitrile (AIBN) (95 mg, 0.58 mmol)

  • o-Dichlorobenzene (50 mL)

• Procedure:

  • To a solution of the starting material in o-dichlorobenzene, sequentially add NBS and AIBN.

  • Heat the mixture with magnetic stirring at 80 °C for 8 hours.

  • Follow appropriate workup and purification procedures (e.g., aqueous wash, extraction, and column chromatography) to isolate the product.

• Reported Yield: 92%

Visualizations

Caption: Reaction mechanism for peroxide-initiated bromination.

Caption: A typical experimental workflow for organic synthesis.

Caption: A logical workflow for troubleshooting low yields.

References

• 1. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 2. Wohl-Ziegler Reaction [organic-chemistry.org]
• 3. WOHL-ZIEGLER BROMINATION: ALLYLIC AND BEZYLIC BROMINATION WITH N-BROMOSUCCINIMIDE (NBS) – My chemistry blog [mychemblog.com]
• 4. scribd.com [scribd.com]
• 5. fiveable.me [fiveable.me]
• 6. benchchem.com [benchchem.com]
• 7. syntheticpages.org [syntheticpages.org]

Technical Support Center: Bromination with H2O2/HBr Reagents

Welcome to the technical support center for bromination reactions utilizing hydrogen peroxide (H₂O₂) and hydrobromic acid (HBr). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions regarding this versatile bromination system.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using the H₂O₂/HBr system for bromination?

The H₂O₂/HBr system is favored for several reasons that align with the principles of green chemistry. It utilizes inexpensive and readily available reagents. The primary byproduct of the reaction is water, which minimizes the generation of hazardous organic waste. This system offers a good alternative to traditional bromination methods that often involve more hazardous reagents.[1][2][3][4]

Q2: What is the reactive brominating species in the H₂O₂/HBr system?

In this system, hydrogen peroxide acts as an in-situ oxidant, converting hydrobromic acid into an active electrophilic bromine species, believed to be Br₂ or a related species.[5][6] This electrophile is then responsible for the bromination of the organic substrate. In the case of alkenes, the presence of peroxides can initiate a free radical chain reaction.[7][8][9][10][11][12]

Q3: Can the H₂O₂/HBr system be used for different types of organic substrates?

Yes, this system is quite versatile and has been successfully applied to a range of substrates, including:

• Ketones[1][2][3][4][13]* Secondary alcohols (via an oxidation-bromination cascade) [1][2][3]* Alkenes and Alkynes [1][8][9][10][11][12]* Aromatic compounds, such as aromatic amines, hydrocarbons, and naphthols [5][14]* Alkylbenzenes [14]

Troubleshooting Guide

Issue 1: Over-bromination of the Substrate (e.g., formation of di- or poly-brominated products instead of mono-brominated product).

• Question: I am observing significant amounts of di-brominated product when I am targeting a mono-brominated ketone. How can I improve the selectivity for mono-bromination?

• Answer: Over-bromination is a common issue that can be controlled by carefully adjusting the reaction conditions. The key to achieving high selectivity for mono-bromination is to control the stoichiometry of the reagents.

  • Molar Ratios: The molar ratio of the substrate, HBr, and H₂O₂ is a critical factor. [1]To favor mono-bromination, a smaller excess of HBr and H₂O₂ should be used. For the synthesis of α-monobromo ketones from secondary alcohols, a molar ratio of alcohol:HBr:H₂O₂ of approximately 1:1.2:10 has been shown to be effective. [1][2] * Rate of Addition: Slow, portion-wise addition of the hydrogen peroxide solution can help to maintain a low concentration of the active brominating species at any given time, thus favoring mono-bromination. [1][5]For instance, adding H₂O₂ in small portions (e.g., 0.2-0.3 ml) and waiting for the reaction mixture to decolorize before adding the next portion can improve selectivity. [1] * Temperature Control: Maintaining a consistent and appropriate reaction temperature is crucial. Lowering the reaction temperature can sometimes help to improve selectivity.

  • Dilution: For certain substrates, such as aryl ketones with an activated phenyl ring, using more diluted aqueous solutions of H₂O₂ and HBr can increase the selectivity of ring bromination versus α-bromination. [15][16] Issue 2: Low Conversion or No Reaction.

• Question: My reaction is not proceeding, or the conversion to the desired brominated product is very low. What are the possible causes and solutions?

• Answer: Low or no conversion can stem from several factors related to the reagents and reaction setup.

  • Reagent Quality: Ensure that the hydrogen peroxide solution has not decomposed and is of the correct concentration. H₂O₂ is susceptible to degradation over time.

  • Insufficient Acid: Hydrobromic acid is a catalyst and a reagent in this reaction. Ensure that the appropriate amount is used. For some reactions, an excess of HBr is necessary to achieve good conversion. [15] * Temperature: The reaction may require heating to proceed at a reasonable rate. For the oxidation-bromination of secondary alcohols, temperatures in the range of 65-70 °C are often employed. [1] * Vigorous Stirring: Particularly in biphasic systems, vigorous stirring is necessary to ensure adequate mixing of the reactants.

Issue 3: Formation of Unexpected Side Products.

• Question: I am observing side products that I cannot identify. What are the likely side reactions with the H₂O₂/HBr system?

• Answer: While the H₂O₂/HBr system is generally selective, side reactions can occur depending on the substrate and reaction conditions.

  • Oxidation of the Substrate: Hydrogen peroxide is a strong oxidant and can lead to undesired oxidation of sensitive functional groups on the substrate. [17] * Baeyer-Villiger Oxidation: In the case of ketones, Baeyer-Villiger oxidation to form esters is a potential side reaction, although it has been reported to be suppressed in favor of bromination under typical H₂O₂/HBr conditions. [1][2][3]The higher rate of ketone bromination is a possible explanation for the suppression of this side reaction. [1] * Ring Bromination vs. Side-Chain Bromination: For aromatic substrates with alkyl groups, a mixture of ring and side-chain (benzylic) bromination can occur. The selectivity can sometimes be influenced by the reaction conditions. [14][16]

Data Presentation

Table 1: Optimized Conditions for Selective Mono- and Di-bromination of Secondary Alcohols. [1][2]

Target Product	Substrate:HBr:H₂O₂ Molar Ratio	Temperature (°C)	Yield (%)
α-Monobromo Ketone	1 : 1.2 : 10	65-70	Up to 91

| α,α'-Dibromo Ketone | 1 : 6 : 15 | 65-70 | Up to 91 |

Experimental Protocols

General Procedure for the Synthesis of α-Monobromo Ketones from Secondary Alcohols: [1]

• To a solution of the secondary alcohol (1 mmol) and 48% aqueous HBr (1.2 mmol) in acetonitrile (B52724) (1 ml), vigorously stir the mixture at 65-70 °C.

• Slowly add a solution of 35% aqueous H₂O₂ (10 mmol) in acetonitrile (1 ml) portion-wise (0.2-0.3 ml) over a period of 6 hours.

• A color change to brown/orange may be observed after the addition of the first portion of H₂O₂. Wait for the reaction mixture to decolorize to a pale-yellow color before adding the next portion.

• After the addition is complete, cool the reaction mixture.

• Add diethyl ether (15 mL) and sodium sulfite (B76179) (1 g) to the cooled mixture.

• Proceed with standard aqueous workup and purification procedures.

General Procedure for the Bromination of Aromatic Resins: [5]

• Wash the resin three times with methanol.

• Dry the solid at 60 °C under vacuum for 1 hour.

• Suspend the resin (3 g) in a solution of 48 wt. % aqueous hydrobromic acid (2.43 g) in 50 mL of methanol.

• Slowly add 47 wt. % aqueous hydrogen peroxide (1.06 g) drop-wise over 15 minutes at 10-15 °C.

• Reflux the mixture for 72 hours.

• Filter the solid and wash it several times with methanol.

• Dry the final resin under vacuum at 60 °C for 1 hour.

Visualizations

Caption: Electrophilic bromination pathway with H₂O₂/HBr.

Caption: Troubleshooting logic for preventing over-bromination.

References

• 1. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. journals.iau.ir [journals.iau.ir]
• 5. rsc.org [rsc.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. m.youtube.com [m.youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Bromination reactions with hydrogen bromide (additions to alkenes/alkynes): Hydrogen bromide (3): Discussion series on bromination/iodination reactions 36 – Chemia [chemia.manac-inc.co.jp]
• 13. scribd.com [scribd.com]
• 14. Oxidations and brominations w/ H2O2/Br2/HBr , Hive Methods Discourse [chemistry.mdma.ch]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Managing Exothermic Reactions in Large-Scale Brominations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in large-scale bromination reactions. The focus is on the safe management of exothermic potential to prevent runaway reactions and ensure process safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of a runaway exothermic reaction during large-scale bromination?

A1: A runaway reaction occurs when the heat generated by the bromination exceeds the rate of heat removal, leading to a rapid, uncontrolled increase in temperature and pressure.[1] The primary causes include:

• Inadequate Cooling: The cooling system's capacity is insufficient for the reactor's scale or the reaction's heat output.[2]

• Rapid Reagent Addition: Adding the brominating agent too quickly can lead to a sudden burst of energy and heat generation.[2]

• High Reactant Concentration: Using overly concentrated solutions can result in a very fast reaction rate and intense heat production.[2]

• Poor Mixing: Insufficient agitation can create localized "hot spots" where the temperature is significantly higher than the bulk of the reaction mixture.

• Cooling Failure: A sudden failure of the cooling system due to a power outage or equipment malfunction is a critical risk factor.

Q2: What are safer alternatives to using elemental bromine (Br₂) for large-scale reactions?

A2: Due to its high reactivity, toxicity, and corrosiveness, handling large quantities of elemental bromine poses significant safety challenges.[3] Safer alternatives include:

• N-Bromosuccinimide (NBS): A solid reagent that is easier to handle and provides a low, controlled concentration of bromine during the reaction, which can minimize side reactions.[3][4] It is often used for allylic and benzylic brominations.[4]

• In-situ Bromine Generation: Generating bromine directly within the reactor as it is consumed minimizes the hazards associated with its storage and transport.[5] This can be achieved by reacting a bromide salt with an oxidizing agent.[5]

• Continuous Flow Chemistry: This approach involves reacting small quantities of material in a continuous stream through a microreactor. The high surface-area-to-volume ratio allows for highly efficient heat removal, significantly reducing the risk of a runaway reaction.[5][6]

Q3: How can I effectively monitor the reaction to prevent loss of control?

A3: Continuous and vigilant monitoring is crucial for the safe execution of large-scale brominations. Key monitoring methods include:

• Temperature Monitoring: Use a calibrated temperature probe to continuously monitor the internal temperature of the reaction mixture. An alarm system should be in place to alert personnel to any significant temperature deviations.

• Reaction Calorimetry (RC): In the process development phase, reaction calorimetry is a powerful tool for determining the heat of reaction, heat release rate, and the maximum temperature of the synthesis reaction (MTSR) in the event of a cooling failure.[2][7] This data is essential for assessing thermal risk.[2]

• Visual Observation: Where possible, visual monitoring of the reaction for color changes or gas evolution can provide valuable real-time feedback on the reaction's progress.

Q4: What immediate actions should be taken if a temperature excursion is observed?

A4: If the reaction temperature begins to rise unexpectedly, immediate and decisive action is required:

• Stop Reagent Addition: Immediately cease the addition of the brominating agent.

• Maximize Cooling: Increase the cooling to its maximum capacity.

• Ensure Agitation: Verify that the stirrer is functioning correctly to ensure efficient heat transfer.

• Prepare for Emergency Quench: If the temperature continues to rise, be prepared to initiate an emergency quenching procedure.

Q5: What is a "quench," and what are some common quenching agents for bromination reactions?

A5: Quenching is the process of rapidly stopping a chemical reaction by adding a substance that deactivates the reactive species. For bromination reactions, this typically involves neutralizing any unreacted bromine. Common quenching agents include aqueous solutions of:

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Sodium bisulfite (NaHSO₃)

• Sodium sulfite (B76179) (Na₂SO₃)

It is crucial to cool the reaction mixture before quenching, as the quenching reaction itself can be exothermic.

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Temperature Increase	1. Reagent addition is too fast.2. Inadequate cooling capacity.3. Insufficient mixing leading to localized hot spots.4. Incorrectly high concentration of reactants.	1. Immediately stop the addition of the brominating agent. 2. Increase cooling to maximum capacity. 3. Verify and, if necessary, increase the stirring rate.4. If the temperature continues to rise, initiate an emergency quench.5. For future batches, reduce the addition rate and/or dilute the reactants.
Low or No Product Yield	1. The reaction did not go to completion.2. The reaction failed to initiate.3. Product was lost during workup and purification.	1. Use Thin Layer Chromatography (TLC) to check for the presence of starting material.[2] If present, consider adding a slight excess of the brominating agent or extending the reaction time.[2] 2. If using a radical initiator (e.g., for NBS bromination), check its age and quality. Ensure the initiation temperature has been reached.3. Optimize workup procedures, such as ensuring the product does not remain in the aqueous phase during extraction.
Formation of Multiple Byproducts	1. Reaction temperature is too high, promoting side reactions.2. For radical brominations, the wrong position on the molecule is being brominated.3. For aromatic brominations, multiple bromination products are forming.	1. Lower the reaction temperature. For some electrophilic aromatic brominations, temperatures as low as -30°C to -78°C may be necessary.[8]2. Ensure the use of a radical initiator and an appropriate solvent. The choice of solvent can influence regioselectivity.[8]3. Use a milder brominating agent or adjust the stoichiometry to favor mono-bromination.
Reaction Fails to Initiate	1. For radical brominations, the initiator is inactive or insufficient.2. The temperature is too low for the reaction to start.3. Poor quality of starting materials.	1. Verify the age and storage conditions of the radical initiator.2. Gradually increase the temperature to the recommended initiation temperature for the specific reaction.3. Ensure the purity of the substrate and brominating agent.
Violently Exothermic Quenching	1. The reaction mixture was not sufficiently cooled before quenching.2. The quenching agent was added too quickly.3. The concentration of the quenching agent is too high.	1. Always cool the reaction mixture (e.g., in an ice bath) to 0-5°C before adding the quenching agent.2. Add the quenching solution slowly and portion-wise, while monitoring the temperature.3. Use a more dilute solution of the quenching agent.

Data Presentation

Table 1: Comparison of Common Brominating Agents

Brominating Agent	Formula	Molecular Weight ( g/mol )	Physical Form	Typical Applications	Advantages	Disadvantages
Molecular Bromine	Br₂	159.81	Fuming red-brown liquid	Electrophilic addition to alkenes/alkynes, aromatic bromination, α-bromination of carbonyls.[4]	Strong brominating agent, readily available.[4]	Highly corrosive, toxic, and difficult to handle. Reactions can be highly exothermic and produce corrosive HBr byproduct.[4]
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	White crystalline solid	Allylic and benzylic bromination, bromohydrin formation.[4]	Easy-to-handle solid, provides a low concentration of Br₂, minimizing side reactions.[4]	Can be unreliable if not pure, often requires a radical initiator.[4]
Pyridinium Tribromide	C₅H₅N·HBr·Br₂	319.82	Red crystalline solid	Electrophilic bromination of ketones, phenols, and ethers.[4]	Solid, stable, and safer alternative to liquid bromine.[4]	Can be less reactive than Br₂.[4]

Table 2: Quantitative Data from a Thermal Risk Assessment of a Radical Bromination

The following data is from a study on a bromination reaction initiated by azobisisobutyronitrile (AIBN) and illustrates the type of information obtained from reaction calorimetry.

Parameter	Value	Significance
Heat of Reaction (ΔHᵣ)	-150 kJ/mol	The total amount of heat released per mole of reactant. Essential for sizing cooling systems.
Adiabatic Temperature Rise (ΔTₐd)	120 °C	The theoretical temperature increase in the event of a complete cooling failure. A high value indicates a high risk.
Maximum Temperature of Synthesis Reaction (MTSR)	185 °C	The maximum temperature the reaction mixture could reach under adiabatic conditions. This must be below the decomposition temperature of the reactants or products.
Decomposition Onset Temperature (Tₒₙₛₑₜ)	210 °C	The temperature at which the reaction mixture begins to decompose, which can lead to a secondary, often more energetic, runaway reaction.

This data is illustrative and specific to the reaction studied. A thermal risk assessment should be conducted for each specific process.[2]

Experimental Protocols

Protocol 1: Large-Scale Benzylic Bromination using NBS

This protocol describes a general procedure for the benzylic bromination of a substituted toluene (B28343) derivative on a large scale.

Materials:

• Substituted Toluene (1.0 equivalent)

• N-Bromosuccinimide (NBS) (1.05 equivalents)

• Radical Initiator (e.g., AIBN, 0.02 equivalents)

• Inert Solvent (e.g., Carbon Tetrachloride or Acetonitrile)

• Aqueous Sodium Thiosulfate Solution (10% w/v)

Procedure:

• Charge the reactor with the substituted toluene and the inert solvent.

• Begin agitation and ensure the reactor's cooling system is operational and set to the desired reaction temperature (typically the reflux temperature of the solvent).

• Add the radical initiator to the reactor.

• Slowly add the NBS in portions over a period of 2-4 hours. The addition rate should be carefully controlled to maintain a stable internal temperature.

• After the addition is complete, continue to stir the reaction mixture at the same temperature for an additional 1-2 hours to ensure the reaction goes to completion.

• Monitor the reaction progress by TLC or another suitable analytical method.

• Once the reaction is complete, cool the reactor to 0-5°C.

• Slowly add the 10% sodium thiosulfate solution to quench any unreacted bromine and NBS. The disappearance of the reddish-brown color of bromine indicates a complete quench.

• Proceed with the aqueous workup to isolate the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Continuous Flow Bromination of an Aromatic Substrate

This protocol outlines a general procedure for a safer, continuous flow bromination.

System Setup:

• Two syringe pumps

• A T-mixer

• A microreactor coil (e.g., PFA tubing) immersed in a temperature-controlled bath

• A back-pressure regulator

• A quenching reservoir

Procedure:

• Prepare a solution of the aromatic substrate in a suitable solvent.

• Prepare a solution of the brominating agent (e.g., molecular bromine in the same solvent).

• Set the flow rates of the two syringe pumps to achieve the desired stoichiometry and residence time in the microreactor.

• Set the temperature of the bath controlling the microreactor temperature.

• Begin pumping both solutions simultaneously. The solutions will mix in the T-mixer and enter the microreactor where the reaction occurs.

• The reaction mixture exits the reactor and flows through the back-pressure regulator into a reservoir containing a stirred quenching solution (e.g., sodium thiosulfate).

• Collect the quenched reaction mixture for workup and analysis.

Mandatory Visualization

Caption: Troubleshooting workflow for a temperature excursion in a large-scale bromination reaction.

Caption: Decision-making process for selecting a safer bromination strategy.

References

• 1. hazardoussubstances.govt.nz [hazardoussubstances.govt.nz]
• 2. homework.study.com [homework.study.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. actenviro.com [actenviro.com]
• 6. 16.1 Electrophilic Aromatic Substitution Reactions: Bromination – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. oehs.tulane.edu [oehs.tulane.edu]
• 8. open.lnu.se [open.lnu.se]

Technical Support Center: Synthesis of Dibromine Monoxide (Br₂O)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dibromine monoxide (Br₂O). Our focus is on addressing common issues related to byproduct formation and removal to enhance the purity and yield of this highly reactive and thermally unstable compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing dibromine monoxide (Br₂O)?

A1: The most common laboratory synthesis of Br₂O involves the reaction of bromine (Br₂) with mercury(II) oxide (HgO) in a non-polar solvent like carbon tetrachloride (CCl₄) at low temperatures, typically between -45°C and -60°C.[1] Another, less common method, is the controlled thermal decomposition of bromine dioxide (BrO₂).

Q2: Why is the synthesis of Br₂O conducted at such low temperatures?

A2: Dibromine monoxide is extremely thermally unstable and decomposes at approximately -17.5°C.[1][2] To prevent decomposition and ensure the isolation of the product, the synthesis and all subsequent handling and purification steps must be carried out at temperatures well below this threshold, ideally at or below -40°C.

Q3: What are the expected byproducts in the synthesis of Br₂O from Br₂ and HgO?

A3: The primary byproducts include:

• Unreacted starting materials: Excess bromine (Br₂) and mercury(II) oxide (HgO).

• Solid adduct: A mercury oxide-bromine adduct, specifically HgBr₂·HgO, precipitates from the reaction mixture.[1]

• Decomposition products: Due to the instability of Br₂O, its decomposition products, primarily molecular bromine (Br₂) and oxygen (O₂), are always present to some extent.[2]

Q4: How can I minimize the formation of decomposition byproducts?

A4: Strict temperature control is paramount. Maintaining the reaction and purification temperatures as low as practically possible, preferably below -40°C, will significantly slow down the decomposition rate of Br₂O. The half-life of Br₂O is approximately 45 minutes at -30°C, and this decreases rapidly with an increase in temperature.[2]

Q5: What are the safety precautions I should take during Br₂O synthesis?

A5: Both bromine and dibromine monoxide are hazardous materials. It is crucial to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including cryogenic gloves, safety goggles, and a lab coat. Due to the thermal instability of Br₂O, there is a risk of pressure buildup from oxygen gas evolution upon decomposition. All apparatus should be equipped with a pressure-relief system.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of Br₂O.

Problem 1: Low or No Yield of Br₂O

Possible Cause	Troubleshooting Step
Reaction temperature too high.	Ensure the reaction vessel is maintained at the optimal temperature range of -45°C to -60°C throughout the addition of reactants and the subsequent reaction time. Use a reliable low-temperature bath (e.g., cryocooler or a dry ice/acetone (B3395972) slush bath).
Decomposition during workup.	All purification steps, including filtration and any solvent removal, must be conducted at temperatures below -40°C. Pre-cool all glassware and filtration apparatus.
Impure reactants.	Use freshly purified bromine and dry mercury(II) oxide. Moisture can lead to the formation of hypobromous acid and other side products.
Inadequate mixing.	Ensure efficient stirring of the heterogeneous reaction mixture to maximize the surface contact between the liquid bromine solution and the solid mercury(II) oxide.

Problem 2: Contamination of the Final Product with a Yellowish Solid

Possible Cause	Troubleshooting Step
Inefficient removal of the HgBr₂·HgO adduct.	The solid HgBr₂·HgO byproduct must be removed by low-temperature filtration. Ensure the filter medium is appropriate for the particle size and that the filtration is carried out efficiently without allowing the temperature to rise. A second filtration may be necessary.
Precipitation of unreacted HgO.	This indicates an incomplete reaction. Ensure the stoichiometry of the reactants is correct and that the reaction has been allowed to proceed for a sufficient amount of time with adequate stirring.

Problem 3: Rapid Discoloration and Gas Evolution from the Purified Br₂O Solution

Possible Cause	Troubleshooting Step
Decomposition of Br₂O.	This is a clear sign of the product decomposing into bromine (red-brown color) and oxygen (gas evolution). The temperature of the solution has likely risen above the decomposition point. Immediately cool the solution to -40°C or lower. The purified solution should be used immediately or stored at liquid nitrogen temperatures.
Presence of catalytic impurities.	Certain metal surfaces can catalyze the decomposition of Br₂O.[2] Ensure all glassware is scrupulously clean and avoid contact with incompatible materials.

Data Presentation

Table 1: Physical and Thermodynamic Properties of Dibromine Monoxide (Br₂O)

Property	Value
Molecular Formula	Br₂O
Molar Mass	175.807 g/mol
Appearance	Dark brown solid
Decomposition Temperature	~ -17.5°C
Stability	Stable below -40°C
Half-life at -30°C	~ 45 minutes[2]
Br-O Bond Length	1.85 Å[1]
Br-O-Br Bond Angle	112°[1]

Experimental Protocols

Key Experiment: Synthesis and Purification of Dibromine Monoxide (Br₂O)

Objective: To synthesize Br₂O and remove solid byproducts through low-temperature filtration.

Materials:

• Bromine (Br₂), freshly distilled

• Mercury(II) oxide (HgO), dried under vacuum

• Carbon tetrachloride (CCl₄), anhydrous

• Dry ice and acetone for cooling bath

• Pre-cooled (-40°C) filtration apparatus (e.g., a jacketed Büchner funnel with a sintered glass frit)

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet with a bubbler, suspend dried mercury(II) oxide in anhydrous carbon tetrachloride.

• Cooling: Cool the flask to between -45°C and -60°C using a dry ice/acetone bath.

• Reactant Addition: Slowly add a solution of bromine in anhydrous carbon tetrachloride to the stirred suspension via the dropping funnel. Maintain the temperature of the reaction mixture throughout the addition.

• Reaction: Allow the mixture to react for a specified period (typically 1-2 hours) with continuous stirring at -45°C to -60°C. The formation of the solid HgBr₂·HgO adduct will be observed.

• Low-Temperature Filtration:

  • Pre-cool the jacketed Büchner funnel to -40°C by circulating a coolant through the jacket.

  • Under a gentle stream of dry nitrogen, carefully transfer the cold reaction mixture to the pre-cooled funnel.

  • Apply a light vacuum to draw the filtrate, a solution of Br₂O in CCl₄, into a pre-cooled receiving flask.

  • Wash the solid residue on the filter with a small amount of pre-cooled anhydrous CCl₄ to recover any remaining product.

• Product Handling: The resulting dark brown filtrate contains the purified Br₂O. It should be kept at or below -40°C and used immediately for subsequent reactions.

Visualizations

Caption: Experimental workflow for the synthesis and purification of Br₂O.

Caption: Troubleshooting logic for low yield in Br₂O synthesis.

References

• 1. Dibromine monoxide [dl1.en-us.nina.az]
• 2. webqc.org [webqc.org]

Technical Support Center: Dibromine Peroxide (Br₂O₂) Instability and Decomposition Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the experimental study of dibromine peroxide (Br₂O₂). Given its high reactivity and instability, working with this compound presents significant challenges. This guide is intended to assist researchers in anticipating and resolving common issues encountered during its synthesis, isolation, and characterization.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the properties and handling of dibromine peroxide.

Q1: What is dibromine peroxide and why is it so unstable?

A1: Dibromine peroxide (Br₂O₂) is a reactive inorganic compound. Its instability stems from the weak oxygen-oxygen single bond (peroxide bond), which has a low bond dissociation energy. This makes the molecule susceptible to decomposition initiated by minimal energy input, such as heat, light, or mechanical shock.[1]

Q2: What are the primary decomposition pathways of dibromine peroxide?

A2: Dibromine peroxide primarily decomposes through two main pathways:

• Photochemical Decomposition: Upon photoexcitation, Br₂O₂ rapidly disintegrates. The main products are two bromine atoms and an oxygen molecule (2Br + O₂). A minor channel also leads to the formation of two bromine monoxide radicals (2BrO).[2]

• Thermal Decomposition: While specific quantitative data over a broad temperature range is scarce in publicly available literature, thermal decomposition is known to be a significant instability factor. The rate of thermal decomposition is comparable to its rapid photochemical breakdown.

Q3: What are the known spectroscopic features of dibromine peroxide?

A3: Spectroscopic identification of Br₂O₂ is challenging due to its instability. The primary reported spectroscopic data is its UV-visible absorption spectrum.

Spectroscopic Data	Value	Reference(s)
UV-Visible Absorption Maximum (λ_max)	Centered around 320 nm	[2]
Vibrational Frequencies (Calculated)	See Section 3 for detailed table

Section 2: Troubleshooting Guides

This section provides a question-and-answer formatted guide to troubleshoot common experimental issues.

Synthesis and Isolation Issues

Q1: My attempt to synthesize dibromine peroxide resulted in no product. What are the likely causes?

A1: The synthesis of dibromine peroxide is highly sensitive to experimental conditions. Common reasons for synthesis failure include:

• Inadequate Precursor Generation: Dibromine peroxide is typically formed from the dimerization of bromine monoxide (BrO) radicals at low temperatures. Insufficient generation of BrO radicals is a primary point of failure.

• Temperature Too High: The BrO + BrO reaction to form Br₂O₂ is favored at low temperatures. If the reaction temperature is not sufficiently low, the equilibrium will favor the monomeric radicals, or decomposition of any formed Br₂O₂ will be rapid.

• Impurities: The presence of impurities can catalyze the decomposition of the highly unstable dibromine peroxide. Ensure all glassware and reagents are scrupulously clean and dry.

Q2: I am observing the formation of Br₂ and O₂ instead of Br₂O₂. Why is this happening?

A2: The formation of bromine (Br₂) and oxygen (O₂) are the primary products of dibromine peroxide decomposition. If you are observing these species, it is likely that your experimental conditions are not suitable for stabilizing the Br₂O₂ molecule. Consider the following:

• Matrix Isolation Inefficiency: If using matrix isolation, the concentration of your precursor may be too high, allowing for reactions within the matrix. The matrix itself may not be sufficiently rigid to prevent diffusion and subsequent decomposition.

• Unwanted Photolysis: Exposure to ambient light or probe lasers can induce rapid photodecomposition of the product. Ensure your experimental setup is light-tight except for the specific light source required for precursor generation or analysis.

Characterization and Detection Issues

Q1: I am unable to detect dibromine peroxide using infrared or Raman spectroscopy. What could be the problem?

A1: The absence of a detectable signal for Br₂O₂ in vibrational spectroscopy can be due to several factors:

• Low Concentration: The concentration of matrix-isolated Br₂O₂ may be below the detection limit of your spectrometer.

• Weak Spectral Features: The vibrational modes of Br₂O₂ may be inherently weak and difficult to distinguish from noise or matrix features.

• Rapid Decomposition: The product may be decomposing before or during spectroscopic analysis.

Troubleshooting Steps:

• Optimize precursor concentration and deposition rates to maximize product yield.

• Increase the number of scans to improve the signal-to-noise ratio.

• Use theoretical calculations to predict the expected frequencies and intensities of the vibrational modes to guide your search.

Q2: My UV-Vis spectrum does not match the reported spectrum for dibromine peroxide.

A2: Discrepancies in the UV-Vis spectrum can arise from:

• Presence of Impurities: Other species in the matrix may have overlapping absorptions. Common impurities include unreacted precursors (e.g., ozone, bromine) or other bromine oxides.

• Matrix Effects: The surrounding matrix material can cause shifts in the absorption maximum.

• Incorrect Product Formation: The observed spectrum may correspond to a different bromine oxide species or an isomer.

Section 3: Experimental Protocols and Data

Synthesis of Dibromine Peroxide via Matrix Isolation

While a detailed, standardized protocol is not widely published due to the compound's instability, the synthesis of dibromine peroxide is generally achieved through the dimerization of bromine monoxide (BrO) radicals in a cryogenic inert gas matrix.

General Methodology:

• Precursor Generation: Bromine monoxide radicals (BrO) are typically generated in the gas phase prior to deposition. A common method involves the reaction of bromine atoms (Br) with ozone (O₃). Bromine atoms can be produced by a microwave discharge of a Br₂/Ar mixture.

• Matrix Deposition: The gaseous mixture containing BrO radicals is co-deposited with a large excess of an inert matrix gas (e.g., Argon) onto a cryogenic substrate (e.g., a CsI window) cooled to approximately 10-15 K.

• Dimerization: Upon deposition, the BrO radicals can dimerize on the cold surface to form dibromine peroxide (Br₂O₂), which is then trapped within the solid argon matrix.

• Analysis: The matrix-isolated products are then characterized in situ using various spectroscopic techniques, such as FTIR, Raman, and UV-Vis spectroscopy.

Quantitative Data Summary

The following table summarizes the limited quantitative data available for dibromine peroxide.

Parameter	Value / Conditions	Reference(s)
Photodecomposition Rate Constant (J)	9.7 x 10⁻² s⁻¹	[2]
UV Absorption Cross-Section at 320 nm	1.2 x 10⁻¹⁷ cm² molecule⁻¹	[2]
Enthalpy of Formation (ΔH_f°)	Theoretical calculations suggest various decomposition channels are spontaneous.	[2]

Calculated Vibrational Frequencies

The following table presents theoretically calculated vibrational frequencies for dibromine peroxide, which can aid in its experimental identification. These values are based on computational chemistry models and may differ from experimental values.

Vibrational Mode	Calculated Frequency (cm⁻¹) (B3LYP/6-311++G(d,p))	Calculated Frequency (cm⁻¹) (MP2/6-311++G(d,p))
O-O Stretch	~800 - 850	~820 - 870
Br-O Stretch (sym)	~550 - 600	~570 - 620
Br-O Stretch (asym)	~600 - 650	~620 - 670
Br-O-O Bend	~300 - 350	~310 - 360
Torsion	~100 - 150	~110 - 160

Note: These are approximate ranges based on typical values for similar compounds and may vary depending on the specific computational method and basis set used.

Section 4: Visualizations

Decomposition Pathways of Dibromine Peroxide

Caption: Decomposition pathways of dibromine peroxide.

Experimental Workflow for Matrix Isolation Synthesis

Caption: Workflow for matrix isolation synthesis and analysis.

Section 5: Safety Precautions

Working with dibromine peroxide and its precursors requires stringent safety measures.

• General Peroxide Handling: Treat dibromine peroxide as a potentially explosive compound. Avoid friction, grinding, and impact.[1] Use non-metal spatulas and handle with extreme care.

• Ozone Safety: Ozone is a toxic and highly reactive gas. Work in a well-ventilated area, preferably within a fume hood, and use an ozone monitor to ensure concentrations remain below permissible exposure limits.

• Cryogenic Safety: The use of cryogenic liquids and apparatus requires appropriate personal protective equipment (PPE), including cryogenic gloves and face shields, to prevent cold burns.

• Low-Temperature Synthesis: Reactions carried out at low temperatures should be carefully monitored to prevent uncontrolled warming, which could lead to rapid decomposition of the product.

• Waste Disposal: Dispose of any material potentially containing peroxides as hazardous waste according to your institution's guidelines. Do not attempt to dispose of peroxides down the drain.[3]

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. Matrix Isolation [info.ifpan.edu.pl]
• 3. concordia.ca [concordia.ca]

Technical Support Center: Quenching Procedures for Peroxide-Driven Bromination Reactions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for effectively quenching peroxide-driven bromination reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary reagents that need to be quenched in a peroxide-driven bromination reaction?

In a peroxide-driven bromination, two main reactive species typically require quenching at the end of the reaction:

• Excess Peroxide: Hydrogen peroxide (H₂O₂) is often used to oxidize bromide salts (like HBr or NaBr) in situ to generate bromine (Br₂).[1][2] Any unreacted peroxide must be neutralized to prevent unwanted side reactions during workup and isolation.

• Excess Bromine: The reaction often uses an excess of bromine to ensure complete conversion of the starting material. Bromine is a toxic and corrosive halogen that must be destroyed before product isolation.[3][4]

Q2: What are the most common quenching agents for residual peroxide and bromine?

A variety of reducing agents can be used. The choice often depends on the reaction pH and the stability of the product.[5]

• For Excess Peroxide: Mild reducing agents are typically used. Common choices include sodium bisulfite (NaHSO₃), sodium thiosulfate (B1220275) (Na₂S₂O₃), and sodium sulfite (B76179) (Na₂SO₃).[6][7] Ferrous sulfate (B86663) (FeSO₄) can also be effective for destroying various organic peroxides.[8]

• For Excess Bromine: Aqueous solutions of sodium thiosulfate, sodium bisulfite, sodium metabisulfite (B1197395) (Na₂S₂O₅), and sodium sulfite are most common.[3][4][9] These agents reduce elemental bromine (Br₂, reddish-brown) to colorless bromide ions (Br⁻).[5]

Q3: How do I select the appropriate quenching agent for my specific reaction?

The selection of a quenching agent is critical and depends on several factors:

• Reaction pH: If the reaction is conducted under acidic conditions, using sodium thiosulfate may lead to the formation of elemental sulfur as a fine precipitate, which can complicate purification.[5] In such cases, sodium bisulfite or sodium sulfite are often better alternatives as they are less prone to this side reaction.[3][4]

• Product Stability: It is crucial to ensure that your target molecule is stable under the quenching conditions. For instance, if your product contains base-labile functional groups, using a strong base like sodium hydroxide (B78521) (NaOH) for quenching is not recommended.[3]

• Work-up Procedure: Inorganic quenching agents like sodium thiosulfate or bisulfite are water-soluble and easily removed through an aqueous extraction.[3] If an organic quencher like cyclohexene (B86901) is used, the resulting dibrominated byproduct will remain in the organic layer and may require removal by chromatography or distillation.[3]

Caption: Decision logic for selecting a suitable quenching agent.

Q4: How can I confirm that all residual peroxide and bromine have been quenched?

• Visual Confirmation: The most immediate indicator for the quenching of bromine is a color change. The characteristic reddish-brown or orange color of Br₂ will disappear, leaving a colorless or pale yellow solution once it has been fully reduced to bromide ions.[5]

• Analytical Confirmation: For peroxides, commercially available test strips can detect residual levels, often down to 1 ppm.[10] A more quantitative method involves iodometric titration or using a titanium(IV) salt which forms a colored complex with peroxide, allowing for spectrophotometric analysis.[11][12]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Persistent yellow/orange color in the organic layer after quenching.	1. Insufficient amount of quenching agent was added. 2. Poor mixing between the organic and aqueous layers. 3. The quenching agent solution has degraded over time.	1. Add more of the quenching solution in small portions until the color dissipates.[5] 2. Ensure vigorous stirring to maximize the interfacial area between the two phases. 3. Prepare a fresh solution of the quenching agent.[5]
The quenching reaction is violently exothermic and difficult to control.	1. The concentration of the quenching agent is too high. 2. The quenching agent is being added too quickly. 3. The reaction mixture was not cooled prior to quenching.	1. Use a more dilute solution of the quencher (e.g., 5-10% w/v).[5] 2. Add the quenching solution dropwise or in small portions with continuous monitoring.[9][13] 3. Cool the reaction mixture in an ice-water bath (0-5 °C) before and during the slow addition of the quencher.[5]
A fine white or yellow precipitate (sulfur) forms after quenching.	This commonly occurs when using sodium thiosulfate to quench a reaction under acidic conditions, as the thiosulfate disproportionates.[5]	1. Prevention: Use an alternative quenching agent like sodium sulfite or sodium bisulfite, which do not form sulfur.[4][14] 2. Removal: If sulfur has already formed, it can often be removed by filtering the mixture through a pad of celite or diatomaceous earth. The sulfur may also be removed during subsequent column chromatography.[5]
Formation of an emulsion during aqueous work-up.	1. Vigorous shaking of the separatory funnel. 2. High concentration of salts in the aqueous layer.	1. Gently invert the separatory funnel multiple times instead of shaking vigorously. 2. Add a small amount of brine (saturated aqueous NaCl solution) to help break the emulsion.[5]

Quantitative Data on Common Quenching Agents

The following table summarizes key quantitative data for commonly used quenching agents for excess bromine.

Quenching Agent	Chemical Formula	Typical Concentration	Stoichiometry (Quencher:Br₂)	Notes
Sodium Thiosulfate	Na₂S₂O₃	10% (w/v) aqueous solution[3]	2:1	Can form elemental sulfur under acidic conditions.[5]
Sodium Bisulfite	NaHSO₃	Saturated aqueous solution[3]	1:1	A good alternative to thiosulfate, especially in acidic media.[3]
Sodium Metabisulfite	Na₂S₂O₅	1.32 M aqueous solution[9]	1:2	Often used interchangeably with sodium bisulfite.
Sodium Sulfite	Na₂SO₃	200 g/L aqueous solution[4]	1:1	Effective and avoids the precipitation of sulfur.[3][4]

Experimental Protocols

Protocol 1: General Quenching Procedure with Aqueous Sodium Thiosulfate

This protocol details the steps for quenching both residual peroxide and bromine.

• Cool the Reaction: Once the reaction is deemed complete, cool the reaction vessel in an ice-water bath to 0-5 °C. This is critical to control the exothermicity of the quench.[5]

• Prepare Quenching Solution: Prepare a 10% (w/v) aqueous solution of sodium thiosulfate by dissolving 10 g of sodium thiosulfate pentahydrate in 90 mL of deionized water.[3]

• Slow Addition of Quencher: Slowly add the sodium thiosulfate solution dropwise to the cold, vigorously stirred reaction mixture.[5][13] Monitor for any significant temperature increase.

• Observe Color Change: Continue adding the quenching solution until the reddish-brown color of bromine completely disappears and the solution becomes colorless.[3]

• Test for Peroxide: After the bromine color is gone, test a small aliquot of the mixture for residual peroxide using a peroxide test strip. If positive, continue to add the thiosulfate solution and re-test until the peroxide is fully quenched.

• Work-up: Transfer the quenched mixture to a separatory funnel. If two layers are present, separate them. Wash the organic layer with water and then with brine (saturated NaCl solution).[3]

• Isolate Product: Dry the organic layer over a suitable drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to isolate the crude product.[3]

Caption: General workflow for quenching a peroxide-driven bromination.

Protocol 2: Quenching with Aqueous Sodium Bisulfite

This protocol is recommended for reactions performed under acidic conditions to avoid sulfur precipitation.

• Cool the Reaction: Cool the reaction mixture to room temperature or in an ice bath if the reaction was performed at elevated temperatures.[3]

• Prepare Quenching Solution: Prepare a saturated aqueous solution of sodium bisulfite by adding solid sodium bisulfite to deionized water with stirring until no more solid dissolves.[3]

• Quench the Reaction: Slowly add the saturated sodium bisulfite solution to the vigorously stirred reaction mixture.

• Complete the Quench: Continue the addition until the characteristic bromine color is fully discharged.[3]

• Work-up and Isolation: Proceed with the standard aqueous work-up as described in Protocol 1 (steps 6 and 7).[3]

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Peroxide Degradation: how to quench the reaction - Chromatography Forum [chromforum.org]
• 7. google.com [google.com]
• 8. depts.washington.edu [depts.washington.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. serim.com [serim.com]
• 11. epfl.ch [epfl.ch]
• 12. WateReuse Association [watereuse.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Reddit - The heart of the internet [reddit.com]

"solvent effects on the efficiency of H2O2/HBr bromination"

Welcome to the technical support center for H2O2/HBr bromination. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to this efficient and environmentally friendly bromination method.

Frequently Asked Questions (FAQs)

Q1: What is the H2O2/HBr bromination system and why is it used?

A1: The H2O2/HBr system is a method for the bromination of various organic substrates, such as ketones and alcohols.[1][2] It is considered a "green" chemical process because it generates the reactive bromine species in situ from the oxidation of hydrobromic acid (HBr) by hydrogen peroxide (H2O2).[3] This avoids the direct use of hazardous molecular bromine. The primary byproduct of the oxidation is water, making the process environmentally friendly and atom-economical.[3][4] This system is valued for its simple setup, use of inexpensive reagents, and minimal organic waste generation.[1][2]

Q2: What is the underlying mechanism of the H2O2/HBr bromination?

A2: The reaction proceeds through the in situ generation of bromine (Br2) from the oxidation of HBr by H2O2. The generated bromine then acts as the electrophile in the subsequent bromination of the substrate. The reaction can follow either an ionic or a radical pathway, depending on the solvent and the presence of radical initiators or light.[5][6] In polar solvents, the reaction typically proceeds via an ionic mechanism.[5]

Q3: What types of substrates can be brominated using the H2O2/HBr system?

A3: This system is versatile and can be used to brominate a range of substrates, including:

• Ketones[3][4][7]

• Secondary alcohols (which are oxidized to ketones and then brominated in a one-pot reaction)[1][2]

• Aromatic compounds such as phenols and anilines[8]

• Alkenes and alkynes[5]

Q4: How can I control the selectivity between mono- and di-bromination?

A4: The selectivity between mono- and di-brominated products can be controlled by carefully adjusting the molar ratios of H2O2 and HBr.[1][2] Generally, a lower molar equivalent of the brominating reagents will favor mono-bromination, while a higher excess will lead to di-brominated products.[1] Gradual addition of the reagents can also enhance selectivity.[3]

Troubleshooting Guide

Issue 1: Low or no product yield.

Possible Cause	Troubleshooting Step
Insufficient Reagents	Ensure the correct molar ratios of H2O2 and HBr are used. An excess of H2O2 is often required.[1]
Reaction Temperature Too Low	For less reactive substrates, increasing the reaction temperature may be necessary. For instance, some reactions show improved yields at 70°C compared to room temperature.[4]
Poor Solvent Choice	The solvent plays a crucial role. Acetonitrile (B52724) is commonly used and often effective.[1] For some substrates, aqueous or even solvent-free conditions may be optimal.[4][7]
Decomposition of H2O2	Ensure the H2O2 solution is fresh and has been stored correctly. Light can cause decomposition.[7]

Issue 2: Formation of undesired byproducts.

Possible Cause	Troubleshooting Step
Over-bromination	Reduce the molar equivalents of H2O2 and HBr. Employ a slower, portion-wise addition of the reagents.[1]
Ring Bromination in Aromatic Substrates	For activated aromatic ketones, dilution of the reagents with water can increase the selectivity for α-bromination over ring bromination.[9][10]
Formation of Baeyer-Villiger Oxidation Products	This is generally not observed with this system, as the rate of ketone bromination is typically much higher.[1]

Issue 3: Reaction is too slow.

Possible Cause	Troubleshooting Step
Low Reaction Temperature	Increase the temperature. A higher temperature can significantly reduce the reaction time.[4]
Sub-optimal Solvent	Experiment with different solvents. The choice of solvent can influence the reaction rate.
Absence of a Catalyst	While often not required, for some less reactive substrates, the addition of a catalyst like LiCl has been shown to decrease reaction times.[4]

Data Presentation

Table 1: Effect of Solvent on the Yield of α-Bromo Ketone from Pentanol-3

Solvent	H2O2 (equiv.)	HBr (equiv.)	Temperature (°C)	Yield of α-Bromo Ketone (%)
CH3CN	10	1.2	65-70	85
CH3CN (50% aq.)	10	1.2	65-70	78
H2O	10	1.2	65-70	65
Dichloroethane	10	1.2	65-70	70
Methanol	10	1.2	60	55
THF	10	1.2	60	60
Data synthesized from a study on the oxidation-bromination of secondary alcohols.[1]

Experimental Protocols

General Procedure for the Synthesis of α-Monobromo Ketones from Secondary Alcohols:

To a solution of the secondary alcohol (1 mmol) and 48% aqueous HBr (1.2 mmol) in acetonitrile (1 ml), a solution of 35% aqueous H2O2 (10 mmol) in acetonitrile (1 ml) is added portionwise over 6 hours with vigorous stirring at 65-70 °C. The reaction progress can be monitored by GC analysis.[1]

General Procedure for the Bromination of Ketones in Water:

One mmol of the ketone is suspended in 0.5 mL of water. The flask should be shielded from light. A 48% aqueous solution of HBr (0.5 mol equiv.) is added, and the mixture is stirred for 5 minutes at room temperature. Subsequently, a 30% aqueous solution of H2O2 (0.5 mol equiv.) is added. This procedure of adding HBr and then H2O2 is repeated every 2-3 hours until the desired amount of reagents has been added. The reaction is monitored by TLC.[7]

Visualizations

Caption: General experimental workflow for H2O2/HBr bromination.

Caption: Logical relationships of solvent effects on H2O2/HBr bromination.

References

• 1. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. scribd.com [scribd.com]
• 4. journals.iau.ir [journals.iau.ir]
• 5. Bromination reactions with hydrogen bromide (additions to alkenes/alkynes): Hydrogen bromide (3): Discussion series on bromination/iodination reactions 36 – Chemia [chemia.manac-inc.co.jp]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

"minimizing byproduct formation in the synthesis of α-bromoketones"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of α-bromoketones.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of α-bromoketones?

A1: The most common byproducts are polybrominated ketones (dibrominated, tribrominated, etc.) and, in the case of aromatic ketones, ring-brominated products.[1][2][3] Under basic conditions, polybromination is particularly prevalent and can be difficult to control.[4] For aryl ketones with electron-donating substituents, electrophilic aromatic substitution can compete with α-bromination, leading to bromination of the aromatic ring.[5][6]

Q2: How can I minimize the formation of dibrominated byproducts?

A2: To minimize dibrominated byproducts, it is crucial to control the stoichiometry of the brominating agent. Using a slight excess (e.g., 1.05-1.1 equivalents) of the brominating agent is often recommended to ensure full conversion of the starting material without promoting polybromination.[7] Additionally, performing the reaction under acidic conditions is generally preferred over basic conditions, as the introduction of the first bromine atom deactivates the α-position towards further electrophilic attack, slowing down the second bromination.[8] Careful monitoring of the reaction by techniques like Thin Layer Chromatography (TLC) can help in stopping the reaction once the starting material is consumed, preventing the formation of polybrominated species.[9]

Q3: My ketone is unsymmetrical. How can I control the regioselectivity of the bromination?

A3: The regioselectivity of bromination on an unsymmetrical ketone is highly dependent on the reaction conditions.

• Acid-catalyzed conditions generally favor bromination at the more substituted α-carbon. This is because the reaction proceeds through an enol intermediate, and the more substituted, thermodynamically more stable enol is preferentially formed.[10][11]

• Base-mediated conditions typically result in bromination at the less substituted α-carbon. This is due to the formation of a kinetic enolate, which is formed faster by deprotonation of the more acidic, less sterically hindered proton.

Therefore, to achieve a specific regioisomer, the choice of acidic or basic conditions is a key factor.

Q4: Which brominating agent is best for my reaction?

A4: The choice of brominating agent depends on the substrate, desired selectivity, and reaction conditions.

• Elemental Bromine (Br₂) is a common and effective reagent, often used in acidic media like acetic acid.[8][12] However, it is highly corrosive and requires careful handling.

• N-Bromosuccinimide (NBS) is a solid, safer alternative to bromine and is widely used for α-bromination, often in the presence of a radical initiator or an acid catalyst.[9][13][14]

• Pyridine (B92270) hydrobromide perbromide is another solid, manageable brominating agent that can offer high yields.[7]

• Cupric Bromide (CuBr₂) can also be used, but may lead to the formation of byproducts.

A comparative study on the bromination of 4-chloroacetophenone showed that pyridine hydrobromide perbromide gave the highest yield (85%) compared to NBS (low conversion) and copper bromide (60% yield) under the same conditions.[7]

Troubleshooting Guides

Problem 1: My NMR spectrum shows a mixture of mono- and di-brominated products.

• Possible Cause: Excess brominating agent or prolonged reaction time.

• Solution:

  • Optimize Stoichiometry: Carefully control the amount of brominating agent used. Start with a 1:1 molar ratio of ketone to brominating agent and gradually increase if starting material remains.

  • Monitor the Reaction: Use TLC or GC to monitor the disappearance of the starting material. Quench the reaction as soon as the starting material is consumed to prevent further bromination.

  • Control Temperature: Lowering the reaction temperature can sometimes improve selectivity for monobromination.[15]

  • Purification: If a mixture is obtained, purification can be challenging. Column chromatography with a non-polar eluent system (e.g., hexane/ethyl acetate) may be effective.[15] In some cases, recrystallization can also be used to isolate the desired monobrominated product.[9][12]

Problem 2: I am observing significant ring bromination on my aromatic ketone.

• Possible Cause: The aromatic ring is activated by electron-donating groups, making it susceptible to electrophilic attack.

• Solution:

  • Choose a Milder Brominating Agent: N-Bromosuccinimide (NBS) is often a better choice than Br₂ for substrates with electron-rich aromatic rings as it can be more selective for α-bromination under controlled conditions.[14]

  • Solvent Effects: The choice of solvent can influence the selectivity. Non-polar, aprotic solvents may favor α-bromination over ring bromination.

  • Protecting Groups: In some cases, it may be necessary to protect the aromatic ring with a temporary protecting group to prevent side reactions.

Problem 3: The reaction is very slow or does not go to completion.

• Possible Cause: Insufficient acid catalyst, low reaction temperature, or a deactivated ketone substrate.

• Solution:

  • Increase Catalyst Concentration: For acid-catalyzed reactions, ensure a sufficient amount of acid is present to facilitate enol formation. The rate of halogenation is dependent on the concentration of the ketone and the acid.[5][11]

  • Increase Temperature: Gently heating the reaction mixture can increase the reaction rate. For example, the bromination of 4-chloroacetophenone with pyridine hydrobromide perbromide is carried out at 90°C.[7]

  • Consider a More Reactive Brominating Agent: If using a mild brominating agent, switching to a more reactive one like elemental bromine might be necessary.

Data Presentation

Table 1: Comparison of Brominating Agents for the Synthesis of 4-chloro-α-bromoacetophenone [7]

Brominating Agent	Molar Ratio (Substrate:Agent)	Temperature (°C)	Reaction Time (h)	Yield (%)
Pyridine hydrobromide perbromide	1.0:1.1	90	3	85
N-Bromosuccinimide (NBS)	1.0:1.1	90	3	Low conversion
Cupric Bromide (CuBr₂)	1.0:1.1	90	3	~60

Table 2: Effect of Reaction Time on the Yield of 4-chloro-α-bromoacetophenone [7]

Reaction Time (h)	Yield (%)
2	Lower than at 3h
3	Highest Yield
4	Lower than at 3h
Conditions: 4-chloroacetophenone, pyridine hydrobromide perbromide (1.0:1.1), acetic acid, 90°C.

Experimental Protocols

Protocol 1: Acid-Catalyzed Bromination of p-Bromoacetophenone with Bromine [12]

• Materials: p-Bromoacetophenone, glacial acetic acid, bromine.

• Procedure:

  • In a 500-cc flask, dissolve 50 g (0.25 mole) of p-bromoacetophenone in 100 cc of glacial acetic acid.

  • Very slowly add 40 g (12.5 cc, 0.25 mole) of bromine to the solution, while keeping the temperature below 20°C.

  • Shake the mixture vigorously during the addition.

  • p-Bromophenacyl bromide will begin to separate as needles when about half of the bromine has been added.

  • After all the bromine is added, allow the mixture to stand for thirty minutes.

  • Filter the crystalline product by suction and wash with a small amount of cold ethyl alcohol to remove acetic acid and any unreacted bromine.

  • The crude product can be recrystallized from ethyl alcohol.

Protocol 2: Bromination of 4-Chloroacetophenone with Pyridine Hydrobromide Perbromide [7]

• Materials: 4-Chloroacetophenone, pyridine hydrobromide perbromide, acetic acid.

• Procedure:

  • Combine 4-chloroacetophenone (0.77 g, 5.0 mmol), pyridine hydrobromide perbromide (1.76 g, 5.5 mmol), and acetic acid (20 mL) in a 50 mL round-bottom flask equipped with a condensing tube.

  • Stir the reaction mixture at 90°C.

  • Monitor the reaction progress by TLC.

  • After the reaction is complete (typically 3 hours), cool the mixture to room temperature.

  • Pour the reaction mixture into ice water to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry to obtain the crude product.

  • The product can be further purified by recrystallization.

Visualizations

Caption: General experimental workflow for α-bromoketone synthesis.

Caption: Troubleshooting guide for polybromination byproducts.

References

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. acgpubs.org [acgpubs.org]
• 7. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids [scirp.org]
• 14. benchchem.com [benchchem.com]
• 15. reddit.com [reddit.com]

Technical Support Center: Isolation and Purification of Dibromine Peroxide (BrOOBr)

Disclaimer: Dibromine peroxide (BrOOBr) is a highly unstable and potentially explosive compound. The information provided here is for theoretical guidance and should be used only by experienced researchers in a controlled laboratory setting with appropriate safety measures. There is limited published data on the specific isolation and purification of BrOOBr; therefore, this guide is based on general principles for handling highly reactive and unstable inorganic peroxides.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in working with BrOOBr?

A1: The main challenges stem from the inherent instability of the Br-O-O-Br linkage. Key difficulties include:

• Thermal Instability: BrOOBr is expected to be highly sensitive to temperature and may decompose rapidly, even at sub-zero temperatures.

• Shock and Friction Sensitivity: Like many peroxides, solid or concentrated BrOOBr is likely to be sensitive to mechanical shock and friction, posing a significant explosion hazard.[1][2][3]

• Photochemical Decomposition: The compound is susceptible to rapid decomposition upon exposure to light.

• Isomerization: There is potential for isomerization to more stable forms, such as the van der Waals complex O₂(a¹Δg)·Br₂(X¹Σ+g), which would reduce the yield of the desired peroxide.

• Lack of Reliable Purification Methods: Standard purification techniques like distillation or chromatography are unsuitable due to the compound's instability. Evaporation of solvents can dangerously concentrate the peroxide.[1][4]

Q2: What are the expected signs of BrOOBr decomposition?

A2: Decomposition should be suspected if you observe any of the following:

• Color Change: A change from the expected color of the solution to the characteristic reddish-brown of elemental bromine (Br₂).

• Gas Evolution: The formation of oxygen gas (O₂) is a primary decomposition product.

• Unexpected Pressure Build-up: In a closed system, decomposition will lead to an increase in pressure.

• Spontaneous and Rapid Temperature Increase: This indicates an uncontrolled exothermic decomposition reaction.

Q3: What materials should be avoided when handling BrOOBr?

A3: To prevent catalytic decomposition and violent reactions, avoid contact with:

• Metals: Iron, copper, and their salts can catalyze peroxide decomposition.[1] Use glass, Teflon, or Kel-F equipment.

• Organic Materials: BrOOBr is a strong oxidizing agent and can react violently with organic compounds.

• Reducing Agents: Contact with reducing agents will lead to rapid and exothermic reactions.

• Acids and Bases: These can catalyze decomposition pathways.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no yield of product	1. Reaction temperature is too high, causing immediate decomposition. 2. Precursors are not sufficiently pure or dry. 3. Inefficient mixing of reactants at low temperatures. 4. Photodecomposition from ambient light.	1. Maintain cryogenic temperatures (e.g., -80°C or lower) throughout the synthesis and work-up. 2. Use freshly purified and scrupulously dried solvents and reagents. 3. Employ a low-temperature stirring mechanism to ensure efficient mixing. 4. Conduct the experiment in a darkened fume hood or use amber glassware.
Evidence of rapid decomposition (color change, gas evolution)	1. Localized heating ("hot spots") in the reaction mixture. 2. Contamination with incompatible materials (metals, dust). 3. Accidental warming of the product during isolation.	1. Ensure uniform and efficient cooling of the reaction vessel. Add reagents very slowly to the reaction mixture. 2. Meticulously clean all glassware and use inert materials for all components. 3. Pre-cool all filtration apparatus and receiving flasks to the reaction temperature.
Difficulty in isolating the product from the reaction mixture	1. Product is too unstable to survive filtration or solvent removal. 2. Product co-precipitates with byproducts.	1. Attempt to characterize the product in situ using low-temperature spectroscopy if possible. 2. If isolation is necessary, use a pre-chilled, coarse fritted filter for rapid filtration at low temperature. Avoid concentrating the filtrate.
Crystallization or solid formation in the container upon storage	1. Peroxide is crystallizing out of solution, creating a highly shock-sensitive solid.[4]	EXTREME HAZARD: Do not touch or move the container. Evacuate the area and contact explosive ordnance disposal (EOD) or your institution's safety officer immediately.[2]

Quantitative Data Summary

Direct quantitative data for BrOOBr is scarce due to its instability. The table below includes relevant data for related bromine species to provide context.

Compound/Parameter	Value	Notes
BrOOBr
Decomposition Channels	2Br + O₂ (major), 2BrO (minor)	Based on photochemical studies.
BrO (Bromine Monoxide)
Decomposition Activation Energy	0.65 ± 0.05 kcal/mole (below 450 K)	The reaction rate is second order with respect to BrO.
Br₂O₅ (Dibromine Pentoxide)
Decomposition Temperature	Decomposes above -20°C	Highlights the general instability of higher bromine oxides.[4]
Br-O-Br bond angle	121.2°	In the O₂Br-O-BrO₂ structure.[4]

Experimental Protocols

Note: The following is a hypothetical protocol for the low-temperature synthesis of BrOOBr based on methods for other unstable peroxides. This should not be attempted without a thorough hazard analysis and appropriate containment.

Objective: To synthesize and isolate BrOOBr at low temperatures.

Materials:

• Bromine (Br₂) - freshly distilled

• Ozone (O₃) - from a calibrated ozone generator

• Dichloromethane (B109758) (CH₂Cl₂) - anhydrous, freshly distilled from a suitable drying agent

• Liquid nitrogen or a cryocooler system capable of maintaining ≤ -80°C

Procedure:

• Apparatus Setup: Assemble a three-necked, round-bottom flask equipped with a low-temperature mechanical stirrer, a gas inlet tube, and a gas outlet connected to a drying tube and then an ozone trap/destructor. The entire apparatus must be scrupulously dried and purged with an inert gas (e.g., argon).

• Cooling: Cool the reaction flask to -80°C using a liquid nitrogen/isopropanol bath or a cryocooler.

• Reactant Preparation: Prepare a dilute solution of bromine in anhydrous dichloromethane. The exact concentration should be low to manage the reaction exothermicity.

• Ozonolysis: Slowly bubble a stream of ozone (diluted in oxygen or an inert gas) through the stirred, cold bromine solution. The reaction progress can be monitored by the fading of the bromine color.

• Reaction Quenching: Once the bromine color has discharged, stop the ozone flow and purge the system with a slow stream of dry argon to remove any excess ozone.

• Isolation (Attempted):

  • The product, BrOOBr, is expected to be in the dichloromethane solution. Due to its instability, removal of the solvent is extremely hazardous as it would concentrate the peroxide.[1]

  • For characterization, a sample of the cold solution may be carefully transferred to a pre-cooled spectroscopic cell for low-temperature analysis (e.g., UV-Vis, Raman).

  • If a solid product is to be attempted, it would require a specialized low-temperature filtration setup. The isolated solid should never be allowed to warm up and should be treated as a primary explosive.

Visualizations

Caption: A workflow for the hypothetical synthesis of BrOOBr, emphasizing low-temperature conditions.

Caption: The primary decomposition pathways of dibromine peroxide (BrOOBr).

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. ehs.tcu.edu [ehs.tcu.edu]
• 3. Peroxides, Organic and Inorganic [iloencyclopaedia.org]
• 4. Working Safely with Peroxides and Hydroperoxides in the Laboratory | Lab Manager [labmanager.com]

Technical Support Center: Improving the Selectivity of Benzylic Bromination with Peroxides

Welcome to our technical support center for benzylic bromination. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their benzylic bromination reactions, particularly when using N-bromosuccinimide (NBS) and peroxide initiators (the Wohl-Ziegler reaction).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of low selectivity in benzylic bromination?

A1: The primary cause of low selectivity is often the presence of a high concentration of molecular bromine (Br₂).[1][2][3][4][5] This can lead to competitive side reactions, most notably electrophilic addition to any double bonds present in the molecule or electrophilic aromatic substitution on the benzene (B151609) ring.[3] The key to selective benzylic bromination is to maintain a low, steady concentration of Br₂ throughout the reaction.[1][2][5] N-bromosuccinimide (NBS) is the reagent of choice for this purpose as it generates Br₂ in situ at a controlled rate.[3][6]

Q2: How does the choice of radical initiator affect the reaction?

A2: The radical initiator is crucial for initiating the free-radical chain reaction.[7][8] Common initiators include peroxides like benzoyl peroxide (BPO) and azo compounds like 2,2'-azobisisobutyronitrile (AIBN).[7][8] Both function by decomposing upon heating to generate radicals, which then propagate the chain reaction. The choice between them can sometimes influence reaction efficiency, but both are widely used and effective. The selection may depend on the specific substrate and reaction temperature, as they have different decomposition rates at various temperatures.

Q3: My reaction is producing a significant amount of di-brominated product. How can I improve the selectivity for the mono-brominated product?

A3: Formation of di-brominated byproducts is a common issue, arising from the desired mono-brominated product reacting further. To enhance mono-selectivity, consider the following strategies:

• Control the stoichiometry: Use a strict 1:1 molar ratio of the substrate to NBS. An excess of NBS will favor di-bromination.

• Slow addition of NBS: Instead of adding all the NBS at once, a slow, portion-wise or continuous addition can help maintain a low bromine concentration and reduce over-bromination.

• Optimize reaction time: Monitor the reaction closely using techniques like TLC or GC-MS and stop the reaction as soon as the starting material is consumed. Prolonged reaction times increase the likelihood of di-bromination.

• Lower the reaction temperature: While this may slow down the reaction, it can also improve selectivity by reducing the rate of the second bromination.[9]

Q4: Can I use a solvent other than carbon tetrachloride (CCl₄)?

A4: Yes, and it is highly recommended due to the toxicity and environmental concerns associated with CCl₄.[1][5] Several alternative solvents have been shown to be effective for benzylic bromination. Acetonitrile is a good alternative and has been used successfully in many cases.[5][9] Other non-polar solvents like cyclohexane (B81311) and dichloromethane (B109758) have also been employed.[10] The choice of solvent can impact the solubility of NBS and the reaction kinetics, so some optimization may be necessary when switching from CCl₄.[5]

Q5: I am observing bromination on the aromatic ring instead of the benzylic position. What is causing this and how can I prevent it?

A5: Aromatic bromination is an electrophilic substitution reaction and is favored by the presence of Lewis or Brønsted acids and polar solvents.[10] This side reaction can occur if the reaction conditions promote the formation of electrophilic bromine species. To prevent this:

• Use a non-polar solvent: Solvents like carbon tetrachloride, cyclohexane, or dichloromethane favor the radical pathway over the ionic pathway.

• Ensure your reagents are pure: Acidic impurities in the NBS or solvent can catalyze aromatic bromination.

• Avoid high temperatures for prolonged periods: This can sometimes lead to decomposition pathways that generate ionic bromine species.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion of starting material	1. Ineffective initiation. 2. Deactivated substrate. 3. Insufficient reaction time or temperature.	1. Ensure the radical initiator (peroxide) is fresh and active. Increase the amount of initiator slightly (e.g., from 2 mol% to 5 mol%). 2. Substrates with strongly electron-withdrawing groups on the aromatic ring may be less reactive. Higher temperatures or longer reaction times may be needed. 3. Monitor the reaction over a longer period. Ensure the reaction is maintained at the appropriate reflux temperature for the chosen solvent.
Formation of multiple products (low selectivity)	1. High concentration of Br₂. 2. Reaction temperature is too high. 3. Incorrect solvent.	1. Use NBS to maintain a low Br₂ concentration. Consider slow addition of NBS. 2. Lower the reaction temperature. While this may decrease the reaction rate, it can significantly improve selectivity.[9] 3. Use a non-polar solvent like cyclohexane or acetonitrile. Avoid polar, protic solvents.
Significant amount of di- or poly-brominated products	1. Excess NBS. 2. Prolonged reaction time.	1. Use a 1:1 stoichiometric ratio of substrate to NBS. 2. Monitor the reaction progress carefully and quench the reaction as soon as the starting material is consumed.
Bromination on the aromatic ring	1. Presence of acid catalysts. 2. Use of a polar solvent.	1. Use high-purity NBS and solvent. Consider adding a non-nucleophilic base like calcium carbonate to scavenge any acidic byproducts. 2. Switch to a non-polar solvent such as carbon tetrachloride or cyclohexane.
Reaction is not initiating	1. Old or inactive peroxide initiator. 2. Insufficient heat to decompose the initiator.	1. Use a fresh bottle of peroxide initiator. 2. Ensure the reaction is heated to the appropriate temperature for the chosen initiator (e.g., benzoyl peroxide decomposes around 80-95 °C).

Data Presentation

Table 1: Effect of Solvent on the Selectivity of Benzylic Bromination of 4-tert-Butyltoluene [9]

Solvent	Temperature (°C)	Conversion (%)	Selectivity for Mono-brominated Product (%)
THF	20	Low	-
THF	40	Low	-
Acetonitrile	20	69	99
Acetonitrile	40	-	99
Acetonitrile	60	96	93

Table 2: Effect of Reaction Conditions on the Bromination of 4-Nitrotoluene [9]

NBS (equiv.)	Temperature (°C)	Time (min)	Conversion (%)	Selectivity for Mono-brominated Product (%)
1.05	60	50	90	99

Experimental Protocols

Protocol 1: General Procedure for Selective Benzylic Bromination of Toluene (B28343) using NBS and Benzoyl Peroxide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Toluene (or substituted toluene derivative)

• N-Bromosuccinimide (NBS)

• Benzoyl Peroxide (BPO)

• Carbon Tetrachloride (CCl₄) or Acetonitrile (MeCN)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the toluene derivative (1.0 eq).

• Reagent Addition: Add the solvent (CCl₄ or MeCN), followed by NBS (1.05 eq) and BPO (0.02-0.05 eq).

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction can be initiated by the application of heat or by irradiation with a UV lamp.

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS. The reaction is typically complete when the solid NBS, which is denser than CCl₄, is consumed and the less dense succinimide (B58015) floats on the surface.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution, saturated sodium thiosulfate solution (to quench any remaining bromine), and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography or distillation to yield the pure benzyl (B1604629) bromide derivative.

Protocol 2: Selective Benzylic Bromination of Ethylbenzene[8]

Materials:

• Ethylbenzene (B125841)

• N-Bromosuccinimide (NBS)

• 2,2'-Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Carbon Tetrachloride (CCl₄) or other suitable non-polar solvent

• UV lamp or high-wattage incandescent bulb

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethylbenzene (1.0 eq) in the chosen solvent.

• Reagent Addition: Add NBS (1.1 eq) and a catalytic amount of AIBN or BPO.

• Initiation and Reaction: Heat the reaction mixture to reflux and irradiate with a UV lamp or a high-wattage incandescent bulb to initiate the radical reaction.

• Monitoring: Monitor the reaction progress by TLC or GC. The reaction is considered complete when the solid NBS has been consumed and succinimide is observed floating on the surface of the solvent.

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Visualizations

Caption: General experimental workflow for selective benzylic bromination.

Caption: Troubleshooting decision tree for improving reaction selectivity.

References

• 1. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chadsprep.com [chadsprep.com]
• 4. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Wohl-Ziegler Reaction [organic-chemistry.org]
• 6. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. theses.gla.ac.uk [theses.gla.ac.uk]

Technical Support Center: Photodegradation of Bromine Peroxide and Sample Stability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the photodegradation of bromine peroxide and associated sample stability concerns.

Frequently Asked Questions (FAQs)

Q1: What is bromine peroxide and why is its photodegradation a concern?

A1: Bromine peroxide (BrOBrO or BrOOBr) is a reactive oxygen species. Its photodegradation, or breakdown upon exposure to light, is a significant concern because it can lead to the degradation of target molecules in a sample, affecting experimental results and the stability of pharmaceutical formulations. Photoexcited dibromine peroxide (BrOOBr) disintegrates rapidly, at a rate comparable to thermal decomposition.[1][2] The primary photolysis products are two bromine radicals and an oxygen molecule (2Br + O₂), with a minor pathway leading to two bromine monoxide radicals (2BrO).[1][2][3]

Q2: What are the primary factors that influence the rate of photodegradation of bromine peroxide?

A2: The primary factors include the wavelength and intensity of the light source, temperature, and the chemical environment of the sample (e.g., solvent, presence of other reactive species). For instance, the photolysis lifetime of dibromine peroxide near the tropopause is about 30 minutes, indicating that UV radiation is a significant factor.

Q3: How can I minimize the photodegradation of my samples containing bromine peroxide?

A3: To minimize photodegradation, it is crucial to protect samples from light by using amber vials or wrapping containers in aluminum foil.[4] Samples should be stored at low temperatures, but it is important to avoid freezing and thawing cycles which can accelerate degradation.[5] For long-term storage, -70°C is often recommended for samples containing hydrogen peroxide, which is more stable than at -20°C.[6]

Q4: What are the common signs of sample degradation due to bromine peroxide photolysis?

A4: Common signs include a change in color, the appearance of new peaks or disappearance of the parent compound peak in chromatographic analysis, and a decrease in the expected concentration of the analyte. For example, in the bromination of trans-cinnamic acid, the disappearance of the orange-yellow color of bromine can indicate its reaction and consumption.

Q5: Are there any specific safety precautions I should take when handling bromine peroxide?

A5: Yes, bromine and organic peroxides are hazardous. Always handle these substances in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[7] Avoid contact with skin, eyes, and clothing.[8] Be aware that organic peroxides can be shock-sensitive and potentially explosive, especially when concentrated.[7][9]

Troubleshooting Guides

Problem 1: Inconsistent or non-reproducible analytical results.

Possible Cause	Troubleshooting Step
Sample photodegradation during handling or analysis.	Work under low-light conditions or use light-blocking materials for all sample containers and instrument vials. Prepare samples immediately before analysis.
Incomplete quenching of the degradation reaction before analysis.	Ensure the quenching agent (e.g., sodium thiosulfate, sodium bisulfite) is added in sufficient quantity and allowed adequate time to react before injection.[10][11][12]
Interference from other oxidizing or reducing agents in the sample matrix.	Perform a blank analysis of the matrix without the analyte to identify interfering peaks. Consider a sample cleanup step like solid-phase extraction (SPE) to remove interfering substances.
Temperature fluctuations affecting sample stability.	Maintain consistent and controlled temperatures for sample storage and during the analytical run.

Problem 2: Unexpected peaks in the chromatogram.

Possible Cause	Troubleshooting Step
Formation of degradation products.	Compare the chromatogram with a freshly prepared, undegraded sample and a dark control. Use techniques like mass spectrometry (MS) to identify the structure of the unknown peaks.
Reaction of the analyte with the solvent or mobile phase components.	Check the compatibility of your analyte with the solvents used. Run a solvent blank to rule out contamination.
Contamination from glassware or sample preparation equipment.	Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.

Problem 3: Low recovery of the target analyte.

Possible Cause	Troubleshooting Step
Significant degradation of the sample before or during analysis.	Review and optimize sample handling and storage procedures to minimize light and heat exposure. Shorten the time between sample preparation and analysis.
Adsorption of the analyte onto container surfaces.	Use silanized glass vials or polypropylene (B1209903) vials to minimize adsorption.
Inefficient extraction from the sample matrix.	Optimize the extraction method by adjusting solvent polarity, pH, or extraction time.

Data Presentation

Table 1: Photodegradation Rate Constant of Dibromine Peroxide (BrOOBr)

Parameter	Value	Conditions	Reference
Photolysis Rate Constant (J)	9.7 x 10⁻² s⁻¹	Quantum-classical trajectory calculations	[1][2]

Table 2: UV-Vis Absorption Maxima of Bromine-containing Species

Species	Wavelength (nm)	Solvent/Medium	Reference
Bromine (Br₂)	~400	Gaseous	[6]
Bromine (Br₂)	399	Aqueous	[6]
Tribromide (Br₃⁻)	270	Aqueous	[6]
Hypobromous acid (HOBr)	270	Aqueous	[6]

Experimental Protocols

Protocol 1: General Procedure for Photostability Testing of a Compound Susceptible to Bromine Peroxide Degradation

This protocol is based on the principles outlined in the ICH Q1B guidelines for photostability testing.[4][13]

• Sample Preparation:

  • Prepare a solution of the test compound in a suitable, inert solvent.

  • Divide the solution into three sets of transparent, chemically inert containers (e.g., quartz cuvettes or borosilicate glass vials).

• Exposure Conditions:

  • Test Samples: Expose one set of samples to a light source capable of emitting both visible and UV light. The overall illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours per square meter.[4][14]

  • Dark Control: Wrap the second set of samples in aluminum foil to protect them completely from light. Place them in the same environment as the test samples to monitor for thermal degradation.[4]

  • Reference Standard: Store the third set of samples at a low temperature (e.g., -70°C) and protected from light to serve as a baseline.

• Time Points:

  • Withdraw samples from the "Test" and "Dark Control" sets at predetermined time intervals.

• Sample Analysis:

  • If necessary, quench the photodegradation reaction immediately after sampling by adding a suitable quenching agent (e.g., sodium thiosulfate).[10][15]

  • Analyze the samples using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or MS detection.

  • Quantify the parent compound and any significant degradation products.

• Data Analysis:

  • Plot the concentration of the parent compound as a function of time for both the exposed and dark control samples.

  • Calculate the photodegradation rate constant, if applicable, using appropriate kinetic models.[13][16]

Mandatory Visualizations

Caption: Photodegradation pathway of dibromine peroxide.

Caption: Workflow for photostability testing.

Caption: Troubleshooting inconsistent analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. q1scientific.com [q1scientific.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Kinetics of photocatalytic degradation of organic compounds: a mini-review and new approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. otago.ac.nz [otago.ac.nz]
• 9. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 10. Peroxide Degradation: how to quench the reaction - Chromatography Forum [chromforum.org]
• 11. depts.washington.edu [depts.washington.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. caronscientific.com [caronscientific.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. Method of kinetic analysis of photodegradation: nifedipine in solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Safety Hazards of Concentrated H₂O₂ in Bromination

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely conducting bromination reactions using concentrated hydrogen peroxide (H₂O₂). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues to mitigate risks and ensure procedural integrity.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
1. Uncontrolled Exothermic Reaction (Runaway Reaction)	- Rapid addition of concentrated H₂O₂. - Inadequate cooling of the reaction mixture. - Contamination of H₂O₂ with metals or incompatible substances.[1] - High concentration of reactants.	- Add H₂O₂ dropwise or via a syringe pump to control the reaction rate. - Maintain a cold water or ice bath throughout the addition. - Ensure all glassware is scrupulously clean and free of metal contaminants. - Use diluted reagents or perform the reaction in a suitable solvent to manage heat generation.
2. Low or No Product Yield	- Incomplete reaction. - Decomposition of H₂O₂ before it can react. - Incorrect stoichiometry. - Substrate is deactivated and requires harsher conditions.	- Monitor the reaction by TLC or other appropriate methods to confirm completion. - Use fresh, stabilized H₂O₂ and store it properly. - Carefully check the molar ratios of your reactants. - For deactivated arenes, consider using a co-solvent or slightly elevated, controlled temperatures.
3. Over-bromination or Formation of Poly-brominated Products	- Highly activated substrate. - Excess of the brominating agent. - Prolonged reaction time.	- Use a stoichiometric amount of H₂O₂ and HBr. - Perform the reaction at a lower temperature to decrease the reaction rate. - Monitor the reaction closely and stop it once the desired product is formed.
4. Formation of Tarry By-products	- Oxidation of the substrate or product. - Reaction temperature is too high.	- Use a milder reaction temperature. - Consider using a solvent to moderate the reaction. - Ensure a clean reaction setup to avoid catalytic decomposition of H₂O₂ which can lead to unwanted oxidation.
5. Persistent Yellow/Orange Color After Quenching	- Incomplete quenching of bromine. - Insufficient amount of quenching agent.	- Add more of the quenching agent (e.g., sodium thiosulfate (B1220275) or sodium sulfite (B76179) solution) until the color disappears. - Ensure vigorous stirring during quenching to promote mixing.
6. Pressure Buildup in the Reaction Vessel	- Decomposition of H₂O₂ generating oxygen gas.[1] - Reaction vessel is sealed.	- Never perform the reaction in a closed system. Use a vented setup, such as a condenser, to allow for the safe release of any generated gas. - Ensure the reaction temperature is well-controlled to minimize the rate of H₂O₂ decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with using concentrated H₂O₂ in bromination?

A1: The primary hazards are the potential for a runaway exothermic reaction due to the decomposition of H₂O₂, which generates significant heat and oxygen gas.[1] This can lead to a rapid increase in temperature and pressure, potentially causing the reaction vessel to rupture. Concentrated H₂O₂ is also a strong oxidizer and can cause severe skin and eye burns.

Q2: How can I safely store and handle concentrated H₂O₂?

A2: Concentrated H₂O₂ should be stored in its original, vented container in a cool, dark, and well-ventilated area, away from incompatible materials such as metals, organic compounds, and bases.[1] Always wear appropriate personal protective equipment (PPE), including chemical splash goggles, a face shield, and gloves, when handling concentrated H₂O₂.

Q3: What is the mechanism of bromine generation in the H₂O₂/HBr system?

A3: Hydrogen peroxide oxidizes hydrogen bromide (HBr) to elemental bromine (Br₂), which then acts as the electrophile in the bromination of aromatic compounds. The overall reaction is: H₂O₂ + 2HBr → Br₂ + 2H₂O.

Q4: How do I choose the right quenching agent for my reaction?

A4: The choice of quenching agent depends on your reaction workup. Aqueous solutions of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) are commonly used to quench both excess H₂O₂ and bromine. Sodium sulfite is often preferred as it reacts with H₂O₂ to form sodium sulfate (B86663) and water.[2] If your product is sensitive to aqueous conditions, other quenching methods may be necessary.

Q5: Can I scale up a bromination reaction using concentrated H₂O₂?

A5: Scaling up any reaction involving concentrated H₂O₂ must be done with extreme caution. A thorough understanding of the reaction's thermal hazards is essential. It is highly recommended to perform a safety assessment, including reaction calorimetry, to determine the heat of reaction and the potential for a thermal runaway before attempting a larger scale reaction.[3]

Q6: What are the signs of a runaway reaction, and what should I do if one occurs?

A6: Signs of a runaway reaction include a rapid and uncontrolled increase in temperature and pressure, vigorous gas evolution, and a change in the color or viscosity of the reaction mixture. If you suspect a runaway reaction, immediately remove the heat source (if any), apply maximum cooling, and evacuate the area. Have a pre-planned emergency response procedure in place.

Data Presentation

Table 1: Thermal Properties of Concentrated Hydrogen Peroxide

Property	30% H₂O₂	50% H₂O₂
Decomposition Onset Temperature (°C)	~100	63.4 - 86.3[4]
Enthalpy of Decomposition (J/g)	-963	-1445[4]
Adiabatic Temperature Rise (°C)	~230	394.9[4]

Note: The presence of contaminants, such as bromide ions, can significantly lower the decomposition temperature and increase the rate of decomposition.

Experimental Protocols

Protocol 1: General Procedure for the Bromination of Activated Aromatic Compounds (e.g., Anisole)

• Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stir bar, a dropping funnel, and a condenser. Place the flask in an ice-water bath.

• Reagents: Dissolve the aromatic substrate (1 equivalent) in a suitable solvent (e.g., acetic acid). To the dropping funnel, add a solution of hydrobromic acid (HBr, 1.1 equivalents).

• Reaction: Slowly add the HBr solution to the stirred solution of the substrate. Once the addition is complete, begin the dropwise addition of 30% hydrogen peroxide (H₂O₂, 1.1 equivalents) through the dropping funnel, maintaining the internal temperature below 10 °C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly add a saturated aqueous solution of sodium sulfite (Na₂SO₃) with vigorous stirring until the yellow color of bromine dissipates.

• Workup: Transfer the reaction mixture to a separatory funnel and extract the product with a suitable organic solvent. Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Protocol 2: Bromination of a Deactivated Aromatic Compound

For deactivated substrates, the reaction may require more forcing conditions. This should only be attempted with proper safety precautions and a thorough understanding of the potential hazards.

• Setup: Use the same setup as in Protocol 1, but ensure efficient cooling and have a secondary containment vessel in place.

• Reagents: Dissolve the deactivated aromatic substrate (1 equivalent) in a suitable solvent (e.g., a mixture of acetic acid and sulfuric acid).

• Reaction: Cool the mixture in an ice-salt bath. Slowly add a pre-mixed solution of HBr (1.2 equivalents) and 30% H₂O₂ (1.2 equivalents) via a dropping funnel, ensuring the internal temperature does not exceed 5 °C.

• Monitoring and Workup: Follow the same monitoring, quenching, and workup procedures as in Protocol 1, exercising extra caution during the quenching step due to the presence of strong acid.

Mandatory Visualization

Caption: Electrophilic Aromatic Bromination Workflow.

Caption: Troubleshooting Logic for H₂O₂ Bromination.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. rsc.org [rsc.org]
• 3. T2 Laboratories Runaway Reaction Hazards [iokinetic.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Controlling Radical Chain Reactions in Bromination

Welcome to the technical support center for controlling radical chain reactions in bromination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear, actionable guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is a radical chain reaction in the context of bromination?

A1: A radical chain reaction in bromination is a multi-step process where bromine is introduced into a molecule, typically an alkane or an allylic/benzylic position, via highly reactive radical intermediates.[1][2] The reaction proceeds through three key stages:

• Initiation: The creation of initial bromine radicals (Br•), usually by homolytic cleavage of Br₂ using UV light or heat.[3][4]

• Propagation: A self-sustaining cycle where a bromine radical abstracts a hydrogen atom from the substrate to form an alkyl radical. This alkyl radical then reacts with a molecule of Br₂ to form the brominated product and a new bromine radical, which continues the chain.[2][4]

• Termination: The reaction stops when two radical species combine with each other, removing the reactive intermediates from the cycle.[3][4]

Q2: Why is my bromination reaction forming multiple products? How can I improve selectivity?

A2: The formation of multiple products is often due to the non-selective nature of radical reactions, especially with highly reactive substrates or less selective halogens like chlorine.[2] Bromine is inherently more selective than chlorine due to thermodynamic factors.[5][6][7] The key propagation step for bromination is endothermic, meaning the transition state more closely resembles the alkyl radical intermediate.[6][7] This leads to a strong preference for abstracting a hydrogen atom that forms the most stable radical (tertiary > secondary > primary).[3][8][9]

To improve selectivity:

• Leverage Bromine's Inherent Selectivity: Bromination strongly favors the formation of the most stable radical intermediate. For alkanes, this means tertiary C-H bonds are brominated much more readily than secondary or primary ones.[8][10]

• Control Temperature: Lowering the reaction temperature can enhance selectivity by giving the more selective, lower-energy pathway a greater advantage.[11]

• Use N-Bromosuccinimide (NBS): For allylic and benzylic brominations, using NBS is a standard method to achieve high selectivity.[10][12][13] NBS provides a low, constant concentration of Br₂, which favors the radical pathway over competing electrophilic addition reactions to double bonds.[12]

Q3: What are radical inhibitors and how do they work?

A3: Radical inhibitors are compounds that stop or slow down a radical chain reaction.[14] They do this by reacting with the radical intermediates to form a stable, non-reactive radical or a non-radical species.[14][15] This breaks the propagation cycle. Common examples include hydroquinone (B1673460), butylated hydroxytoluene (BHT), and molecular oxygen.[11][14][16] For instance, a phenolic inhibitor like BHT can donate a hydrogen atom to a reactive radical, forming a very stable phenoxy radical that is too unreactive to continue the chain reaction.[14]

Q4: Can I run a radical bromination in the presence of air?

A4: It is generally not recommended. Molecular oxygen (O₂) is an effective radical inhibitor.[16] It can react with alkyl radicals to form peroxy radicals, which can lead to unwanted side products and terminate the desired chain reaction.[16] For optimal results, reactions should be run under an inert atmosphere (e.g., nitrogen or argon) and with degassed solvents.

Troubleshooting Guides

Issue 1: The reaction mixture is turning into a thick sludge or solidifying.

Cause: This is a strong indication of polymerization, where substrate or product molecules react with each other to form long-chain polymers.[11] This can be initiated by radicals or catalyzed by the HBr byproduct.[11]

Troubleshooting Step	Action	Rationale
1. Control Temperature	Maintain a low reaction temperature (e.g., 0-5 °C) using an ice bath.[11]	Higher temperatures can increase the rate of radical formation and polymerization.[11]
2. Exclude Light	Wrap the reaction vessel in aluminum foil.[11]	Light can initiate unwanted radical pathways, leading to polymerization.[11]
3. Add a Radical Inhibitor	Introduce a small amount of a radical inhibitor like hydroquinone or BHT before adding the brominating agent.[11]	Inhibitors scavenge free radicals, preventing them from initiating polymerization.[11]
4. Neutralize Acid Byproduct	Add a non-nucleophilic base, such as sodium carbonate (Na₂CO₃) or barium carbonate, to the reaction.[11]	This neutralizes the HBr generated, preventing it from catalyzing acid-induced polymerization.[11]
5. Slow Reagent Addition	Add the bromine solution dropwise over an extended period.[11]	This prevents a localized buildup of HBr and helps control the reaction exotherm.[11]

Issue 2: The desired product yield is low, and multiple brominated products are observed.

Cause: This often points to a lack of regioselectivity or polybromination, where more than one bromine atom is added to the substrate molecule.[8]

Troubleshooting Step	Action	Rationale
1. Control Stoichiometry	Use the alkane or substrate in excess relative to the brominating agent.	This increases the probability that a bromine radical will encounter an unreacted substrate molecule rather than a monobrominated product, minimizing polybromination.[8]
2. Enhance Selectivity	Lower the reaction temperature.	As per Hammond's postulate, the endothermic nature of hydrogen abstraction by bromine means that lower temperatures will further favor abstraction from the site that leads to the most stable radical.[6][7]
3. Use a Selective Reagent	For allylic or benzylic systems, use N-Bromosuccinimide (NBS) instead of Br₂.[10][12]	NBS maintains a very low concentration of Br₂, which favors the desired radical substitution and suppresses competing electrophilic addition reactions.[12]

Issue 3: The reaction is not starting or is extremely slow.

Cause: The initiation of the radical chain is insufficient, or an inhibitor is quenching the reaction.

Troubleshooting Step	Action	Rationale
1. Check Initiation Conditions	Ensure the light source (e.g., UV lamp, incandescent bulb) is functional and positioned correctly.[17][18] For thermal initiation, verify the reaction temperature is adequate.	Radical bromination requires an initial input of energy (light or heat) to cleave the Br-Br bond and start the chain reaction.[3]
2. Use a Radical Initiator	Add a chemical radical initiator like AIBN (azobisisobutyronitrile) or benzoyl peroxide.[16][19]	These molecules have weak bonds that cleave easily upon heating or light exposure to generate radicals that can help start the chain reaction.[16][20]
3. Purify Reagents and Solvents	Purify the substrate and solvent to remove potential inhibitors.	Impurities, including dissolved oxygen or phenolic compounds, can act as radical inhibitors and quench the reaction.[11][16]
4. Degas the Reaction Mixture	Purge the solvent and reaction vessel with an inert gas (N₂ or Ar) before starting the reaction.	This removes dissolved oxygen, a common and potent radical inhibitor.[16]

Quantitative Data Summary

Table 1: Common Radical Inhibitors and Typical Concentrations

Inhibitor	Typical Concentration (% by weight)	Notes
Hydroquinone	0.01 - 0.1%	A common and effective phenolic inhibitor.[11]
Butylated Hydroxytoluene (BHT)	0.01 - 0.1%	A widely used phenolic antioxidant.[11]
Phenothiazine	0.01 - 0.1%	Can be more effective than phenolic inhibitors in some systems.[11]
TEMPO	Varies	A stable radical that effectively terminates growing polymer chains.[11]

Table 2: Relative Selectivity of Halogenation at Secondary vs. Primary C-H Bonds in Propane

Halogen	Selectivity Ratio (Secondary:Primary)	Reason for Difference
Chlorination	~3.6 : 1	The H-abstraction step is exothermic, leading to an "early" transition state that resembles the reactants. This results in lower selectivity.[6]
Bromination	~97 : 1	The H-abstraction step is endothermic, leading to a "late" transition state that resembles the more stable secondary radical. This results in high selectivity.[6][13]

Key Experimental Protocols

Protocol 1: Controlled Monobromination of an Alkane with Light Initiation

Objective: To selectively monobrominate an alkane at the most substituted position while minimizing side reactions.

Materials:

• Alkane (e.g., 2-methylpropane)

• Bromine (Br₂)

• Anhydrous solvent (e.g., CCl₄ or dichloromethane)

• Round-bottom flask

• Dropping funnel

• Condenser

• UV lamp or a bright incandescent light bulb

• Stir bar and magnetic stir plate

• Ice bath

• Gas outlet/scrubber (to neutralize HBr gas)

Procedure:

• Setup: Assemble a dry round-bottom flask with a stir bar, dropping funnel, and a condenser. Ensure the setup is in a well-ventilated fume hood.

• Inert Atmosphere: Purge the system with an inert gas like nitrogen or argon.

• Reagents: Dissolve the alkane in the anhydrous solvent in the flask. Use a molar excess of the alkane.

• Cooling: Cool the flask to 0-5 °C using an ice bath.

• Initiation: Position the light source a few inches from the flask.[17]

• Bromine Addition: Dilute the bromine with the solvent in the dropping funnel. Add the bromine solution dropwise to the stirred alkane solution while irradiating with light. The characteristic reddish-brown color of bromine should disappear as it reacts.

• Reaction Monitoring: Monitor the reaction by TLC or GC to determine the consumption of the starting material and the formation of the product.

• Workup: Once the reaction is complete, quench any remaining bromine with a reducing agent (e.g., sodium thiosulfate (B1220275) solution). Wash the organic layer with water and brine, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

Protocol 2: Allylic Bromination using N-Bromosuccinimide (NBS)

Objective: To selectively brominate the allylic position of an alkene.

Materials:

• Alkene with an allylic hydrogen (e.g., cyclohexene)

• N-Bromosuccinimide (NBS)

• Anhydrous carbon tetrachloride (CCl₄)

• Radical initiator (e.g., AIBN or benzoyl peroxide) OR a light source

• Round-bottom flask, condenser, stir bar, heating mantle

Procedure:

• Setup: In a fume hood, equip a dry round-bottom flask with a stir bar and a reflux condenser.

• Reagents: To the flask, add the alkene, anhydrous CCl₄, and NBS. Add a catalytic amount of the radical initiator (if not using light).

• Reaction: Heat the mixture to reflux (or irradiate with a light source). The reaction is often indicated by the dense NBS sinking and the lighter succinimide (B58015) byproduct floating as the reaction progresses.

• Monitoring: Follow the reaction's progress via GC or TLC.

• Workup: After completion, cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with water and aqueous sodium bicarbonate to remove any remaining impurities. Dry the organic layer, filter, and remove the solvent by rotary evaporation.

Visualizations

Caption: The three stages of a radical chain bromination reaction.

Caption: A troubleshooting decision tree for common bromination issues.

Caption: How a radical inhibitor disrupts the propagation cycle.

References

• 1. byjus.com [byjus.com]
• 2. transformationtutoring.com [transformationtutoring.com]
• 3. Ch4 : Radical halogenation of Alkanes [chem.ucalgary.ca]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic chemistry - What determines the high degree of selectivity in free radical brominations? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Selectivity in Radical Halogenation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. reddit.com [reddit.com]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. What are Radical inhibitors and their role in a reaction? | Organic Chemistry Q&As [curlyarrows.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. youtube.com [youtube.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.aip.org [pubs.aip.org]
• 19. KiloMentor: Free-radical Bromination Scale-up [kilomentor.blogspot.com]
• 20. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Bromination: H₂O₂/HBr vs. N-Bromosuccinimide (NBS)

For researchers, scientists, and drug development professionals, the selective introduction of bromine atoms into organic molecules is a critical transformation in the synthesis of complex chemical entities. This guide provides an objective comparison of two prominent brominating agents: the environmentally benign hydrogen peroxide/hydrogen bromide (H₂O₂/HBr) system and the widely used N-bromosuccinimide (NBS). We will delve into their performance, supported by experimental data, to aid in the selection of the most suitable reagent for specific synthetic challenges.

The H₂O₂/HBr system has emerged as a "green" alternative for bromination, utilizing inexpensive and environmentally friendly reagents.[1][2] In contrast, N-bromosuccinimide is a versatile and easy-to-handle crystalline solid, making it a convenient source of electrophilic bromine for a variety of applications.[3][4] This guide will explore the nuances of each reagent in key bromination reactions, including allylic/benzylic bromination, α-bromination of ketones, and electrophilic aromatic substitution.

Performance Comparison: H₂O₂/HBr vs. NBS

Reactivity and Selectivity

The H₂O₂/HBr system is often cited as being more reactive than NBS for certain applications, such as benzyl (B1604629) bromination and the bromination of ketones.[5][6] For instance, in the bromination of toluenes, the H₂O₂/HBr system can achieve high yields of benzylic bromides, sometimes outperforming NBS.[5][7]

Conversely, NBS often demonstrates superior selectivity in other contexts. For the electrophilic aromatic substitution of methoxy-substituted tetralone, NBS provides a higher degree of selectivity.[5] Furthermore, NBS is the reagent of choice for allylic bromination, as it provides a low concentration of bromine, which minimizes the competing electrophilic addition to the double bond.[3][8]

Green Chemistry Principles

The H₂O₂/HBr system aligns well with the principles of green chemistry. It utilizes inexpensive, readily available reagents and generates water as the primary byproduct.[1][9] This makes it an attractive alternative to traditional bromination methods that may employ more hazardous reagents or generate significant organic waste.[1][2] While NBS is considered safer to handle than liquid bromine, its use does generate succinimide (B58015) as a byproduct.

Quantitative Data Summary

The following tables summarize the available quantitative data for the performance of H₂O₂/HBr and NBS in various bromination reactions. It is important to note that reaction conditions may vary between studies, which can influence the observed yields and selectivities.

Table 1: α-Bromination of Ketones

Substrate	Reagent System	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Citation
1,3-Diketones/β-Ketoesters	H₂O₂/HBr	Water	RT	-	Monobrominated product	69-97	[10]
Phenylsubstituted ketones	H₂O₂/HBr	Water	RT	-	Brominated product	High	[5]
Phenylsubstituted ketones	NBS	Water	RT	-	Brominated product	-	[5]
Hexanoyl chloride	NBS/Acid catalyst	-	-	-	α-bromohexanoyl chloride	High	[11]

Table 2: Benzylic Bromination

Substrate	Reagent System	Solvent	Temp. (°C)	Activator	Product	Yield (%)	Citation
Toluene	H₂O₂/HBr	Water	-	Visible Light	Benzyl bromide	High	[5]
Toluene	NBS	CCl₄	Reflux	Radical Initiator	Benzyl bromide	-	[12]
Substituted Toluenes	H₂O₂/HBr	Water	-	Visible Light	Substituted Benzyl bromides	High	[13]
2,6,7-trimethyl-YV(3)-pivaloyloxymethylquinazolinone	NBS	Dichloromethane	-	Photo-initiated	6-bromomethyl-2,7-dimethyl-A^(3)-pivaloyloxymethylquinazolinone	80	[14]

Table 3: Electrophilic Aromatic Substitution

| Substrate | Reagent System | Solvent | Product | Yield (%) | Citation | |---|---|---|---|---| | Activated aromatic molecules | H₂O₂/HBr | Water | Brominated aromatic | Higher than NBS |[5] | | Activated aromatic molecules | NBS | Water | Brominated aromatic | - |[5] | | p-tert-butylphenol | H₂O₂/HBr (1 equiv HBr, 2 equiv H₂O₂) | Water | 2-bromo-4-tert-butylphenol (B1265803) | Quantitative |[15] | | p-tert-butylphenol | NBS | Water | 2-bromo-4-tert-butylphenol + 2,6-dibromo-4-tert-butylphenol (B1580580) | 32 + 29 |[15] | | Electron-rich aromatics (phenols, anilines) | NBS | DMF | para-brominated product | High |[11] |

Experimental Protocols

General Procedure for α-Bromination of Ketones with H₂O₂/HBr "on water"[17]

• Suspend one mmol of the ketone substrate in 0.5 mL of water in a flask shielded from light.

• Add 0.057 mL (0.5 mol equiv.) of a 48% aqueous solution of HBr and stir the mixture at room temperature for 5 minutes.

• Add 0.051 mL (0.5 mol equiv.) of a 30% aqueous solution of H₂O₂.

• Repeat the addition of HBr and H₂O₂ every 2-3 hours until the desired amount of reagents has been added.

• Upon reaction completion, the product can be isolated by filtration (for solids) or extraction.

General Procedure for Tandem Oxidation and Bromination of a Secondary Alcohol with H₂O₂/HBr[17]

• Suspend 1.0 mmol of the secondary alcohol in 0.5 mL of water in a flask covered with aluminum foil.

• Add 0.057 mL (0.5 mol equiv.) of a 48% aqueous solution of HBr.

• After stirring at room temperature for 5 minutes, add 0.051 mL (0.5 mol equiv.) of a 30% aqueous solution of H₂O₂.

• Repeat this procedure every four hours until the appropriate amount of HBr and H₂O₂ has been added.

• Isolate the α-brominated ketone product using standard workup procedures.

General Procedure for Benzylic Bromination with NBS[13][18]

• Dissolve the substrate in an inert solvent such as carbon tetrachloride (CCl₄).

• Add N-bromosuccinimide (NBS) and a radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide).

• Reflux the mixture, often with irradiation from a lamp to facilitate radical initiation.

• After the reaction is complete (indicated by the consumption of NBS), cool the mixture and filter off the succinimide byproduct.

• Remove the solvent under reduced pressure and purify the product, for example, by vacuum distillation.

Visualizing the Mechanisms and Workflows

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate the key reaction mechanisms and a general experimental workflow.

Caption: Reaction mechanisms for H₂O₂/HBr and NBS systems.

Caption: General experimental workflow for bromination reactions.

Conclusion

Both the H₂O₂/HBr system and N-bromosuccinimide are valuable reagents for the bromination of organic compounds. The choice between them depends on the specific requirements of the synthesis.

• H₂O₂/HBr is an excellent choice for applications where green chemistry principles are a high priority, and for certain transformations such as the α-bromination of ketones and benzylic bromination where it can offer high reactivity and yields.[1][5]

• N-Bromosuccinimide remains the reagent of choice for selective allylic bromination and is a versatile and convenient option for a wide range of other brominations, including the functionalization of electron-rich aromatic systems.[3][8][11]

Researchers and drug development professionals are encouraged to consider the substrate, desired selectivity, and environmental impact when selecting a brominating agent. The experimental protocols and comparative data presented in this guide provide a foundation for making informed decisions to achieve successful and sustainable synthetic outcomes.

References

• 1. scispace.com [scispace.com]
• 2. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. suru-chem.com [suru-chem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 9. espublisher.com [espublisher.com]
• 10. researchgate.net [researchgate.net]
• 11. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 12. Bromination - Common Conditions [commonorganicchemistry.com]
• 13. sciencemadness.org [sciencemadness.org]
• 14. theses.gla.ac.uk [theses.gla.ac.uk]
• 15. researchgate.net [researchgate.net]

Validating Computational Models of BrOOBr Photochemistry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The photochemistry of dibromine peroxide (BrOOBr) is of significant interest due to its role in atmospheric chemistry, particularly in ozone depletion cycles. Computational models are crucial for understanding the complex photochemical behavior of this highly reactive species. However, the validation of these models against experimental data is often challenging due to the transient nature of BrOOBr. This guide provides a comprehensive comparison of existing computational models for BrOOBr photochemistry and discusses the experimental techniques that can be employed for their validation.

Computational Models of BrOOBr Photochemistry

Computational studies have provided significant insights into the structure, stability, and photochemical pathways of BrOOBr. Most theoretical investigations focus on determining the potential energy surfaces of the ground and excited states, identifying stable isomers, and predicting the photolysis products.

A key finding from computational studies is the existence of different isomers of BrOOBr, with the nonplanar twist form being the most stable.[1] High-level ab initio calculations have been employed to understand the electronic transitions and the dissociation pathways upon photoexcitation.[1]

Theoretical models consistently predict that the primary photolysis pathway for BrOOBr leads to the formation of two bromine atoms and an oxygen molecule (2Br + O₂). A minor channel leading to the formation of two bromine monoxide radicals (2BrO) is also predicted.[2][3] Mixed quantum-classical trajectory calculations have been used to investigate the mechanism and rate of photoexcited BrOOBr disintegration.[2][3]

Table 1: Comparison of Theoretical Predictions for BrOOBr Photochemistry

Computational Method	Key Findings	Predicted Major Products	Predicted Minor Products	Reference
CCSD(T)	Optimized geometries of cis, trans, and twist forms of BrOOBr; the twist form is the most stable.	-	-	[1]
CASSCF/MRCI	Calculated vertical excitation energies and potential energy curves of excited states.	-	-	[1]
Mixed Quantum-Classical Trajectory	Rapid disintegration upon photoexcitation; rate constant J = 9.7 × 10⁻² s⁻¹.	2Br + O₂	2BrO	[2][3]

Experimental Validation: Challenges and Approaches

Direct experimental validation of computational models for BrOOBr photochemistry is hampered by the molecule's high reactivity and short lifetime. Consequently, there is a scarcity of direct experimental data for parameters such as UV-Vis absorption cross-sections, quantum yields, and product branching ratios for the photolysis of isolated BrOOBr.

Much of the existing experimental data comes from studies of the BrO + BrO self-reaction, which can proceed through a BrOOBr intermediate. While this data provides indirect validation, it is crucial to acknowledge the inherent assumptions and limitations when comparing it to computational models of direct BrOOBr photolysis.

The BrO + BrO Reaction as an Experimental Proxy

The self-reaction of bromine monoxide radicals (BrO + BrO) has two main channels:

• BrO + BrO → 2Br + O₂

• BrO + BrO → Br₂ + O₂

The formation of BrOOBr is a proposed intermediate in these reactions. Laser flash photolysis coupled with UV absorption spectroscopy is a common technique to study the kinetics of this reaction. By monitoring the concentration of BrO radicals over time, rate constants for the different channels can be determined.

Table 2: Experimental Data from BrO + BrO Reaction Studies

Experimental Technique	Measured Parameters	Key Findings	Reference
Laser Flash Photolysis - UV Absorption Spectroscopy	Rate constants for BrO + BrO reaction channels as a function of temperature.	Temperature dependence of the branching ratio between the 2Br + O₂ and Br₂ + O₂ channels.	[4][5]

Experimental Protocols for Studying Reactive Species

Validating computational models of BrOOBr photochemistry requires sophisticated experimental techniques capable of probing highly reactive, short-lived species. The following are detailed methodologies for key experiments that could be adapted for the study of BrOOBr.

Flash Photolysis with UV-Vis Absorption Spectroscopy

This technique is used to generate transient species and monitor their subsequent reactions.

Methodology:

• Precursor Preparation: A suitable precursor for BrO radicals, such as a mixture of Br₂ and O₃, is introduced into a reaction cell.

• Photolysis: A short, high-intensity light pulse (e.g., from a laser) is used to photolyze the precursor, generating BrO radicals.

• BrOOBr Formation: The BrO radicals react to form BrOOBr and other products.

• Probing: A second, weaker light beam (from a lamp or another laser) is passed through the reaction cell. The absorption of this light by the species in the cell is measured by a detector (e.g., a CCD camera).

• Kinetic Analysis: By varying the time delay between the photolysis pulse and the probe beam, the concentration of transient species can be monitored as a function of time, allowing for the determination of reaction rate constants.

Cavity Ring-Down Spectroscopy (CRDS)

CRDS is a highly sensitive absorption spectroscopy technique well-suited for detecting species at very low concentrations.

Methodology:

• High-Finesse Cavity: The reaction cell is placed within an optical cavity formed by two highly reflective mirrors.

• Laser Pulse Injection: A laser pulse is injected into the cavity.

• Ring-Down Time Measurement: The light intensity leaking out of the cavity decays exponentially over time. The time constant of this decay (the "ring-down time") is measured.

• Absorption Measurement: When an absorbing species is present in the cell, the ring-down time decreases. The concentration of the species can be determined from the change in the ring-down time.

• Application to BrOOBr: CRDS could be used to measure the absorption spectrum of BrOOBr generated in situ and to monitor the formation of photolysis products with high sensitivity.

Matrix Isolation Spectroscopy

This technique involves trapping reactive species in an inert solid matrix at cryogenic temperatures, allowing for their spectroscopic characterization.

Methodology:

• Matrix Deposition: A mixture of a precursor molecule (e.g., a source of BrO radicals) and a large excess of an inert gas (e.g., Argon) is deposited onto a cold substrate (typically at temperatures below 20 K).

• In Situ Generation of BrOOBr: The precursor can be photolyzed in the gas phase before deposition or within the matrix to generate BrO radicals, which can then react to form BrOOBr.

• Spectroscopic Analysis: The trapped species are then analyzed using various spectroscopic techniques, such as Fourier-transform infrared (FTIR) or UV-Vis spectroscopy. The inert matrix prevents the reactive species from diffusing and reacting further, allowing for detailed spectroscopic characterization.

• Photochemistry Studies: The matrix-isolated BrOOBr can then be irradiated with light of specific wavelengths to study its photochemistry, and the products can be identified by their spectra.

Visualizing Photochemical Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key photochemical pathways of BrOOBr and a generalized workflow for the validation of computational models.

Caption: Predicted photochemical pathways of BrOOBr upon UV irradiation.

Caption: A logical workflow for validating computational models with experimental data.

References

• 1. Flash photolysis kinetic study of reactions of the BrO radical with BrO and HO2 (1993) | Isabelle Bridier | 57 Citations [scispace.com]
• 2. Molecular elimination of Br2 in 248 nm photolysis of bromoform probed by using cavity ring-down absorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Matrix Isolation [info.ifpan.edu.pl]

A Comparative Guide to the Experimental Verification of BrO + BrO Reaction Kinetics

The self-reaction of Bromine monoxide (BrO) radicals is a crucial process in atmospheric chemistry, particularly in the context of stratospheric ozone depletion. Understanding the kinetics of this reaction is essential for accurate atmospheric modeling. This guide provides a comparative overview of key experimental findings on the BrO + BrO reaction, presenting quantitative data, detailed experimental protocols, and visualizations of the reaction pathways and experimental workflows.

Quantitative Data Comparison

The rate of the BrO + BrO reaction is described by the second-order rate law: -d[BrO]/dt = 2k[BrO]², where k is the overall rate constant. The reaction proceeds through two primary channels:

• Channel 1a: BrO + BrO → 2Br + O₂

• Channel 1b: BrO + BrO → Br₂ + O₂

A third, termolecular channel (BrO + BrO + M ⇌ Br₂O₂ + M) becomes significant at lower temperatures (below 250 K) and is pressure-dependent.[1][2]

The following table summarizes experimentally determined rate constants from various studies, providing a comparative look at the reaction kinetics under different conditions.

Study (Technique)	Temperature (K)	Pressure (Torr)	Overall Rate Constant (k) (cm³ molecule⁻¹ s⁻¹)	k₁ₐ (cm³ molecule⁻¹ s⁻¹)	k₁ₑ (cm³ molecule⁻¹ s⁻¹)	Branching Ratio (k₁ₐ/k)
Pukhlov et al. (2002) [3] (Discharge-Flow Mass Spectrometry)	220-950	2 (He)	(1.32 ± 0.09) × 10⁻¹² exp(182 ± 22/T)	-	(2.83 ± 0.35) × 10⁻¹³ exp(34 ± 36/T)	-
Harwood et al. (1998) [1][2] (Flash Photolysis/UV Absorption)	≥ 250	100-760 (N₂ or O₂)	(2.88 ± 0.20) × 10⁻¹²	(5.31 ± 1.17) × 10⁻¹² exp((-211 ± 59)/T)	(1.13 ± 0.47) × 10⁻¹⁴ exp((983 ± 111)/T)	-
Harwood et al. (1998) [1][2] (Flash Photolysis/UV Absorption)	298	100-760	(2.88 ± 0.20) × 10⁻¹²	-	-	0.84
Harwood et al. (1998) [1][2] (Flash Photolysis/UV Absorption)	220	100-400	Pressure-dependent: (2.00 ± 0.41) × 10⁻¹² at 100 Torr to (3.10 ± 0.30) × 10⁻¹² at 400 Torr	-	-	0.68
Knight et al. (2011) [4] (Laser Flash Photolysis/UV Absorption)	266.5-321.6	~760	(2.3 ± 1.5) × 10⁻¹² exp((134 ± 185)/T)	(1.92 ± 1.54) × 10⁻¹² exp((126 ± 214)/T)	(3.4 ± 0.8) × 10⁻¹³ exp((181 ± 70)/T)	(0.84 ± 0.09) exp((-7 ± 32)/T)
Preliminary Study in Pukhlov et al. (2002) [3]	298	760 (O₂)	(2.98 ± 0.42) × 10⁻¹²	(2.49 ± 0.42) × 10⁻¹²	(4.69 ± 0.68) × 10⁻¹³	~0.84
Study cited in Pukhlov et al. (2002) [3]	298	-	(2.75 ± 0.50) × 10⁻¹²	-	-	0.84
Study cited in Pukhlov et al. (2002) [3]	220	100-400	Pressure-dependent: (2.00 ± 0.41) × 10⁻¹² at 100 Torr to (3.10 ± 0.30) × 10⁻¹² at 400 Torr	-	-	0.68

Experimental Protocols

The determination of the BrO + BrO reaction kinetics has been primarily achieved through two key experimental techniques: Discharge-Flow Mass Spectrometry and Flash Photolysis coupled with UV Absorption Spectroscopy.

1. Discharge-Flow Mass Spectrometry

This technique allows for the study of radical-molecule reactions in a controlled environment.

• BrO Radical Generation: BrO radicals are typically produced by reacting Bromine (Br₂) with Ozone (O₃) or by reacting Oxygen atoms (O) with Br₂. The oxygen atoms are generated by passing a microwave discharge through a flow of O₂ diluted in a carrier gas like Helium (He).

• Reaction Zone: The generated BrO radicals are then introduced into a flow tube where they undergo the self-reaction. The temperature and pressure within the flow tube can be precisely controlled.

• Detection: A mass spectrometer is used to monitor the concentrations of the reactants (BrO) and, in some cases, the products (Br₂, Br) as a function of reaction time. This is achieved by sampling the gas from the flow tube through a small orifice into the high-vacuum chamber of the mass spectrometer.

• Kinetic Analysis: By measuring the decay of the BrO radical concentration along the length of the flow tube (which corresponds to reaction time), the rate constant for the reaction can be determined.

2. Flash Photolysis/UV Absorption Spectroscopy

This is a powerful technique for studying fast gas-phase reactions.

• BrO Radical Generation: A common method involves the flash photolysis of a precursor mixture. For instance, photolyzing Br₂ in the presence of excess ozone or photolyzing O₂ in the presence of excess Br₂ can generate a uniform concentration of BrO radicals in a reaction cell.[1][2]

• Reaction Monitoring: The concentration of BrO radicals is monitored in real-time by their characteristic absorption of UV light. A beam of UV light is passed through the reaction cell, and the amount of light absorbed at a specific wavelength corresponding to a BrO absorption feature is measured by a detector.

• Kinetic Analysis: The decay of the BrO absorption signal over time provides a direct measure of the change in BrO concentration. By analyzing the temporal profile of the BrO decay, the second-order rate constant for the self-reaction can be extracted. This technique also allows for the determination of the branching ratios by monitoring the formation of products like Br₂.

Visualizations

Experimental Workflow for BrO + BrO Kinetics Studies

The following diagram illustrates a generalized workflow for the experimental investigation of BrO + BrO reaction kinetics.

Caption: A generalized workflow for studying BrO + BrO reaction kinetics.

BrO + BrO Reaction Pathways

This diagram illustrates the different channels of the BrO + BrO self-reaction.

Caption: Reaction channels for the BrO + BrO self-reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Kinetic studies on the temperature dependence of the BrO + BrO reaction using laser flash photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

"comparing the efficacy of different peroxide initiators for bromination"

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate radical initiator is paramount for achieving optimal yields and selectivity in allylic and benzylic bromination reactions. Peroxide initiators are a cornerstone of these transformations, prized for their ability to generate the bromine radicals necessary to propagate the reaction chain. This guide provides a comparative overview of the efficacy of common peroxide initiators—Benzoyl Peroxide (BPO), Dicumyl Peroxide (DCP), and tert-Butyl Hydroperoxide (TBHP)—supported by available experimental data and detailed protocols.

The Mechanism of Peroxide-Initiated Radical Bromination

The efficacy of peroxide initiators hinges on their ability to undergo homolytic cleavage upon thermal or photochemical induction, generating highly reactive radicals. These radicals then abstract a hydrogen atom from a suitable donor, typically HBr, which is present in equilibrium or generated in situ, to produce a bromine radical. The bromine radical subsequently abstracts an allylic or benzylic hydrogen from the substrate, creating a resonance-stabilized radical. This substrate radical then reacts with molecular bromine (Br₂) to yield the desired brominated product and another bromine radical, thus propagating the chain reaction.

Caption: General mechanism of peroxide-initiated radical bromination.

Comparative Efficacy of Peroxide Initiators

The choice of peroxide initiator can significantly impact reaction outcomes. Factors such as decomposition temperature, radical stability, and solvent compatibility all play a crucial role. Below is a summary of available data for different peroxide initiators in bromination reactions. It is important to note that a direct side-by-side comparison under identical conditions is often unavailable in the literature; therefore, the following data is compiled from various sources.

Initiator	Substrate	Brominating Agent	Solvent	Conditions	Yield (%)	Reference
Benzoyl Peroxide (BPO)	Cyclohexene (B86901)	NBS	Carbon Tetrachloride	Reflux, 3.5 h	70	Synthetic Pages[1]
Nitrotoluene derivative	NBS	Not specified	83 °C, 8 h (continuous NBS addition)	75-80	Newera-spectro[2]
Toluene Derivative 1	NBS	Carbon Tetrachloride	Reflux, 12 h	42	Patent [WO2016014463]
Toluene Derivative 2	NBS	Carbon Tetrachloride	Microwave, 130 °C, 15 min	41	Patent [WO2012112946]
Toluene Derivative 3	NBS	Carbon Tetrachloride	Reflux, 4 h	100 (crude)	Patent [WO2016023832]
Dicumyl Peroxide (DCP)	Toluene	NBS	Not specified	Data not readily available	-	-
tert-Butyl Hydroperoxide (TBHP)	Cumene (oxidation)	O₂ (with HBr/BPO)	Acetonitrile	Blue light, 1 h	88 (CHP)	ResearchGate[3]
Hydrogen Peroxide (H₂O₂)	2,6-Dichlorotoluene (B125461)	HBr	Not specified	70 °C, 5.88 min (microreactor), light	91.4	PubMed Central

Experimental Protocols

Detailed methodologies are crucial for reproducibility and for adapting procedures to new substrates. Below are selected experimental protocols for bromination reactions utilizing different peroxide initiators.

Protocol 1: Allylic Bromination of Cyclohexene using Benzoyl Peroxide[1]

Workflow:

Caption: Workflow for allylic bromination of cyclohexene.

Procedure:

• In a round-bottom flask, a mixture of cyclohexene (35 g, 0.43 mol) and N-bromosuccinimide (NBS) (24.9 g, 0.14 mol) in carbon tetrachloride (100 cm³) is prepared.

• Benzoyl peroxide (0.35 g) is added to the mixture.

• The reaction mixture is stirred for 2 hours at room temperature.

• The mixture is then slowly heated to reflux and maintained at reflux for 3.5 hours.

• After cooling to room temperature, the mixture is filtered to remove the succinimide (B58015) byproduct.

• The filtrate is concentrated under reduced pressure.

• The residue is purified by distillation under reduced pressure (b.p. 61 °C @ 12 mmHg) to yield 3-bromocyclohexene as a colorless oil (15.71 g, 70% yield).

Protocol 2: Benzylic Bromination of a Nitrotoluene Derivative using Benzoyl Peroxide[2]

Procedure: This procedure highlights an optimized process for a commercial manufacturing setting, emphasizing the importance of controlled reagent addition.

• A solution of the nitrotoluene derivative and benzoyl peroxide in a suitable solvent is heated to the reaction temperature (e.g., 83 °C).

• A slurry of N-bromosuccinimide (NBS) is added continuously over a period of several hours (e.g., 5 hours).

• The reaction is monitored for completion.

• This continuous addition method was shown to reduce reaction time from 21 to 8 hours and improve the yield from 68% to 75-80% by minimizing impurity formation.

Protocol 3: Photocatalytic Oxidative Benzylic Bromination using Hydrogen Peroxide

Procedure: This modern approach utilizes a microchannel reactor for enhanced safety and efficiency.

• Solutions of 2,6-dichlorotoluene (DCT), hydrobromic acid (HBr), and hydrogen peroxide (H₂O₂) are prepared.

• The reactants are pumped through a microchannel reactor under light irradiation (e.g., 87 W blue light).

• Optimal conditions were found to be a molar ratio of HBr/H₂O₂/DCT of 1.5:1.5:1, a residence time of 5.88 minutes, and a reaction temperature of 70 °C.

• Under these conditions, a conversion of DCT of 98.1% and a yield of 2,6-dichlorobenzyl bromide of 91.4% were achieved.

Discussion and Conclusion

Based on the available data, Benzoyl Peroxide (BPO) is a well-established and versatile initiator for both allylic and benzylic brominations, with numerous documented protocols and predictable outcomes. Its efficacy is demonstrated across a range of substrates, although yields can be variable depending on the specific substrate and reaction conditions.

Information regarding the use of Dicumyl Peroxide (DCP) and tert-Butyl Hydroperoxide (TBHP) as initiators in radical bromination is sparse in the reviewed literature, making a direct comparison of their efficacy challenging. While they are known radical initiators, their application in this specific transformation is not as commonly reported as BPO or AIBN.

The use of Hydrogen Peroxide in combination with HBr under photocatalytic conditions presents a highly efficient and green alternative for benzylic bromination. The high yield and short reaction time achieved in a microreactor setup highlight the potential of this methodology for safe and scalable synthesis.

For researchers and drug development professionals, the choice of initiator will depend on the specific substrate, desired selectivity, and available equipment. While BPO remains a reliable choice for conventional radical bromination, the exploration of alternative systems, such as the H₂O₂/HBr method, may offer significant advantages in terms of yield, safety, and environmental impact. Further research into the application of DCP and TBHP in bromination reactions would be valuable to broaden the toolkit of synthetic chemists.

References

• 1. syntheticpages.org [syntheticpages.org]
• 2. newera-spectro.com [newera-spectro.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Spectroscopic Fingerprints: A Comparative Guide to Differentiating BrOOBr from Other Bromine Oxides

For researchers, scientists, and professionals in drug development, the precise identification of reactive bromine species is paramount. This guide provides a comprehensive comparison of the spectroscopic techniques used to differentiate dibromine peroxide (BrOOBr) from other common bromine oxides, namely bromine monoxide (BrO), dibromine monoxide (Br2O), bromine dioxide (BrO2), and dibromine trioxide (Br2O3). By leveraging the unique spectral signatures of each molecule, researchers can unambiguously identify and characterize these important chemical entities.

The differentiation of bromine oxides is crucial due to their diverse reactivity and roles in various chemical processes, from atmospheric chemistry to synthetic applications. Spectroscopic methods offer a powerful, non-invasive means of distinguishing between these closely related compounds. This guide summarizes key quantitative data, details experimental protocols, and provides a logical workflow for their spectroscopic differentiation.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic features of BrOOBr and other relevant bromine oxides, providing a basis for their differentiation.

Table 1: UV-Visible Absorption Spectroscopy Data

Compound	Formula	λmax (nm)	Molar Absorptivity (ε)	Reference
Dibromine Peroxide	BrOOBr	~310-320 (calculated)	-	Theoretical Studies
Bromine Monoxide	BrO	338	-
Dibromine Monoxide	Br2O	314, 350, 520, 665	-
Bromine Dioxide	OBrO	400-650 (structured)	-
Dibromine Trioxide	Br2O3	Not available	-

Table 2: Vibrational Spectroscopy Data (Infrared & Raman)

Compound	Formula	Vibrational Frequencies (cm-1)	Method	Reference
Dibromine Peroxide	BrOOBr	Not available (experimental)	-	-
Bromine Monoxide	BrO	~730	Gas-phase IR
Dibromine Monoxide	Br2O	588 (νs, Br-O), 685 (νas, Br-O)	Solid IR	[1]
Bromine Dioxide	OBrO	805 (ν1), 376 (ν2), 840 (ν3)	Gas-phase IR
Dibromine Trioxide	Br2O3	Not available	-

Table 3: Mass Spectrometry Data

Compound	Formula	Molecular Ion (m/z)	Key Fragmentation Ions (m/z)	Notes
Dibromine Peroxide	BrOOBr	190, 192, 194	BrO2+, BrO+, Br+	Theoretical
Bromine Monoxide	BrO	95, 97	-
Dibromine Monoxide	Br2O	174, 176, 178	BrO+, Br+	Characteristic triplet for two Br atoms
Bromine Dioxide	OBrO	111, 113	BrO+, O2+
Dibromine Trioxide	Br2O3	206, 208, 210	BrO2+, BrO+, Br+	As Br-O-BrO2 structure

Experimental Protocols

The successful differentiation of bromine oxides relies on the careful application of appropriate spectroscopic techniques. Below are generalized protocols for the key experimental methods.

Synthesis of Bromine Oxides

• General Caution: Bromine oxides are highly reactive and potentially explosive. All syntheses should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

• BrO: Typically generated in the gas phase by reacting bromine atoms with ozone.

• Br2O: Can be synthesized by the reaction of bromine vapor with mercury(II) oxide at low temperatures.[1]

• BrO2: Often produced by the reaction of bromine atoms with ozone or by passing an electrical discharge through a mixture of bromine and oxygen.

• BrOOBr: This species is generally formed as a transient intermediate and is challenging to isolate. Its presence is often inferred from kinetic and photochemical studies.

• Br2O3: Can be prepared by the reaction of a solution of bromine in dichloromethane (B109758) with ozone at low temperatures.[2] It is an orange solid stable below -40 °C.[2]

UV-Visible Absorption Spectroscopy

• Sample Preparation: Gas-phase samples are introduced into a gas cell with appropriate windows (e.g., quartz) transparent in the UV-Vis region. Solution-phase samples, if stable, are placed in a cuvette.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used to record the absorption spectrum over a relevant wavelength range (typically 200-800 nm).

• Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. The distinct absorption profiles of BrO, Br2O, and BrO2 allow for their identification and quantification. The broad, structured absorption of OBrO in the visible region is a particularly clear identifier. While experimental spectra for BrOOBr are scarce, theoretical calculations predict a broad absorption in the near-UV.

Infrared (IR) and Raman Spectroscopy

• Sample Preparation: For gas-phase IR spectroscopy, a long-path gas cell is often required to achieve sufficient signal. For matrix isolation studies, the bromine oxide is co-deposited with an inert gas (e.g., Argon) onto a cold window (e.g., CsI). Solid samples can be analyzed as thin films or using attenuated total reflectance (ATR). Raman spectroscopy can be performed on gas, liquid, or solid samples.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used for IR analysis. A Raman spectrometer equipped with a suitable laser excitation source is used for Raman analysis.

• Data Analysis: The vibrational spectra are analyzed for characteristic stretching and bending modes. The symmetric and asymmetric Br-O stretching frequencies in Br2O are key identifiers. The vibrational modes of OBrO are also well-characterized.

Mass Spectrometry

• Sample Introduction: Gas-phase samples are introduced directly into the ion source of the mass spectrometer. More stable species might be amenable to techniques like gas chromatography-mass spectrometry (GC-MS).

• Ionization: Electron ionization (EI) is a common method for generating ions from these small molecules.

• Data Analysis: The mass spectrum is analyzed for the molecular ion peak and characteristic fragmentation patterns. The isotopic signature of bromine (approximately 50:50 ratio of 79Br and 81Br) is a powerful tool for identifying bromine-containing species. The number of bromine atoms in an ion can be determined from the isotopic pattern of the corresponding peak cluster (e.g., a triplet for two bromine atoms).

Logical Workflow for Differentiation

The following diagram illustrates a logical workflow for the spectroscopic differentiation of BrOOBr from other bromine oxides.

Caption: Logical workflow for the spectroscopic differentiation of bromine oxides.

By combining data from these complementary spectroscopic techniques, researchers can confidently distinguish BrOOBr from other bromine oxides, leading to a more accurate understanding of its role in complex chemical systems. The characteristic isotopic patterns in mass spectrometry, coupled with the distinct electronic and vibrational transitions observed in UV-Vis and IR/Raman spectroscopy, provide a robust toolkit for the unambiguous identification of these reactive species.

References

• 1. webqc.org [webqc.org]
• 2. Dibromine trioxide - Wikipedia [en.wikipedia.org]

The Elusive Kinetics of Bromohydroperoxide (BrHO2): A Comparative Guide to Relevant Bromine-Containing Reactants

For researchers, scientists, and drug development professionals, understanding the kinetic behavior of reactive bromine species is crucial for various applications, from atmospheric chemistry to synthetic methodology. However, a significant knowledge gap exists concerning the reaction kinetics of bromohydroperoxide (BrHO2). This guide provides a comparative analysis of the known kinetics of related, and more extensively studied, bromine-containing compounds, namely hypobromous acid (HOBr) and the bromine monoxide radical (BrO). The absence of direct experimental data for BrHO2 reactions is highlighted, pinpointing a critical area for future investigation.

While direct kinetic studies on bromohydroperoxide (BrHO2) remain conspicuously absent in the current scientific literature, a wealth of information is available for structurally similar and chemically relevant bromine compounds. This guide synthesizes the existing kinetic data for hypobromous acid (HOBr) and the bromine monoxide radical (BrO) to offer a comparative framework. Understanding the reactivity of these species provides a foundation for postulating the potential behavior of the more elusive BrHO2.

Comparative Kinetic Data

The following tables summarize key kinetic parameters for reactions involving hypobromous acid and the bromine monoxide radical. These data are compiled from various studies and presented to facilitate a clear comparison of their reactivity.

Table 1: Kinetic Data for Reactions of Hypobromous Acid (HOBr)

Reaction	Rate Constant (k)	Temperature (K)	pH	Comments
2 HOBr → BrO₂⁻ + Br⁻ + H⁺ + H₂O	2 x 10⁻³ M⁻¹s⁻¹ (k₁a)	298	3-8	Second-order disproportionation. The rate decreases significantly above pH 8.[1]
HOBr + Natural Organic Matter (NOM)	5.4 x 10⁵ - 1.4 x 10⁶ M⁻¹s⁻¹	298	7.0	Apparent second-order rate constants for the faster reaction phase.[2]
HOBr + Cl⁻ + H⁺ → BrCl + H₂O	2.3 x 10¹⁰ M⁻²s⁻¹	298	Not specified	Reverse reaction of BrCl hydrolysis.[3]

Table 2: Kinetic Data for Reactions of Bromine Monoxide Radical (BrO)

Reaction	Rate Constant (k)	Temperature (K)	Pressure (Torr)	Comments
BrO + HO₂ → HOBr + O₂	k(T) = (4.6 ± 0.9) x 10⁻¹² exp((620 ± 60)/T) cm³ molecule⁻¹ s⁻¹	246-314	760 ± 20	Negative temperature dependence observed.[4]

Experimental Protocols

The kinetic data presented above were obtained through various experimental techniques. Understanding these methodologies is crucial for interpreting the data and for designing future experiments, particularly those that might target the elusive BrHO2.

Stopped-Flow Spectroscopy for HOBr Reactions

The kinetics of the reaction between hypobromous acid and natural organic matter were investigated using a sequential stopped-flow technique.[2]

• Reactant Preparation: Solutions of hypobromous acid were prepared and standardized. Solutions of various natural organic matter isolates were also prepared at known concentrations.

• Reaction Initiation and Monitoring: The reactant solutions were rapidly mixed in the stopped-flow apparatus. The progress of the reaction was monitored by observing the change in absorbance of a specific chromophore over time using a UV-Vis spectrophotometer.

• Data Analysis: The kinetic traces (absorbance vs. time) were fitted to appropriate rate laws to extract the apparent second-order rate constants.

Laser Flash Photolysis-Ultraviolet Absorption Spectroscopy for BrO Radical Reactions

The kinetics of the gas-phase reaction between BrO and HO₂ radicals were studied using laser flash photolysis coupled with ultraviolet absorption spectroscopy.[4]

• Radical Generation: BrO radicals were generated by the laser flash photolysis of a precursor molecule (e.g., Br₂) in the presence of ozone. HO₂ radicals were produced simultaneously through the reaction of photolytically generated atoms with a suitable precursor (e.g., methanol (B129727) in the presence of oxygen).

• Reaction Monitoring: The concentration of BrO radicals was monitored in real-time by their characteristic absorption in the UV region. The decay of the BrO absorption signal in the presence of an excess of HO₂ was followed over time.

• Data Analysis: The pseudo-first-order decay rates of BrO were determined at different HO₂ concentrations. A plot of the pseudo-first-order rate constant versus the HO₂ concentration yielded a straight line, the slope of which gave the second-order rate constant for the reaction.

Reaction Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key reaction pathways and the relationships between the species discussed.

Caption: Formation of HOBr from the reaction of BrO and HO₂ radicals.

Caption: Disproportionation of hypobromous acid (HOBr).

Caption: Experimental workflow for studying BrO radical kinetics.

The Uncharted Territory of Bromohydroperoxide (BrHO2)

A theoretical study has examined the reaction pathways of HOOOBr and HOOBrO, which are isomers of HBrO₃ and can be formed from the reaction of HO₂ with BrO.[5] The study suggests that the formation of HOOBrO as an intermediate, which then dissociates into HOBr and O₂, is an energetically favorable pathway.[5] However, experimental verification and kinetic measurements of these pathways are currently lacking.

The absence of experimental kinetic data for BrHO2 reactions represents a significant void in our understanding of bromine chemistry. The high reactivity and potential instability of this hydroperoxide likely contribute to the challenges in its isolation and kinetic characterization. Future research efforts, potentially employing advanced techniques such as matrix isolation spectroscopy or sophisticated computational modeling, will be essential to elucidate the kinetic behavior of this intriguing molecule. A deeper understanding of BrHO2 kinetics will undoubtedly contribute to more accurate models of atmospheric processes and may unveil novel reactive pathways for applications in synthetic chemistry and drug development.

References

• 1. Kinetics of Hypobromous Acid Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of the reaction of hypobromous acid and organic matters in water treatment processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Equilibrium and kinetics of bromine chloride hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetics of the BrO + HO2 reaction over the temperature range T = 246–314 K - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. An examination of the reaction pathways for the HOOOBr and HOOBrO complexes formed from the HO{sub 2} + BrO reaction (Journal Article) | OSTI.GOV [osti.gov]

A Comparative Guide to Brominating Agents: Assessing Environmental Impact for Greener Chemistry

For Researchers, Scientists, and Drug Development Professionals

The selection of a brominating agent is a critical decision in chemical synthesis, with significant implications for reaction efficiency, safety, and environmental impact. The growing emphasis on green chemistry principles necessitates a thorough evaluation of traditional and alternative brominating agents to minimize hazardous waste and enhance sustainability. This guide provides an objective comparison of common brominating agents, focusing on their environmental footprint, supported by quantitative data and detailed experimental protocols.

Key Environmental and Performance Metrics

To objectively assess the environmental impact of different brominating agents, several key metrics are employed:

• Atom Economy: This metric, central to green chemistry, measures the efficiency of a reaction by calculating the proportion of reactant atoms incorporated into the desired product. A higher atom economy signifies less waste generation.[1]

• Process Mass Intensity (PMI): PMI is the ratio of the total mass of all materials used (reactants, solvents, workup chemicals) to the mass of the final product. A lower PMI indicates a more environmentally friendly process.[1]

• Toxicity: The inherent hazard of a substance to human health and the environment is a crucial consideration. This includes acute toxicity (e.g., LD50 values) and specific hazards like corrosivity (B1173158) and aquatic toxicity.[2][3]

• Waste Generation: The nature and quantity of byproducts and waste streams are critical environmental factors. Some reagents generate hazardous waste that requires special handling and disposal.[4]

Comparison of Common Brominating Agents

The following table summarizes the environmental and safety metrics for several common brominating agents based on the electrophilic substitution of anisole (B1667542) to produce 4-bromoanisole (B123540).

Brominating Agent	Formula	Physical Form	Atom Economy (%)	Process Mass Intensity (PMI)	Key Environmental & Safety Issues
Molecular Bromine	Br₂	Fuming liquid	51.9	0.93	Highly toxic, corrosive, volatile, generates HBr byproduct.[2][5]
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	Crystalline solid	51.1	50.8	Oxidizer, corrosive, very toxic to aquatic life, generates succinimide (B58015) waste.[1][5][6]
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	C₅H₆Br₂N₂O₂	Crystalline solid	65.4	24.5	Oxidizer, corrosive, acute toxicity, very toxic to aquatic organisms.[1]
Dibromoisocyanuric Acid	C₃HBr₂N₃O₃	Solid	65.2	25.1	May intensify fire (oxidizer), corrosive, causes severe skin burns and eye damage.[1]
Hydrogen Bromide (with oxidant)	HBr	Corrosive gas	Varies with oxidant	Varies with oxidant	Highly toxic and corrosive gas, can contribute to water pollution.[3][7]

Greener Alternatives and Modern Approaches

In response to the environmental concerns associated with traditional brominating agents, several greener alternatives are being explored and implemented:

• In-situ Generation of Bromine: Generating bromine in situ from bromide salts (e.g., NaBr) with a green oxidant like hydrogen peroxide (H₂O₂) avoids the handling and transportation of hazardous molecular bromine. This method produces water as a benign byproduct.[8][9]

• Electrochemical Bromination: This technique uses an electric current to oxidize bromide ions to molecular bromine at the anode, which then reacts with the substrate. This in-situ generation method eliminates the need for chemical oxidants and reduces waste.[8]

• Enzymatic Bromination: The use of halogenase enzymes offers high selectivity and operates under mild reaction conditions, minimizing the formation of unwanted byproducts.[8][10]

• Ionic Liquids as Brominating Agents or Solvents: Certain ionic liquids can act as both the bromine source and the solvent, offering advantages like low volatility and potential for recyclability.[11][12] However, their toxicity and environmental fate require careful consideration.[13]

Experimental Protocol: Bromination of Anisole

To illustrate the practical application of these assessments, a representative protocol for the bromination of anisole is provided below. This reaction is a common benchmark for comparing the efficacy of different brominating agents.

Objective: To synthesize 4-bromoanisole from anisole and compare the environmental impact of different brominating agents.

Materials:

• Anisole

• Brominating agent (e.g., N-Bromosuccinimide)

• Solvent (e.g., Acetonitrile)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for elution

Procedure (using N-Bromosuccinimide):

• Dissolve anisole (1.08 g, 10 mmol) and N-Bromosuccinimide (2.14 g, 12 mmol) in 20 mL of acetonitrile (B52724) in a round-bottom flask.

• Stir the mixture at room temperature for 4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate mixture as the eluent.

• Collect the fractions containing the product and evaporate the solvent to obtain pure 4-bromoanisole.

• Calculate the yield, atom economy, and process mass intensity.

Visualizing the Workflow and Concepts

To better understand the relationships and processes involved in assessing brominating agents, the following diagrams are provided.

Caption: Experimental workflow for assessing brominating agents.

Caption: Key considerations for selecting a brominating agent.

Conclusion

The choice of a brominating agent has far-reaching consequences beyond the immediate reaction yield. A holistic assessment that incorporates green chemistry principles is essential for sustainable chemical synthesis. While traditional reagents like molecular bromine and NBS are effective, they present significant environmental and safety challenges.[1][5] Newer methodologies, including in-situ generation and enzymatic and electrochemical approaches, offer promising avenues for reducing the environmental impact of bromination reactions.[8] By carefully considering metrics such as atom economy, process mass intensity, and toxicity, researchers and drug development professionals can make more informed and environmentally responsible decisions in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. brainly.com [brainly.com]
• 4. books.rsc.org [books.rsc.org]
• 5. greenchemuoft.wordpress.com [greenchemuoft.wordpress.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Hydrogen Bromide (HBr): Health Risks and Safety Protocols [gasdetection.com]
• 8. espublisher.com [espublisher.com]
• 9. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymatic chlorination and bromination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. Emerging impacts of ionic liquids on eco-environmental safety and human health - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 13. Insight into the negative impact of ionic liquid: A cytotoxicity mechanism of 1-methyl-3-octylimidazolium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

H2O2/HBr vs. Elemental Bromine: A Comparative Safety Analysis for Pharmaceutical Research and Development

For researchers, scientists, and drug development professionals, the choice of brominating agent is a critical decision that balances reactivity, selectivity, and, most importantly, safety. This guide provides a comprehensive comparison of the in situ generation of bromine using hydrogen peroxide (H₂O₂) and hydrobromic acid (HBr) versus the traditional use of elemental bromine (Br₂). The focus is on providing a clear, data-driven analysis of the safety profiles of each method to inform safer laboratory and process chemistry practices.

The use of elemental bromine, while an effective brominating agent, is fraught with significant safety hazards.[1] It is a highly toxic, corrosive, and volatile liquid, posing substantial risks from inhalation, skin contact, and environmental release.[2][3][4] In contrast, the in situ generation of bromine from the oxidation of HBr with H₂O₂ offers a potentially safer alternative by avoiding the storage and handling of bulk elemental bromine.[5][6] This approach generates the reactive brominating species directly within the reaction mixture, minimizing the concentration of free bromine at any given time.[5]

Quantitative Safety Data

A direct quantitative comparison of the toxicity of the H₂O₂/HBr mixture versus elemental bromine is not straightforward, as toxicity data is typically available for individual components rather than reaction mixtures. However, by examining the safety data for each component, a clear picture of the relative hazards emerges.

Parameter	Elemental Bromine (Br₂)	Hydrogen Peroxide (H₂O₂)	Hydrobromic Acid (HBr)	H₂O₂/HBr System (In Situ Bromine Generation)
Physical State	Fuming reddish-brown liquid	Colorless liquid	Colorless to pale yellow liquid	Aqueous solution
Hazards	Highly toxic, corrosive, strong oxidizer, volatile, causes severe burns	Strong oxidizer, corrosive, can cause severe burns	Corrosive, causes severe burns, respiratory irritant	Corrosive, oxidizing. Hazards are primarily from the individual components.
Acute Toxicity (Oral LD50, rat)	2600 mg/kg	801-1193 mg/kg (for 35-60% solutions)[7][8]	No data available	No data available for the mixture. The toxicity is dependent on the concentrations of H₂O₂ and HBr.
Acute Toxicity (Inhalation)	Fatal if inhaled[2][4]	Harmful if inhaled[9]	Causes severe respiratory irritation	Vapors will contain HBr and potentially some bromine, posing an inhalation hazard.
Permissible Exposure Limit (PEL)	OSHA: 0.1 ppm (0.7 mg/m³)	OSHA: 1 ppm (1.4 mg/m³)[10][11]	OSHA: 3 ppm (10 mg/m³)	Dependent on the vapor pressures and concentrations of HBr and any evolved bromine.

Experimental Protocols

Detailed experimental protocols are crucial for ensuring safe and reproducible results. Below are representative procedures for the bromination of an aromatic compound using both elemental bromine and the H₂O₂/HBr system.

Bromination using Elemental Bromine

Objective: To synthesize a monobrominated aromatic compound.

Materials:

• Aromatic substrate (10 mmol)

• Elemental Bromine (10.5 mmol)

• Solvent (e.g., Dichloromethane, 50 mL)

• Lewis acid catalyst (e.g., FeCl₃, 1 mmol)

Procedure:

• In a well-ventilated fume hood, dissolve the aromatic substrate and the Lewis acid catalyst in the solvent in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the elemental bromine dropwise from the dropping funnel to the stirred reaction mixture over 30 minutes. The reaction is exothermic.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium thiosulfate (B1220275) until the red-brown color of bromine disappears.

• Transfer the mixture to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Bromination using H₂O₂/HBr

Objective: To synthesize a monobrominated aromatic compound.

Materials:

• Aromatic substrate (10 mmol)

• Hydrobromic acid (48% aqueous solution, 12 mmol)

• Hydrogen peroxide (30% aqueous solution, 11 mmol)

• Solvent (e.g., Acetonitrile, 50 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic substrate in the solvent.

• Add the hydrobromic acid to the solution and heat the mixture to the desired reaction temperature (e.g., 60-70 °C).[2]

• Slowly add the hydrogen peroxide solution dropwise to the heated reaction mixture over a period of 1 hour.[2] The formation of bromine will be observed by the appearance of a reddish-brown color.

• Maintain the reaction at temperature and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Quench any remaining bromine by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Visualizing Workflows and Hazard Comparisons

Experimental Workflow for Bromination

Caption: A comparison of the experimental workflows for bromination reactions.

Comparative Safety Hazard Analysis

Caption: A logical diagram comparing the key safety hazards.

Toxicological Signaling Pathways

The toxicity of these reagents is rooted in their chemical reactivity with biological macromolecules.

Hydrogen Peroxide: H₂O₂ is a known reactive oxygen species (ROS) that can participate in cellular signaling pathways at low concentrations.[12] However, at higher, toxic concentrations, it leads to oxidative stress, damaging DNA, lipids, and proteins.[12] One of the key mechanisms involves the oxidation of cysteine residues in proteins, which can alter their function.[1] For example, H₂O₂ can activate the Nrf2-mediated antioxidant response pathway as a cellular defense mechanism.[1]

Bromine: The toxicity of elemental bromine is primarily due to its strong oxidizing and corrosive nature.[13] Upon contact with tissues, it can cause severe chemical burns. While specific signaling pathways for elemental bromine are not as well-defined as for H₂O₂, related brominated compounds have been shown to induce toxicity through defined pathways. For instance, the herbicide Bromoxynil has been demonstrated to cause liver toxicity by dysregulating the TLR4/MyD88, JAK1/STAT3, and NF-κB signaling pathways, leading to inflammation and apoptosis.[14]

H₂O₂-Mediated Oxidative Stress Signaling

Caption: A simplified signaling pathway for H₂O₂-induced oxidative stress.

Conclusion

The in situ generation of bromine using H₂O₂/HBr presents a significant safety advantage over the use of elemental bromine.[5][6] By eliminating the need to handle and store highly toxic and volatile elemental bromine, the risks associated with accidental spills, inhalation exposure, and transportation are greatly diminished. While the H₂O₂/HBr system still involves corrosive and oxidizing reagents, these are generally less hazardous than elemental bromine.[7][9] For research and development settings where safety is paramount, the adoption of in situ bromination methods is a critical step towards greener and safer chemistry.[15] The choice of brominating agent should always be made after a thorough risk assessment, but the evidence strongly supports the H₂O₂/HBr system as a preferable alternative to elemental bromine from a safety perspective.

References

• 1. Hydrogen peroxide – production, fate and role in redox signaling of tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Naturally-Occurring Marine Brominated Indoles are Aryl Hydrocarbon Receptor Ligands/Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrogen peroxide sensing, signaling and regulation of transcription factors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 7. planetnatural.com [planetnatural.com]
• 8. Product Information | LabelSDS [labelsds.com]
• 9. akkim.com.tr [akkim.com.tr]
• 10. nj.gov [nj.gov]
• 11. Hydrogen Peroxide | H2O2 | CID 784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Hydrogen Peroxide Signaling in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bromine Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Bromoxynil induced hepatic toxicity via dysregulating TLR4/MyD88, JAK1/STAT3 and NF-κB signaling pathways: A dose-dependent investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Bromination - Wordpress [reagents.acsgcipr.org]

A Comparative Guide to the Validation of Analytical Methods for Bromine-Related Oxidants and Peroxides

For Researchers, Scientists, and Drug Development Professionals

The term "bromine peroxide" does not refer to a commonly recognized stable chemical compound. However, the interaction between bromine-containing species and peroxides is a significant area of study, particularly in fields such as water treatment, atmospheric chemistry, and organic synthesis. These interactions can lead to the formation of various reactive bromine species and brominated organic compounds. This guide provides a comparative overview of validated analytical methods for the detection and quantification of key substances that arise from such chemical systems, including bromate (B103136), hypobromous acid, and brominated organic compounds.

Comparison of Analytical Methods

A variety of analytical techniques are employed for the determination of bromine-containing oxidants and related compounds. The choice of method depends on the specific analyte, the sample matrix, the required sensitivity, and the available instrumentation. The most common methods include ion chromatography (IC), high-performance liquid chromatography (HPLC), spectrophotometry, and titrimetry.

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes the quantitative performance of various analytical methods for the detection of bromine-related species.

Analyte	Method	Linearity (R²)	Limit of Detection (LOD)	Precision (%RSD)	Accuracy (% Recovery)
Bromate (BrO₃⁻)	Ion Chromatography (IC) with Conductivity Detection	0.999	20 µg/L[1]	0.14 - 5.1[1]	96.0[1]
Bromate (BrO₃⁻)	IC with Post-Column Reaction (PCR) and UV/Vis Detection	>0.999	<50 ng/L (50 ppt)[2]	Not Specified	Not Specified
Bromate (BrO₃⁻)	IC coupled with Mass Spectrometry (IC-MS)	Not Specified	6 ng/L (ppt)[2]	<5% at 1.0 µg/L[3]	Not Specified
Bromide (Br⁻)	Ion Chromatography (IC) with Conductivity Detection	1 (N=7)[1]	10 µg/L[1]	0.14 - 5.1[1]	101.0[1]
Brominated Organic Compounds (e.g., Bromophenols)	High-Performance Liquid Chromatography (HPLC) with UV-Vis and Electrochemical Detection	>0.991[4]	8.8 - 42.9 ng/L[4]	1.5 - 18.6[4]	69 - 108[4]
Hypobromous Acid (HOBr) and Bromamines	Spectrophotometry (with ABTS)	Not Specified	< 0.1 µM[5]	< 4%[5]	Not Specified
Loratadine (as a model for bromination reaction)	Titrimetry (Bromate-Bromide)	Not Applicable	Not Applicable (Range: 1-8 mg)[6]	Not Specified	Not Specified
Loratadine (as a model for bromination reaction)	Spectrophotometry (Bromate-Bromide with dye)	Linear over 1.75-3.5 µg/mL[6]	Not Specified	Not Specified	97.56 - 102.03[6]

Experimental Protocols

1. Ion Chromatography (IC) for Bromate and Bromide Detection

Ion chromatography is a widely used technique for the analysis of anions like bromate and bromide in aqueous samples.

• Principle: The sample is injected into a stream of eluent and passed through an ion-exchange column. The anions are separated based on their affinity for the stationary phase. A suppressor is used to reduce the background conductivity of the eluent, and the separated anions are detected by a conductivity detector. For higher sensitivity in bromate analysis, post-column reaction with iodide followed by UV detection, or coupling with a mass spectrometer can be employed.[2]

• Instrumentation: Ion chromatograph equipped with a guard column, an analytical column (e.g., Metrosep A Supp 7-250), a suppressor, and a conductivity detector.[1] For enhanced sensitivity, a UV/Vis detector and a post-column reaction system or a mass spectrometer can be used.

• Typical Conditions:

  • Eluent: 3.6 mmol/L Na₂CO₃.[1]

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 45 °C.

  • Detection: Suppressed conductivity.

• Procedure:

  • Prepare a series of calibration standards of bromide and bromate in deionized water.

  • Filter the samples and standards through a 0.45 µm filter.

  • Inject the standards and samples into the IC system.

  • Identify and quantify the analytes by comparing the peak retention times and areas to those of the standards.

2. High-Performance Liquid Chromatography (HPLC) for Brominated Organic Compounds

HPLC is a versatile technique for the separation and quantification of a wide range of organic molecules, including brominated compounds.

• Principle: The sample is dissolved in a suitable solvent and injected into a high-pressure liquid stream (mobile phase). The sample is then passed through a column packed with a stationary phase (e.g., C8 or C18). The separation is based on the differential partitioning of the analytes between the mobile and stationary phases. Detection is typically performed using a UV-Vis or electrochemical detector.[4]

• Instrumentation: HPLC system with a pump, injector, column oven, a suitable analytical column (e.g., Phenomenex Luna C8(2)), and a UV-Vis or electrochemical detector.[7][8]

• Typical Conditions for Bromophenol Analysis:

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.05% trifluoroacetic acid.[7][8]

  • Flow Rate: 0.25 mL/min.[7][8]

  • Column Temperature: 30 °C.[7][8]

  • Detection: UV at 210 nm.[7][8]

• Procedure:

  • Prepare standard solutions of the target brominated organic compounds in the mobile phase.

  • Prepare the sample, which may involve extraction and preconcentration steps.

  • Inject the standards and samples into the HPLC system.

  • Identify and quantify the analytes based on their retention times and peak areas relative to the standards.

3. Spectrophotometric Determination of Hypobromous Acid and Bromamines

Spectrophotometric methods offer a simpler and more accessible approach for the determination of active bromine species.

• Principle: This method is based on the reaction of reactive bromine species (hypobromous acid and bromamines) with 2,2'-azino-bis(3-ethylbenzothiazoline)-6-sulfonic acid (ABTS) to form a stable green-colored product. The absorbance of this product is measured at a specific wavelength (e.g., 405 nm or 728 nm) and is proportional to the concentration of the reactive bromine species.[5]

• Instrumentation: A spectrophotometer capable of measuring absorbance at the required wavelength.

• Reagents:

  • ABTS solution (1 g/L).[5]

  • 0.05 M H₂SO₄.[5]

• Procedure:

  • To a volumetric flask, add a known volume of the sample containing hypobromous acid.

  • Add the ABTS solution and sulfuric acid, and dilute to the mark with water.

  • After a specified reaction time (e.g., 1 minute), measure the absorbance at 405 nm.[5]

  • The concentration is calculated using the molar absorptivity of the colored product.

4. Titrimetric Method for Reactions Involving Bromine

Titrimetry is a classic analytical technique that can be used to quantify substances that react with in-situ generated bromine.

• Principle: A known excess of a bromate-bromide mixture is added to the sample in an acidic medium. This generates a known amount of bromine, which then reacts with the analyte. The unreacted bromine is then back-titrated iodometrically. The amount of bromine that reacted with the analyte is determined by the difference, which corresponds to the analyte's concentration.[6]

• Instrumentation: Standard laboratory glassware for titration (burette, flasks, pipettes).

• Reagents:

  • Standardized bromate-bromide solution.

  • Hydrochloric acid.

  • Potassium iodide solution.

  • Standardized sodium thiosulfate (B1220275) solution.

  • Starch indicator solution.

• Procedure:

  • Accurately measure a sample containing the analyte into a flask.

  • Add a precise volume of the standard bromate-bromide solution and acidify.

  • Allow the reaction between the generated bromine and the analyte to go to completion.

  • Add potassium iodide solution to react with the excess bromine, liberating iodine.

  • Titrate the liberated iodine with standard sodium thiosulfate solution using starch as an indicator until the blue color disappears.

  • Calculate the amount of analyte based on the stoichiometry of the reactions.

Mandatory Visualization

Workflow for Analytical Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method, ensuring its suitability for its intended purpose.

Caption: A flowchart illustrating the key stages in the validation of an analytical method.

Conclusion

The analysis of "bromine peroxide" related species requires a careful selection of analytical methodology based on the specific compounds of interest and the sample matrix. While no stable compound named "bromine peroxide" is commonly analyzed, the reactive products of bromine and peroxide interactions, such as bromate, hypobromous acid, and brominated organics, are of significant interest. Ion chromatography and HPLC offer high sensitivity and selectivity for ionic and organic species, respectively, while spectrophotometric and titrimetric methods provide more accessible alternatives for certain applications. Proper method validation, following a structured workflow, is crucial to ensure the reliability and accuracy of the obtained results.

References

• 1. Determination of Bromide and Bromate Ions in the Presence of Standard Ions by Suppressed Ion Chromatography | Scientific.Net [scientific.net]
• 2. azom.com [azom.com]
• 3. Determination of bromide, bromate and other anions with ion chromatography and an inductively coupled plasma mass spectrometer as element-specific detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. publicationslist.org.s3.amazonaws.com [publicationslist.org.s3.amazonaws.com]
• 6. impactfactor.org [impactfactor.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Benchmarking Theoretical Calculations of Br₂O₂ Isomers Against Experimental Data: A Comparative Guide

A notable gap exists between the theoretical understanding and experimental characterization of dibromine dioxide (Br₂O₂) isomers. While computational chemistry has provided significant insights into the structures and relative stabilities of species such as BrOOBr, BrBrO₂, and BrOBrO, direct experimental validation of their geometric and vibrational properties remains elusive. This guide provides a comprehensive comparison of the available theoretical data for these isomers and benchmarks the computational methods against experimental data for the related, more stable molecule, dibromine monoxide (Br₂O), to gauge the reliability of the theoretical predictions.

Theoretical Predictions for Br₂O₂ Isomers

High-level ab initio and density functional theory (DFT) calculations have been instrumental in predicting the properties of Br₂O₂ isomers. These studies consistently indicate that the peroxide form, BrOOBr, is the most stable isomer.

Relative Stabilities and Heats of Formation:

Theoretical studies, employing methods such as coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)), have established a clear stability order for the Br₂O₂ isomers. BrOOBr is predicted to be the most stable, followed by BrBrO₂ and then BrOBrO.[1] The calculated heats of formation provide a quantitative measure of their relative energetics.

Table 1: Calculated Relative Energies and Heats of Formation of Br₂O₂ Isomers

Isomer	Calculation Method	Relative Energy (kcal/mol)	Heat of Formation at 298 K (kcal/mol)
BrOOBr	CCSD(T)/CBS	0.0	-
BrBrO₂	CCSD(T)/CBS	8.5[1]	-
BrOBrO	CCSD(T)/CBS	9.3[1]	-
BrOOBr	B3LYP	-	46.1[2]

Calculated Geometries:

Theoretical calculations also provide predictions for the geometric parameters of the Br₂O₂ isomers, such as bond lengths and bond angles. These parameters are crucial for understanding the bonding and reactivity of these species.

Table 2: Calculated Geometrical Parameters of Br₂O₂ Isomers

Isomer	Parameter	Calculation Method	Calculated Value
BrOOBr	r(Br-O)	B3LYP	Data not readily available in abstract
r(O-O)	B3LYP	Data not readily available in abstract
∠(BrOO)	B3LYP	Data not readily available in abstract
BrBrO₂	r(Br-Br)	B3LYP	Data not readily available in abstract
r(Br-O)	B3LYP	Data not readily available in abstract
∠(BrBrO)	B3LYP	Data not readily available in abstract
BrOBrO	r(Br-O)	B3LYP	Data not readily available in abstract
∠(OBrO)	B3LYP	Data not readily available in abstract

Note: While theoretical studies have optimized the geometries of these isomers, specific bond lengths and angles are often not explicitly reported in the abstracts of the publications. Access to the full text of these studies would be required to populate this table completely.

Benchmarking with Dibromine Monoxide (Br₂O)

Due to the absence of experimental data for the Br₂O₂ isomers, we turn to the better-characterized molecule, dibromine monoxide (Br₂O), to evaluate the accuracy of the theoretical methods. By comparing calculated and experimental values for Br₂O, we can estimate the expected accuracy for the Br₂O₂ isomers.

Experimental vs. Theoretical Data for Br₂O:

Experimental techniques have been successfully applied to determine the structure and vibrational frequencies of Br₂O. These experimental values provide a crucial benchmark for computational models.

Table 3: Comparison of Experimental and Theoretical Data for Br₂O

Property	Experimental Value	Theoretical Method	Calculated Value
Geometry
Br-O Bond Length (Å)	1.85[3]	ab initio	1.80902[4]
Br-O-Br Bond Angle (°)	112[3]	ab initio	115.69[4]
Vibrational Frequencies (cm⁻¹)
Symmetric Br-O Stretch (ν₁)	Data not readily available in abstract	-	-
Asymmetric Br-O Stretch (ν₃)	Data not readily available in abstract	-	-
Bending (ν₂)	Data not readily available in abstract	-	-

The comparison for Br₂O reveals that while theoretical calculations can provide valuable insights, there can be discrepancies with experimental data. For instance, the ab initio calculation for Br₂O overestimated the bond angle and underestimated the bond length[4]. The original author suggested that the exclusion of electron correlation in the calculation might be a contributing factor to this difference[4]. This highlights the importance of employing high-level theoretical methods that adequately account for electron correlation to achieve better agreement with experimental reality.

Experimental Protocols

The characterization of unstable molecules like Br₂O₂ isomers requires specialized experimental techniques capable of generating and probing these species under controlled conditions. Two primary methods for such investigations are matrix isolation spectroscopy and gas-phase electron diffraction.

Matrix Isolation Infrared Spectroscopy:

This technique involves trapping the molecules of interest in an inert gas matrix (e.g., argon or neon) at very low temperatures (typically below 20 K). This isolation prevents the reactive species from decomposing or reacting with each other, allowing for their spectroscopic characterization.

Experimental Workflow:

• Precursor Preparation: A suitable precursor for the Br₂O₂ isomers, such as a mixture of Br₂ and O₂, is prepared in the gas phase.

• Matrix Deposition: The precursor gas mixture, highly diluted in an inert gas, is slowly deposited onto a cryogenic substrate (e.g., a CsI window) cooled by a closed-cycle helium cryostat.

• In-situ Generation: The Br₂O₂ isomers can be generated in the matrix by photolysis of the precursors using a suitable light source (e.g., a mercury arc lamp or a laser).

• Spectroscopic Measurement: The infrared spectrum of the matrix is recorded using a Fourier-transform infrared (FTIR) spectrometer. The vibrational frequencies of the trapped isomers can then be identified and compared with theoretical predictions.

Workflow for Matrix Isolation FTIR Spectroscopy.

Gas-Phase Electron Diffraction (GED):

GED is a powerful technique for determining the geometric structure (bond lengths and angles) of molecules in the gas phase. It is particularly suited for studying small, volatile, and symmetric molecules.

Experimental Workflow:

• Sample Introduction: A gaseous sample of the molecule is introduced into a high-vacuum chamber through a nozzle, creating a molecular beam.

• Electron Beam Interaction: A high-energy beam of electrons is directed perpendicular to the molecular beam.

• Scattering and Diffraction: The electrons are scattered by the molecules, creating a diffraction pattern that is dependent on the molecule's geometry.

• Detection: The scattered electrons are detected by a photographic plate or a CCD detector.

• Data Analysis: The resulting diffraction pattern is analyzed to extract information about the bond lengths, bond angles, and torsional angles of the molecule.

Workflow for Gas-Phase Electron Diffraction.

Formation Pathway of Br₂O₂ Isomers

The self-reaction of bromine monoxide (BrO) radicals is a key atmospheric reaction that is believed to lead to the formation of Br₂O₂ isomers, particularly the most stable BrOOBr isomer.

The reaction proceeds through the following steps:

• BrO + BrO → Br₂ + O₂

• BrO + BrO → Br + BrOO

• BrO + BrO → BrOOBr

• BrO + BrO → BrBrO₂

The branching ratios between these different product channels are dependent on temperature and pressure.

Reaction pathways for the self-reaction of BrO radicals.

Conclusion

While theoretical calculations have provided a solid foundation for understanding the properties of Br₂O₂ isomers, experimental validation is critically needed. The lack of experimental data for BrOOBr, BrBrO₂, and BrOBrO underscores the challenges in studying these highly reactive species. Benchmarking computational methods against the known experimental data for Br₂O provides a degree of confidence in the theoretical predictions but also highlights potential inaccuracies. Future experimental studies employing advanced techniques such as matrix isolation spectroscopy and gas-phase electron diffraction are essential to definitively characterize the structures and vibrational properties of these important atmospheric intermediates. Such experimental data will be invaluable for refining theoretical models and improving our understanding of bromine chemistry in the Earth's atmosphere.

References

• 1. webqc.org [webqc.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]

A Comparative Analysis of Chlorine Peroxide and Bromine Peroxide Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reactivity of chlorine peroxide (ClOOCl) and bromine peroxide (BrOOBr), two halogen peroxides of significant interest in atmospheric chemistry and radical-initiated reactions. The following sections present a comparative analysis of their photolytic and thermal decomposition, supported by available experimental data. This guide also outlines a typical experimental protocol for kinetic studies of these reactive species and illustrates their roles in stratospheric ozone depletion.

Quantitative Data Comparison

The reactivity of chlorine and bromine peroxides is fundamentally dictated by their molecular stability and their efficiency in generating reactive halogen radicals upon decomposition. The following tables summarize key quantitative data for ClOOCl and BrOOBr based on available literature.

Table 1: Photochemical Properties

Property	Chlorine Peroxide (ClOOCl)	Bromine Peroxide (BrOOBr)
Peak Absorption Wavelength	~245 nm[1]	Not explicitly defined, absorbs in the near-UV
Absorption Cross-Section (at peak)	8.85 x 10⁻¹⁸ cm²/molecule (at 248.4 nm)[1]	1.2 x 10⁻¹⁷ cm²/molecule (at 320 nm for Br₂O₂)[2]
Photolysis Rate Constant (J)	Wavelength-dependent	9.7 x 10⁻² s⁻¹[3][4]
Primary Photolysis Products	2 Cl + O₂	2 Br + O₂ (major), 2 BrO (minor)[3][4]
Photolysis Quantum Yield (Φ)	~1.0 (at 308 nm)[5]	Not explicitly determined, but photolysis is a major loss process[4]

Table 2: Thermal Decomposition Data

Property	Chlorine Peroxide (ClOOCl)	Bromine Peroxide (BrOOBr)
Primary Thermal Decomposition Products	2 ClO	Not explicitly determined, but expected to be 2 BrO
Decomposition Rate	Rate constants have been directly measured and are pressure and temperature-dependent.[6]	Described as rapid and comparable to its photolysis rate.[3][4]

Experimental Protocols: Kinetic Studies of Halogen Peroxides

The study of the kinetics of reactive species like chlorine and bromine peroxide often involves specialized techniques such as flash photolysis coupled with absorption spectroscopy or flow tube reactors coupled with mass spectrometry.

Flash Photolysis with UV-Visible Absorption Spectroscopy

This method is widely used to study the kinetics of fast reactions initiated by light.

Objective: To determine the rate constants for the photolysis and subsequent reactions of ClOOCl or BrOOBr.

Materials and Apparatus:

• Excimer laser (e.g., XeCl at 308 nm) for photolysis

• Analysis light source (e.g., deuterium (B1214612) or tungsten lamp)

• Reaction cell (thermostatted)

• Monochromator and photodetector (e.g., photomultiplier tube or CCD)

• Digital oscilloscope and data acquisition system

• Gas handling system for precursor gases (e.g., Cl₂, O₃, Br₂)

Procedure:

• Precursor Preparation: The halogen peroxide is typically synthesized in situ. For ClOOCl, this can be achieved by the reaction of Cl atoms (from Cl₂ photolysis) with ozone (O₃).

• Reaction Initiation: A short, high-energy pulse of light from the excimer laser is used to photolyze the precursor molecules, generating the halogen peroxide.

• Kinetic Monitoring: The change in concentration of the halogen peroxide or its decomposition products is monitored over time by measuring the absorption of the analysis light beam through the reaction cell.

• Data Analysis: The kinetic traces (absorbance vs. time) are analyzed to extract rate constants for the reactions of interest.

Atmospheric Chemistry: Role in Ozone Depletion

Both chlorine and bromine peroxides are key intermediates in catalytic cycles that lead to the destruction of stratospheric ozone. The formation and subsequent photolysis of ClOOCl is the rate-limiting step in the primary chlorine-mediated ozone depletion cycle in the polar stratosphere.[7][8][9][10] Similarly, the interplay between bromine and chlorine monoxide (BrO and ClO) radicals, which can involve BrOOBr-like intermediates, contributes significantly to ozone loss.[10]

Caption: Catalytic cycles of stratospheric ozone depletion involving chlorine and bromine species.

Comparative Reactivity Analysis

Photolytic Reactivity: Both chlorine peroxide and bromine peroxide are readily photolyzed by ultraviolet radiation. Quantitative data for ClOOCl shows a quantum yield of approximately 1 at 308 nm, indicating high efficiency in producing chlorine atoms upon light absorption.[5] While a specific quantum yield for BrOOBr is not available, studies indicate that photolysis is a rapid and significant decomposition pathway, occurring at a rate comparable to its thermal decomposition.[3][4] The absorption cross-section of Br₂O₂ (a related bromine oxide) is significant in the near-UV range, suggesting efficient light absorption in the stratosphere.[2]

Thermal Stability: Chlorine peroxide has been shown to be thermally unstable, and its decomposition kinetics have been studied in detail.[6] Bromine peroxide is also described as thermally unstable, with a rapid decomposition rate.[3][4] However, a direct comparison of their thermal stability is challenging due to the lack of quantitative kinetic data for BrOOBr's thermal decomposition.

Atmospheric Implications: The higher reactivity of bromine radicals on a per-atom basis makes the BrO-ClO cycle a particularly efficient ozone destruction pathway, even at lower atmospheric concentrations of bromine compared to chlorine.[10] The rapid photolysis of both ClOOCl and BrOOBr ensures the regeneration of reactive halogen radicals, which perpetuates the catalytic ozone depletion cycles.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. acp.copernicus.org [acp.copernicus.org]
• 9. ACP - Understanding the kinetics of the ClO dimer cycle [acp.copernicus.org]
• 10. csl.noaa.gov [csl.noaa.gov]

"evaluating the performance of various catalysts for H2O2/bromide reactions"

For researchers, scientists, and drug development professionals, the efficient and selective bromination of organic substrates is a critical process. The use of hydrogen peroxide (H₂O₂) as a green oxidant in conjunction with a bromide source offers a sustainable alternative to traditional brominating agents. The success of this approach hinges on the performance of the catalyst employed. This guide provides an objective comparison of various catalysts for H₂O₂/bromide reactions, supported by experimental data, detailed protocols, and mechanistic insights.

The catalytic oxidation of bromide by hydrogen peroxide is a key step in numerous bromination reactions. The primary role of the catalyst is to facilitate the oxidation of the bromide ion (Br⁻) to an electrophilic bromine species (e.g., Br⁺, HOBr, Br₂), which can then react with an organic substrate. Several classes of catalysts have been developed for this purpose, each with its own set of advantages and limitations. This guide focuses on a comparative evaluation of the most prominent catalyst systems: vanadium-based catalysts (including enzymatic and synthetic mimics) and molybdenum-based catalysts.

Performance Comparison of Catalysts

The performance of a catalyst in the H₂O₂/bromide reaction is typically evaluated based on several key metrics, including substrate conversion, product selectivity, and turnover frequency (TOF). The following tables summarize the performance of various catalysts in the bromination of different organic substrates. It is important to note that direct comparison can be challenging due to variations in reaction conditions across different studies.

Table 1: Catalytic Performance in the Bromination of Phenol (B47542) Derivatives

Catalyst	Substrate	Product(s)	Conversion (%)	Selectivity (%)	TOF (h⁻¹)	Conditions	Reference(s)
Vanadium Bromoperoxidase (VBrPO)	Phenol red	Bromophenol blue	-	High	-	pH 5-7, H₂O₂	[1]
[VVO(O2)(HO2)(bpy)]·3H2O·0.5bpy	Phenol red	Bromophenol blue	-	High	-	pH 5.8, 30°C	[2]
Mo(VI) and V(V) Schiff Base Complexes	Phenol	4-bromophenol, 2-bromophenol	Good	4-bromophenol > 2-bromophenol	-	H₂O₂, KBr, HClO₄	[3]
Ce-MOF	Phenol red	Bromophenol blue	-	High	-	H₂O₂, NH₄Br	[4]

Table 2: Catalytic Performance in the Bromination of Aromatic Hydrocarbons

Catalyst	Substrate	Product(s)	Conversion (%)	Selectivity (%)	TOF (h⁻¹)	Conditions	Reference(s)
V(V) / Mo(VI) salts	Toluene (B28343)	Benzyl bromide, bromotoluenes	up to 90%	Good selectivity for PhCH₂Br	-	H₂O₂, KBr, two-phase system	[5]
NH₄VO₃	Arenes, Alkenes, Alkynes	Brominated products	-	-	-	O₂, AlBr₃	[6]

Table 3: Kinetic Data for Bromide Oxidation

Catalyst	Rate Constant	Conditions	Reference(s)
Vanadium Bromoperoxidase (VBrPO)	2.5 x 10⁶ M⁻¹s⁻¹ (H₂O₂ binding, pH > 6)	Steady-state kinetics	[7]
Vanadium Bromoperoxidase (VBrPO)	1.7 x 10⁵ M⁻¹s⁻¹ (Br⁻ reaction, pH 4.0)	Steady-state kinetics	[7]
cis-Dioxovanadium(V)	4.1 ± 0.1 M⁻¹s⁻¹ (bimolecular rate of bromide oxidation)	H₂O₂, ethanol
[VVO(O2)(HO2)(bpy)]·3H2O·0.5bpy	990 ± 90 mol⁻²L²min⁻¹ (for phenol red bromination)	pH 5.8, 30°C	[2]

Discussion of Performance Data:

Vanadium-based catalysts, both enzymatic and synthetic, demonstrate high efficiency in catalyzing the H₂O₂/bromide reaction. Vanadium bromoperoxidase (VBrPO) exhibits very high rate constants for both H₂O₂ binding and subsequent reaction with bromide.[7] Synthetic mimics of VBrPO, such as the peroxidovanadium(V) complex reported by N. V. S. D. M. Prieb et al., also show excellent catalytic activity for the bromination of phenol red.[2]

Molybdenum(VI) complexes have also been shown to be effective catalysts for the oxidative bromination of phenols, with good conversion rates.[3] A comparative study on the bromination of toluene using V(V) and Mo(VI) salts in a two-phase system indicated that both metals can achieve high conversions, with vanadium showing slightly better performance under certain conditions.[5]

The choice of catalyst will ultimately depend on the specific application, considering factors such as substrate scope, desired selectivity, and operational conditions (e.g., pH, solvent).

Experimental Protocols

General Procedure for Catalytic Oxidative Bromination of an Aromatic Substrate

This protocol is a generalized procedure based on methodologies described in the literature.[2][3]

• Catalyst Preparation: The catalyst (e.g., a vanadium or molybdenum complex) is synthesized and characterized according to established procedures.

• Reaction Setup: A reaction vessel is charged with the aromatic substrate, a bromide source (e.g., KBr or NH₄Br), and a suitable solvent.

• Catalyst Addition: A catalytic amount of the chosen catalyst is added to the reaction mixture.

• Initiation of Reaction: The reaction is initiated by the dropwise addition of hydrogen peroxide (typically a 30% aqueous solution) under controlled temperature and stirring.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Product Isolation: Upon completion of the reaction, the mixture is worked up to isolate the brominated product. This may involve extraction, washing, drying, and purification by column chromatography or recrystallization.

• Product Characterization: The identity and purity of the product are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Determination of Turnover Frequency (TOF)

Turnover frequency is a measure of the per-site catalytic activity and is calculated as follows:

TOF = (moles of product) / (moles of catalyst × time)

• Quantification of Product: The amount of product formed is determined at a specific reaction time, typically by GC analysis using an internal standard.

• Calculation: The TOF is then calculated using the formula above, with the time expressed in the desired units (e.g., hours or seconds).

Mechanistic Insights and Visualizations

The catalytic cycle for the H₂O₂/bromide reaction generally involves the formation of a peroxo-metal complex, which then oxidizes the bromide ion. The following diagrams, generated using the DOT language, illustrate a proposed catalytic cycle for a vanadium-based catalyst and a typical experimental workflow.

Caption: Proposed catalytic cycle for the vanadium-catalyzed oxidation of bromide by hydrogen peroxide.

Caption: General experimental workflow for evaluating the performance of catalysts in H₂O₂/bromide reactions.

References

• 1. Mechanistic Insights and Catalytic Efficiency of a 2,2′‐Bipyridine–Coordinated Peroxidovanadium Complex as a Haloperoxidase Biomimetic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ce-MOF with Intrinsic Haloperoxidase-Like Activity for Ratiometric Colorimetric Detection of Hydrogen Peroxide [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Short-Range Electronic Interactions between Vanadium and Molybdenum in Bimetallic SAPO-5 Catalysts Revealed by Hyperfine Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

The Role of Dibromine Peroxide (BrOOBr) in Atmospheric Ozone Depletion: A Comparative Analysis

A detailed examination of the formation, fate, and atmospheric significance of dibromine peroxide (BrOOBr) in comparison to other bromine-mediated ozone depletion pathways reveals its nuanced role in stratospheric chemistry. While the formation of BrOOBr from the self-reaction of bromine monoxide (BrO) is a recognized pathway, its atmospheric impact is largely dictated by the competition with other, more efficient ozone-depleting cycles.

This guide provides a comprehensive comparison of the BrOOBr pathway with key alternative bromine-catalyzed ozone depletion cycles. It synthesizes quantitative data from laboratory studies, outlines the experimental methodologies used to obtain this data, and presents visual representations of the key chemical processes.

Comparing Reaction Pathways: BrOOBr vs. Alternatives

The self-reaction of bromine monoxide radicals (BrO + BrO) is a critical junction in stratospheric bromine chemistry, leading to several products with varying implications for ozone depletion. One of these products is dibromine peroxide (BrOOBr), a less stable isomer of Br2O2. However, this pathway competes with other reaction channels that more directly lead to ozone destruction.

Table 1: Comparison of Key Bromine-Mediated Ozone Depletion Reactions

Reaction Pathway	Key Reactions	Typical Rate Constants (at 298 K)	Atmospheric Significance
BrOOBr Formation & Photolysis	1. BrO + BrO → BrOOBr 2. BrOOBr + hν → Br + BrO2	k1: Branching ratio is temperature and pressure dependent.	The contribution of this pathway is considered minor in most atmospheric models due to the low stability of BrOOBr and competition from other BrO + BrO reaction channels. The subsequent photolysis of BrOOBr can regenerate ozone-depleting radicals, but the overall efficiency is limited by the initial formation rate.
BrO Self-Reaction (Radical Channel)	BrO + BrO → 2Br + O2	k = 1.92 x 10⁻¹² exp(126/T) cm³ molecule⁻¹ s⁻¹[1][2]	A significant pathway for regenerating bromine atoms (Br), which directly participate in the catalytic destruction of ozone. The temperature dependence of this channel's branching ratio makes it particularly important in colder regions of the stratosphere.[1][2]
BrO Self-Reaction (Molecular Channel)	BrO + BrO → Br2 + O2	k = 3.4 x 10⁻¹³ exp(181/T) cm³ molecule⁻¹ s⁻¹[1][2]	Produces molecular bromine (Br2), which readily photolyzes to regenerate two bromine atoms, thus contributing to ozone depletion.
BrO + ClO Cycle	1. BrO + ClO → Br + Cl + O2 2. Br + O3 → BrO + O2 3. Cl + O3 → ClO + O2	k1 ≈ 8.2 x 10⁻¹² cm³ molecule⁻¹ s⁻¹ (temperature independent)[3]	A major synergistic cycle involving both bromine and chlorine, responsible for a significant fraction of polar ozone loss. The rate is fast and does not have a strong temperature dependence.[3]
HOBr Photolysis Cycle	1. BrO + HO2 → HOBr + O2 2. HOBr + hν → Br + OH 3. OH + O3 → HO2 + O2 4. Br + O3 → BrO + O2	k1 = 2.21 x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹[1]	An important pathway, particularly in the lower stratosphere. The photolysis of hypobromous acid (HOBr) is a key step in regenerating bromine atoms.[1]
BrONO2 Photolysis Cycle	1. BrO + NO2 + M → BrONO2 + M 2. BrONO2 + hν → Br + NO3	k1 is pressure and temperature dependent.	This cycle acts as a temporary reservoir for bromine, sequestering it in the form of bromine nitrate (B79036) (BrONO2). The photolysis of BrONO2 releases bromine back into its active, ozone-depleting form.

The BrOOBr Pathway in Detail

The formation of dibromine peroxide (BrOOBr) from the recombination of two BrO radicals represents a temporary sink for reactive bromine. However, its low stability and rapid photolysis mean that the sequestered bromine is quickly released back into the atmosphere.

BrOOBr formation and photolysis pathway.

The significance of this pathway is limited by the branching ratio of the BrO + BrO reaction. At stratospheric temperatures, the channels producing 2Br + O₂ and Br₂ + O₂ are generally more dominant.[1][2]

Alternative Bromine-Mediated Ozone Depletion Cycles

Several other catalytic cycles involving bromine are more efficient at destroying stratospheric ozone.

BrO + ClO Catalytic Cycle

This synergistic cycle is a major contributor to polar ozone depletion.

The synergistic BrO + ClO ozone depletion cycle.

HOBr Photolysis Cycle

The reaction of BrO with the hydroperoxyl radical (HO₂) forms hypobromous acid (HOBr), which is readily photolyzed.

The HOBr photolysis ozone depletion cycle.

Experimental Methodologies

The kinetic and photochemical data presented in this guide are derived from a variety of sophisticated laboratory techniques designed to study fast radical reactions under atmospheric conditions.

Experimental Workflow for Studying BrO Radical Reactions

General experimental workflow for kinetic studies.

Detailed Methodologies:

• Flash Photolysis-Resonance Fluorescence (FP-RF): This is a powerful technique for studying the kinetics of radical reactions. A high-intensity flash of light is used to photolytically generate a population of radicals (e.g., Br atoms from Br₂). The subsequent decay of these radicals, as they react with other species, is monitored by resonance fluorescence, where the radicals are excited by a specific wavelength of light and their fluorescence is detected.

• Discharge Flow-Mass Spectrometry (DF-MS): In this method, a carrier gas containing the reactant species flows through a tube. Radicals are generated in a side arm, often using a microwave discharge, and then introduced into the main flow. The reaction time is controlled by varying the distance between the point of mixing and the detection point. A mass spectrometer is used to detect the reactants and products, allowing for the determination of reaction rates and product branching ratios.[4][5]

• Chemical Ionization Mass Spectrometry (CIMS): CIMS is a sensitive technique for detecting trace gases and radicals in the atmosphere and in laboratory studies. It involves the ionization of the target molecule through a chemical reaction with a reagent ion. The resulting ions are then detected by a mass spectrometer. Different reagent ions can be used to selectively detect specific species, making it a versatile tool for atmospheric chemistry research.[6][7][8]

• Fourier Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify and quantify molecules based on their characteristic absorption of infrared radiation. In atmospheric science, it is used for both laboratory studies of reaction kinetics and for remote sensing of atmospheric composition.[3][9][10][11][12]

Conclusion

In the complex chemical landscape of the stratosphere, the formation of BrOOBr represents one of several competing pathways for the BrO self-reaction. While its subsequent photolysis does regenerate ozone-depleting bromine species, current atmospheric models suggest that its overall contribution to stratospheric ozone depletion is minor compared to the more direct and efficient catalytic cycles involving the BrO + BrO radical channel, the synergistic BrO + ClO reaction, and the photolysis of HOBr. The continuous refinement of kinetic data and atmospheric models through advanced experimental techniques remains crucial for a precise understanding of the intricate processes governing stratospheric ozone.

References

• 1. Kinetic studies on the temperature dependence of the BrO + BrO reaction using laser flash photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. amt.copernicus.org [amt.copernicus.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. AMT - Measurement of iodine species and sulfuric acid using bromide chemical ionization mass spectrometers [amt.copernicus.org]
• 7. ACP - Technical note: Towards atmospheric compound identification in chemical ionization mass spectrometry with pesticide standards and machine learning [acp.copernicus.org]
• 8. kemifokus.dk [kemifokus.dk]
• 9. Subtropical trace gas profiles determined by ground-based FTIR spectroscopy at Izaña (28° N, 16° W): Five-year record, error analysis, and comparison with 3-D CTMs | Semantic Scholar [semanticscholar.org]
• 10. essd.copernicus.org [essd.copernicus.org]
• 11. researchgate.net [researchgate.net]
• 12. Atmospheric trace gas measurements - University of Wollongong – UOW [uow.edu.au]

"comparison of brominated disinfection byproducts from different oxidation processes"

A comprehensive guide comparing the formation of brominated disinfection byproducts (Br-DBPs) across various water oxidation processes, designed for researchers, scientists, and drug development professionals. This guide provides a detailed overview of the mechanisms, influencing factors, and quantitative outcomes of Br-DBP formation, supported by experimental data and methodologies.

Introduction to Brominated Disinfection Byproducts

Disinfection of water is a critical process to eliminate pathogenic microorganisms. However, chemical disinfectants can react with naturally occurring organic matter (NOM) and anthropogenic contaminants in the presence of bromide ions (Br-) to form a variety of disinfection byproducts (DBPs). Brominated DBPs, a subset of these, are of particular concern due to their potential for higher toxicity compared to their chlorinated counterparts.[1] This guide compares the formation of these byproducts in several common and advanced oxidation processes.

Factors Influencing the Formation of Brominated DBPs

The formation and concentration of Br-DBPs are influenced by a multitude of factors:

• Bromide Ion Concentration : Higher concentrations of bromide in the source water lead to a greater formation of brominated DBPs.[2]

• Disinfectant Type and Dose : The choice of disinfectant and its concentration significantly impact the type and quantity of DBPs formed.

• pH : The pH of the water can affect the reaction kinetics and the speciation of both the disinfectant and the organic precursors.

• Temperature : Higher temperatures generally increase the rate of DBP formation.

• Reaction Time : Longer contact times between the disinfectant and the organic matter can lead to higher concentrations of DBPs.

• Natural Organic Matter (NOM) : The character and concentration of NOM, which serves as the primary precursor for DBP formation, are crucial.

Chlorination

Chlorination is the most widely used disinfection method. In the presence of bromide, chlorine (as hypochlorous acid, HOCl) rapidly oxidizes bromide to hypobromous acid (HOBr). HOBr is a more potent halogenating agent than HOCl and readily reacts with NOM to form a variety of Br-DBPs, including brominated trihalomethanes (THMs) and haloacetic acids (HAAs). Chlorination tends to produce a higher overall quantity of Br-DBPs compared to other methods.[3]

Chloramination

Chloramination involves the use of monochloramine (NH₂Cl) as a disinfectant. Compared to chlorination, chloramination is a weaker oxidant and reacts more slowly with bromide. This generally results in lower formation of total Br-DBPs.[1][3] However, chloramination can lead to the formation of a higher proportion of nitrogenous DBPs (N-DBPs), some of which can be brominated and are of health concern.[1][3]

Ozonation

Ozone (O₃) is a powerful oxidant used for disinfection and the removal of taste and odor compounds. Ozonation of bromide-containing water can lead to the formation of bromate (B103136) (BrO₃⁻), a potential human carcinogen.[4][5][6][7] The formation of other brominated organic DBPs during ozonation itself is generally low, but ozonation can alter the NOM, potentially increasing the formation of brominated THMs and HAAs upon subsequent chlorination (a common practice).[5]

Advanced Oxidation Processes (AOPs)

Advanced oxidation processes are characterized by the generation of highly reactive hydroxyl radicals (•OH).

• UV/Chlorine : This process involves the photolysis of chlorine by ultraviolet (UV) light to generate •OH and other reactive species. Compared to chlorination alone, the UV/chlorine process can significantly increase the formation of both chlorinated and brominated DBPs, including THMs, HAAs, and haloacetonitriles.[8][9][10] The presence of bromide dramatically increases the formation of brominated DBPs in this process.[8][9]

• UV/Persulfate : In this AOP, persulfate is activated by UV light to produce sulfate (B86663) radicals (SO₄•⁻). The UV/persulfate process has been shown to efficiently transform bromide into free bromine, leading to the formation of brominated byproducts such as bromoacetic acids.[11]

Quantitative Data on Br-DBP Formation

The following table summarizes representative quantitative data on the formation of major brominated DBPs from different oxidation processes. It is important to note that the absolute concentrations can vary significantly depending on the specific experimental conditions (e.g., water matrix, bromide concentration, disinfectant dose, pH, and temperature).

Oxidation Process	Brominated Trihalomethanes (Br-THMs)	Brominated Haloacetic Acids (Br-HAAs)	Other Notable Br-DBPs	Reference Conditions
Chlorination	High Formation Potential. Predominantly Bromoform (B151600) (TBM) and Dibromochloromethane (DBCM).	High Formation Potential. Predominantly Dibromoacetic acid (DBAA) and Bromochloroacetic acid (BCAA).	Brominated haloacetonitriles, brominated haloacetamides.	Varies by study, generally higher yields than chloramination.[1][2][3][12]
Chloramination	Lower formation potential compared to chlorination.	Lower formation potential compared to chlorination.	Higher potential for nitrogenous Br-DBPs.	Varies by study, generally lower yields of carbonaceous DBPs.[1][3][12]
Ozonation	Low direct formation.	Low direct formation.	Bromate (BrO₃⁻) is the primary concern.	Bromide concentration >100 µg/L can lead to significant bromate formation.[4][5]
UV/Chlorine	Significantly increased formation compared to chlorination alone, especially with added bromide.	Significantly increased formation compared to chlorination alone, especially with added bromide.	Increased formation of brominated haloacetonitriles and haloacetamides.	Wastewater effluent, 1 mg/L bromide addition.[8][9]
UV/Persulfate	Formation of bromoform observed.	Efficient formation of bromoacetic acids.	-	Treatment of water containing humic acid and bromide.[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducibility and comparison. Below are summaries of typical experimental protocols for the formation and analysis of Br-DBPs.

Disinfection Byproduct Formation Potential (DBPFP) Test

This standardized test is used to assess the potential of a water source to form DBPs under specific disinfection conditions.

• Sample Preparation : Raw or treated water samples are collected. If residual disinfectant is present, it is quenched with a reducing agent like sodium thiosulfate (B1220275) or ascorbic acid.

• Disinfection : A known concentration of the disinfectant (e.g., chlorine, chloramine) is added to the water sample. The pH is adjusted to a specific value (commonly 7.0 or 8.0).

• Incubation : The samples are incubated in the dark at a controlled temperature (e.g., 25°C) for a specified period (e.g., 24 or 72 hours) to simulate distribution system residence times.

• Quenching : After incubation, the residual disinfectant is quenched to stop the DBP formation reactions.

• Analysis : The samples are then analyzed for specific DBPs using the methods described below.

Analytical Methods for Brominated DBPs

The analysis of Br-DBPs typically involves extraction, and in some cases derivatization, followed by chromatographic separation and detection.

• Principle : This method uses purge and trap gas chromatography-mass spectrometry (GC-MS).[13][14][15][16][17]

• Sample Collection and Preservation : Samples are collected in vials with no headspace. If residual chlorine is present, it is quenched with ascorbic acid. Samples are preserved with hydrochloric acid (HCl) to a pH < 2.[14][16][17]

• Purge and Trap : An inert gas is bubbled through the water sample, stripping the volatile THMs. These compounds are then trapped on an adsorbent material.

• Desorption and GC-MS Analysis : The trap is heated, and the desorbed THMs are transferred to a gas chromatograph for separation. The separated compounds are then detected and quantified by a mass spectrometer.[13]

• Principle : This method involves liquid-liquid extraction, derivatization to methyl esters, and analysis by gas chromatography with an electron capture detector (GC-ECD).[18][19][20][21][22]

• Sample Collection and Preservation : Samples are collected in amber glass bottles and preserved with ammonium (B1175870) chloride. Samples are kept at ≤ 6°C and protected from light.[19]

• Extraction : A small volume of sample is acidified and extracted with a solvent like methyl tert-butyl ether (MTBE).

• Derivatization : The extracted HAAs are converted to their more volatile methyl esters by adding acidic methanol (B129727) and heating.

• GC-ECD Analysis : The methylated HAAs are then separated by gas chromatography and detected by an electron capture detector, which is highly sensitive to halogenated compounds.[18][20][21]

Visualizing Workflows and Pathways

Generalized Formation Pathway of Brominated DBPs

The following diagram illustrates the general sequence of reactions leading to the formation of brominated disinfection byproducts.

Caption: Generalized pathway for the formation of brominated disinfection byproducts.

Experimental Workflow for DBP Analysis

This diagram outlines the typical workflow for the analysis of disinfection byproducts in water samples.

Caption: A typical experimental workflow for the analysis of disinfection byproducts.

References

• 1. Comparative Nontargeted Analysis and Toxicity of Brominated Disinfection Byproducts from Chlorination and Chloramination of Natural Organic Matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bromate Formation During Ozonation | Spartan Environmental [spartanwatertreatment.com]
• 5. Critical Review on Bromate Formation during Ozonation and Control Options for Its Minimization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dwi-production-files.s3.eu-west-2.amazonaws.com [dwi-production-files.s3.eu-west-2.amazonaws.com]
• 7. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 8. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 9. DBP formation and toxicity alteration during UV/chlorine treatment of wastewater and the effects of ammonia and bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Abating a micropollutant epinastine by UV-based advanced oxidation processes: Comparison for UV/hydrogen peroxide, UV/persulfate, and UV/chlorine, impacts of bromide contents, and formation of DBPs during post-chlorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of chlorination and chloramination in carbonaceous and nitrogenous disinfection byproduct formation potentials with prolonged contact time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. estanalytical.com [estanalytical.com]
• 14. epa.gov [epa.gov]
• 15. testinglab.com [testinglab.com]
• 16. paragonlaboratories.com [paragonlaboratories.com]
• 17. static1.squarespace.com [static1.squarespace.com]
• 18. gcms.cz [gcms.cz]
• 19. paragonlaboratories.com [paragonlaboratories.com]
• 20. digitalcommons.memphis.edu [digitalcommons.memphis.edu]
• 21. NEMI Method Summary - 552.3rev1.0 [nemi.gov]
• 22. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Safety & Regulatory Compliance

Proper Disposal of Bromine Peroxide: A Guide for Laboratory Professionals

Disclaimer: The term "bromine peroxide" does not correspond to a common, stable chemical compound. This guide addresses the disposal of materials that may contain both bromine and peroxide functionalities, such as brominated organic compounds that have formed peroxides, or solutions where these hazards coexist. Given the extreme reactivity and potential for explosive decomposition, extreme caution is mandatory. If you are uncertain about the material, treat it as a high-hazard substance and contact your institution's Environmental Health & Safety (EHS) department or a professional hazardous waste disposal service.[1][2]

This document provides essential safety and logistical information for the handling and disposal of reactive brominated and peroxidized chemical waste.

Immediate Safety and Handling Precautions

Before attempting any disposal procedure, a thorough risk assessment is critical. Peroxidizable compounds can form explosive crystals, especially upon concentration or when subjected to shock, heat, or friction.[3][4] Bromine is highly corrosive, toxic, and a strong oxidizing agent.[5]

Critical Safety Steps:

• Visual Inspection:

  • DO NOT MOVE OR OPEN THE CONTAINER if you observe any of the following:

    • Visible crystal formation or solid masses in the liquid or around the cap.[4][6]

    • Discoloration, string-like formations, or liquid stratification.[7]

    • A bulging or deformed container.

  • If any of these signs are present, the material is extremely dangerous. Immediately alert others in the vicinity, secure the area, and contact your EHS department or a specialized reactive material disposal service.[1][2]

• Personal Protective Equipment (PPE):

  • Always work in a certified chemical fume hood with the sash positioned as low as possible.[7][8]

  • Eye Protection: Wear chemical splash goggles and a face shield.[7][8]

  • Hand Protection: Use heavy-duty, chemically resistant gloves (e.g., neoprene or nitrile, check manufacturer compatibility charts).[7][9]

  • Body Protection: Wear a flame-resistant lab coat, apron, and ensure full leg and foot coverage.[7]

• Emergency Preparedness:

  • Ensure an ANSI-approved safety shower and eyewash station are immediately accessible (within 10 seconds travel time).[7]

  • Have a Class D or dry chemical fire extinguisher readily available.[8]

  • Never work alone when handling such high-hazard materials.

Peroxide Detection and Quantification

If the container appears safe to handle, it is crucial to test for the presence of peroxides, especially before any procedure that could concentrate them (e.g., distillation or evaporation).[3][6]

Peroxide Concentration (ppm)	Hazard Level & Recommended Action
< 3 ppm	Reasonably safe for most laboratory procedures.
3 - 30 ppm	Moderate hazard. Avoid concentration. Disposal is recommended if the material will not be used immediately.[10]
> 30 ppm	Unacceptable; may pose a serious hazard. Do not handle. Proceed with disposal or chemical neutralization.[10]
> 100 ppm	Significant peroxide formation. The material should be disposed of as hazardous waste.[6]

Experimental Protocol: Peroxide Testing (Potassium Iodide Method)

This protocol outlines a common method for detecting peroxides.

Materials:

• Glacial acetic acid

• Potassium iodide (KI), granular

• Deionized water

• Sample of the suspect solvent

Procedure:

• Add 1 mL of the sample solvent to a test tube.

• Add 1 mL of glacial acetic acid.

• Add a few crystals of potassium iodide.

• Shake the test tube and observe any color change.

• The formation of a yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

Step-by-Step Disposal and Neutralization Procedures

Disposal must be approached as a multi-hazard issue, addressing both peroxide and bromine reactivity. All waste generated must be collected as hazardous waste.[1][11] Never dispose of reactive chemicals down the drain or in regular trash.[1][12]

Protocol 1: Neutralization of Peroxides in Solvents

This procedure is for water-soluble solvents with low to moderate peroxide concentrations (< 30 ppm) and should only be performed if deemed safe after a thorough risk assessment.

Materials:

• Ferrous sulfate (B86663) (FeSO₄) solution: Prepare by dissolving 60 g of FeSO₄ in 110 mL of water and adding 6 mL of concentrated sulfuric acid.

• The peroxide-contaminated solvent.

• Separatory funnel.

• pH paper.

• Sodium bicarbonate solution.

Procedure:

• In a chemical fume hood, transfer the peroxide-containing solvent to a separatory funnel.

• For every 1 part of solvent, add 1 part of the freshly prepared ferrous sulfate solution.

• Stopper the funnel and shake gently, periodically venting to release any pressure buildup.

• Allow the layers to separate. The peroxides will be reduced by the ferrous ions.

• Drain the aqueous (bottom) layer.

• Wash the organic layer with water, check the pH, and neutralize with a sodium bicarbonate solution if acidic.

• Repeat the peroxide test to confirm their absence.

• Collect all aqueous washes and the treated solvent as separate streams of halogenated hazardous waste.[11]

Protocol 2: Neutralization of Bromine Waste

Small quantities of bromine can be neutralized using a reducing agent. This is highly reactive and must be done slowly in a fume hood.

Materials:

• Sodium thiosulfate (B1220275) (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) solution (5-10%).[13]

• Ice bath.

• Stir plate and stir bar.

• Large beaker (at least 5x the volume of the bromine waste).

Procedure:

• Place the beaker containing the reducing agent solution in an ice bath on a stir plate and begin gentle stirring.

• Using a pipette or addition funnel, add the bromine-containing waste to the reducing solution very slowly (dropwise). The reaction is exothermic.

• Continue addition until the characteristic reddish-brown color of bromine disappears.

• Allow the solution to stir for an additional 1-2 hours to ensure the reaction is complete.[8]

• Label the resulting solution as hazardous waste, listing all constituents, and arrange for disposal through your EHS department.[14]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for safely managing potentially peroxidized and brominated materials.

Caption: Decision workflow for handling and disposing of brominated, peroxidizable chemicals.

References

• 1. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. Reactive Material Services | Clean Harbors [cleanharbors.com]
• 3. 8.7 Peroxide Forming Compounds | Environment, Health and Safety [ehs.cornell.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. LCSS: BROMINE [web.stanford.edu]
• 6. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. benchchem.com [benchchem.com]
• 12. Working Safely with Peroxides and Hydroperoxides in the Laboratory | Lab Manager [labmanager.com]
• 13. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 14. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]

Essential Safety and Operational Guidance for Handling Bromine Peroxide

This document provides essential safety and logistical information for laboratory professionals. It is imperative to supplement this guidance with a thorough review of the Safety Data Sheet (SDS) for all constituent chemicals and to conduct a comprehensive risk assessment before commencing any work.

Immediate Safety Concerns and Hazards

Bromine is a highly corrosive and toxic substance, causing severe burns to the skin, eyes, and respiratory tract.[1][2][3][4] It is a strong oxidizing agent that can react violently with combustible materials, reducing agents, and metals.[5][6] Organic peroxides are a class of unstable compounds that can be sensitive to heat, shock, or friction, posing a significant fire and explosion risk.[7][8][9] A compound combining these characteristics should be treated as a severe explosion and chemical burn hazard.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection from the corrosive and toxic nature of this substance.

Primary Protection:

• Gloves: Use fluorinated rubber or neoprene gloves. Nitrile gloves may be suitable for aqueous solutions but are less robust for pure or concentrated substances.[1][5] Always consult the glove manufacturer's compatibility chart.

• Eye and Face Protection: Wear tight-fitting chemical splash goggles and a face shield to protect against splashes and vapors.[1][5]

• Body Protection: A lab coat, long pants, and closed-toe shoes are the minimum requirements.[5] For handling larger quantities or in situations with a higher risk of exposure, a chemical-resistant apron or a full chemical protective suit is recommended.[10]

Respiratory Protection:

• All work must be conducted in a certified chemical fume hood with the sash positioned as low as possible.[1][5]

• If there is a potential for exposure limits to be exceeded, a NIOSH-approved full-facepiece respirator with an organic vapor/acid gas cartridge specifically approved for bromine is required.[6]

Quantitative Exposure Limits and Spill Data

The following table summarizes key quantitative safety data, primarily based on elemental bromine, which should be considered the minimum standard.

Parameter	Value	Source
OSHA PEL (8-hr TWA)	0.1 ppm	[6]
NIOSH REL (10-hr TWA)	0.1 ppm	[6]
NIOSH STEL (15-min)	0.3 ppm	[6]
ACGIH TLV (8-hr TWA)	0.1 ppm	[5]
ACGIH STEL (15-min)	0.2 ppm	[5]
Small Spill Isolation Distance	60 meters (200 feet)	[6]
Large Spill Isolation Distance	330 meters (1,100 feet)	[6]

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; NIOSH: National Institute for Occupational Safety and Health; REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit; ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit Value.

Operational and Disposal Plans

Experimental Protocol: Safe Handling Workflow

This protocol outlines the essential steps for handling highly reactive bromine compounds.

• Pre-Experiment Preparation:

  • Ensure all personnel are trained on the specific hazards and have read the relevant SDS.[5]

  • Verify that the chemical fume hood is functioning correctly.

  • Confirm that an eyewash station and safety shower are readily accessible and unobstructed.[5]

  • Assemble all necessary equipment and reagents before introducing the bromine peroxide.

  • Prepare a quenching agent (such as a sodium thiosulfate (B1220275) solution) and appropriate spill cleanup materials in the immediate vicinity.

• Handling and Use:

  • Don all required PPE before entering the designated work area.

  • Conduct all manipulations of the substance within a chemical fume hood.[1]

  • Use equipment made of compatible materials such as glass, Teflon, or Kynar.[1] Avoid contact with metals, organic materials, and other incompatible substances.[5][6]

  • Handle containers carefully, opening them slowly to release any potential pressure buildup.[1]

  • Keep containers tightly closed when not in use.[1]

• Post-Experiment Procedures:

  • Decontaminate all equipment used in the experiment.

  • Properly label and store any remaining material in a cool, dry, well-ventilated, and designated corrosive storage area, away from direct sunlight and incompatible materials.[5]

  • Segregate and prepare all waste for disposal according to the plan below.

  • Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.[6]

Disposal Plan

Due to the dual hazards of corrosivity (B1173158) and instability, waste containing bromine peroxide must be treated as highly hazardous.

• Waste Segregation: Do not mix bromine peroxide waste with other waste streams, especially organic solvents or reducing agents.[5]

• Containerization: Collect waste in a designated, labeled, and tightly sealed container.[5] The container should be compatible with bromine and peroxides.

• Liquid Waste Neutralization (for small quantities by trained personnel only):

  • Slowly add the liquid peroxide waste to a larger volume of a suitable, non-reactive solvent (such as Fuel Oil #2 or a similar hydrocarbon) with gentle agitation to dilute it to less than 1% active oxygen.[7][8][11]

  • This diluted mixture can then be incinerated.

• Solid Waste: Solid peroxides are generally not diluted. They are typically disposed of "as is" or as a water-wet slurry via incineration.[7][8][11]

• Professional Disposal: All disposal must be conducted through an approved hazardous waste disposal facility.[6][7] It is crucial to comply with all federal, state, and local regulations.[7][8] Never attempt to dispose of this material down the drain.

Visual Workflow and Emergency Response Diagrams

Standard Operating Procedure Workflow

Caption: Standard operating procedure for handling bromine peroxide.

Emergency Response Plan

Caption: Emergency response plan for spills and personnel exposure.

References

• 1. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. carlroth.com [carlroth.com]
• 4. seastarchemicals.com [seastarchemicals.com]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. nj.gov [nj.gov]
• 7. terpconnect.umd.edu [terpconnect.umd.edu]
• 8. arkema.com [arkema.com]
• 9. americanchemistry.com [americanchemistry.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. Disposal of Solvent peroxides [delloyd.50megs.com]